Melitidin

• CAS: 1162664-58-5

Core Science & Biosynthesis

Melitidin chemical structure and properties

An In-depth Technical Guide to Melitidin: Chemical Structure, Properties, and Biological Activity

Introduction

Melitidin is a naturally occurring flavanone (B1672756) glycoside first identified in bergamot orange juice (Citrus bergamia) and also isolated from Citrus grandis 'Tomentosa'.[1][2][3][4] It belongs to a unique class of flavonoids that are esterified with a 3-hydroxy-3-methylglutaryl (HMG) group. This structural feature is of significant interest to researchers and drug development professionals due to its bioactivity. Preclinical research has highlighted Melitidin's potential as an anticholesterolemic and antitussive agent.[1][3][4] This document provides a comprehensive overview of its chemical structure, physicochemical properties, known biological activities, and the experimental protocols used for its isolation and characterization.

Chemical Structure and Identification

Melitidin is structurally composed of a naringenin (B18129) aglycone linked to a neohesperidose (α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranose) sugar moiety at the 7-hydroxyl position. The glucose unit of the neohesperidose is further esterified at the 6''-position with a 3-hydroxy-3-methylglutaryl (HMG) group. Its formal chemical name is 5-[[(2R,3S,4S,5R,6S)-3,4-Dihydroxy-6-[[(2S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]methoxy]-3-hydroxy-3-methyl-5-oxopentanoic acid.[1]

Physicochemical and Spectroscopic Properties

Melitidin is a yellowish solid.[3] Its identity and structure have been confirmed through extensive spectroscopic analysis.[3][4] The key identifying properties and spectroscopic data are summarized in the tables below.

Table 1: General Properties of Melitidin

Property	Value	Reference
Appearance	Yellowish solid	[3]
Molecular Formula	C₃₃H₄₀O₁₈	[1]
Molar Mass	724.665 g·mol⁻¹	[1]
CAS Number	1162664-58-5	[1][2][5]

Table 2: Spectroscopic Data for Melitidin

Technique	Parameters	Observed Values	Reference
UV Spectroscopy	λmax in Methanol (B129727) (MeOH)	285.1 nm	[3]
Infrared (IR) Spectroscopy	KBr pellet, cm⁻¹	3407 (O-H), 1722 (C=O, ester), 1577 (C=C, aromatic)	[3]
High-Resolution Mass Spectrometry (HRMS)	Q-TOF, Negative Ion Mode	m/z 723.2109 [M-H]⁻ (Calculated for C₃₃H₃₉O₁₈: 723.2136)	[3]
Tandem Mass Spectrometry (MS/MS)	Fragmentation of [M-H]⁻	m/z 661.2, 621.2, 579.2, 541.2, 501.2, 459.1, 339.1, 271.1, 151.0	[3]
¹H and ¹³C NMR	In Deuterated Methanol	Data consistent with proposed structure, used for full assignment.	[3][4]

Biological Activity and Mechanisms of Action

Melitidin exhibits two primary, well-documented biological activities: anticholesterolemic and antitussive effects.

Anticholesterolemic (Statin-Like) Activity

Melitidin is recognized for its statin-like properties.[1][6] The 3-hydroxy-3-methylglutaryl (HMG) moiety of Melitidin is structurally similar to HMG-CoA, the natural substrate for HMG-CoA reductase. This allows Melitidin to act as a competitive inhibitor of this key enzyme in the mevalonate (B85504) pathway, which is responsible for cholesterol biosynthesis.[3] By inhibiting HMG-CoA reductase, Melitidin effectively reduces the endogenous synthesis of cholesterol.

Figure 1: Inhibition of HMG-CoA Reductase by Melitidin.

Antitussive Activity

Studies have demonstrated that Melitidin possesses a significant antitussive (cough-suppressing) effect in in-vivo models using citric acid-induced cough in guinea pigs.[3][4][7] While the precise signaling pathway for Melitidin has not been fully elucidated, the mechanism may be inferred from structurally related citrus flavanones like naringin. Naringin has been shown to attenuate the expression of inflammatory mediators by suppressing the cooperative activities of MAPKs (p38, ERK1/2, JNK) and the NF-κB signaling pathways.[3] These pathways are crucial in regulating the inflammatory responses that can lead to cough. It is plausible that Melitidin exerts its antitussive effects through a similar anti-inflammatory mechanism.

Figure 2: Proposed Anti-inflammatory Mechanism of Melitidin.

Experimental Protocols

The following sections outline the methodologies for the isolation, characterization, and bioactivity assessment of Melitidin as derived from published literature.

Isolation and Purification from Plant Material

Melitidin is isolated from its natural sources using multi-step chromatographic techniques.

Protocol:

• Extraction: Dried and powdered plant material (e.g., peels of Citrus grandis 'Tomentosa') is subjected to solvent extraction, typically with methanol or ethanol, to create a crude extract.

• Preliminary Fractionation: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity (e.g., petroleum ether, ethyl acetate (B1210297), n-butanol) to separate compounds based on polarity.

• Column Chromatography: The flavonoid-rich fraction (often the ethyl acetate or n-butanol fraction) is subjected to column chromatography. Common stationary phases include silica (B1680970) gel, polyamide, or macroporous resin.

• Preparative High-Performance Liquid Chromatography (HPLC): Final purification is achieved using preparative HPLC on a C18 column. A reported isocratic mobile phase for this final step is a mixture of methanol and water (38:62).[3] Fractions are collected and monitored by analytical HPLC or TLC.

• Compound Verification: The purity of the isolated Melitidin is confirmed, and the solvent is removed under reduced pressure to yield a yellowish solid.[3]

Figure 3: General Workflow for the Isolation of Melitidin.

Structural Elucidation

A combination of spectroscopic methods is required to unambiguously determine the structure of Melitidin.

Protocol:

• Sample Preparation: A small amount (~5-10 mg) of the purified compound is dissolved in an appropriate deuterated solvent (e.g., methanol-d₄) for NMR analysis or in HPLC-grade methanol for MS and UV analysis.[8] For IR spectroscopy, the sample is mixed with KBr powder and pressed into a pellet.

• UV-Vis Spectroscopy: The sample is analyzed to determine its maximum absorption wavelength (λmax), which is characteristic of the flavanone chromophore.

• Mass Spectrometry:

  • High-Resolution MS (e.g., UPLC-TOF/MS): The sample is introduced via an electrospray ionization (ESI) source, typically in negative ion mode, to determine the exact mass of the deprotonated molecule [M-H]⁻. This allows for the precise determination of the molecular formula.[9]

  • Tandem MS (MS/MS): The parent ion ([M-H]⁻) is selected and subjected to collision-induced dissociation (CID) to generate a characteristic fragmentation pattern. This pattern provides structural information about the glycosidic linkages and the nature of the aglycone and ester groups.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1D NMR (¹H and ¹³C): Provides detailed information on the number and type of protons and carbons in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing connectivity. COSY identifies proton-proton couplings, HSQC correlates protons to their directly attached carbons, and HMBC reveals long-range (2-3 bond) correlations between protons and carbons, allowing for the complete assembly of the molecular structure, including the attachment points of the sugar and HMG moieties.[3][4]

In-Vivo Antitussive Activity Assay

The antitussive effect of Melitidin is evaluated using a chemically induced cough model.

Protocol:

• Animal Model: Male guinea pigs are typically used for this assay.

• Acclimatization: Animals are acclimatized to the experimental conditions and housed in a plethysmograph chamber that allows for the recording of coughing sounds and respiratory movements.

• Drug Administration: Melitidin is administered to the test group of animals, typically via intraperitoneal (i.p.) or oral (p.o.) route. A vehicle control group and a positive control group (e.g., receiving codeine phosphate) are also included.

• Cough Induction: After a set period post-administration (e.g., 30-60 minutes), cough is induced by exposing the animals to an aerosolized solution of a tussive agent, such as 0.1 M citric acid, for a fixed duration.[3][4]

• Data Collection and Analysis: The number of coughs is recorded for a specific period during and after the exposure to the irritant. The antitussive activity of Melitidin is expressed as the percentage inhibition of coughs compared to the vehicle control group. Statistical analysis (e.g., ANOVA) is used to determine the significance of the observed effects.

Conclusion

Melitidin is a unique HMG-flavanone glycoside with significant potential for therapeutic applications. Its well-defined chemical structure, characterized by extensive spectroscopic data, provides a solid foundation for further research. The dual anticholesterolemic and antitussive activities make it a compelling candidate for drug development, particularly in the areas of cardiovascular health and respiratory conditions. The protocols outlined in this guide provide a framework for its continued investigation, from isolation to biological validation. Further studies are warranted to fully elucidate its signaling pathways, conduct pharmacokinetic and toxicological profiling, and explore its potential in clinical settings.

References

• 1. Melitidin - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Melitidin | C33H40O17 | CID 101485562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. molnova.cn [molnova.cn]
• 7. Melitidin: A Flavanone Glycoside from Citrus grandis ‘Tomentosa’ | Semantic Scholar [semanticscholar.org]
• 8. Isolation, NMR Characterization, and Bioactivity of a Flavonoid Triglycoside from Anthyllis henoniana Stems: Antioxidant and Antiproliferative Effects on MDA-MB-231 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Melitidin in Citrus grandis 'Tomentosa': A Technical Whitepaper on its Discovery, Characterization, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melitidin, a flavanone (B1672756) glycoside, has been identified as a significant bioactive compound isolated from the immature fruits of Citrus grandis 'Tomentosa', a plant with a history in traditional Chinese medicine for treating cough.[1][2] This technical guide provides a comprehensive overview of the discovery of Melitidin, detailing its isolation, structural elucidation, and initial pharmacological evaluation as an antitussive agent. The document outlines the experimental protocols employed in its initial characterization and presents the available quantitative data. Furthermore, it explores the potential molecular mechanisms of action of Melitidin by examining the signaling pathways associated with related citrus flavonoids, offering a basis for future research and drug development.

Introduction

Citrus grandis 'Tomentosa', a cultivar of pummelo, is a well-regarded component of traditional Chinese medicine, where it has been historically used for its expectorant and antitussive properties.[1][2] Scientific investigation into the phytochemical constituents of this plant led to the first-time isolation of the flavanone glycoside, Melitidin.[1][2] This discovery has opened avenues for the development of novel therapeutic agents, particularly in the realm of respiratory ailments. This whitepaper serves as a technical guide for researchers and professionals in drug development, consolidating the foundational knowledge on Melitidin.

Physicochemical Properties and Structural Elucidation

Melitidin was isolated as a yellowish solid and was identified as a flavanone glycoside through positive reactions with phosphomolybdic acid and Molisch reagent.[2] Its structure was determined through extensive spectroscopic analysis.

Table 1: Spectroscopic Data for Melitidin [2]

Spectroscopic Method	Observed Data
UV (MeOH)	λmax 285.1 nm
IR (KBr)	3407, 1722, 1577 cm⁻¹
¹H NMR	Signals corresponding to a naringenin (B18129) aglycone, a rhamnose unit, a glucose unit, and a 3-hydroxy-3-methylglutaric acid (HMG) moiety.
¹³C NMR	Signals confirming the presence of all constituent moieties and their linkages.
HMBC & HMQC	Confirmed the connectivity of the sugar units and the HMG moiety to the naringenin core.
Q-TOF MS	m/z 723.2109 [M]⁻ (calculated for C₃₃H₄₀O₁₇, 723.2136)
MS/MS	Fragmentation pattern consistent with the proposed structure.

Based on this comprehensive analysis, the chemical structure of Melitidin was identified as naringenin 7-(2''-α-rhamnosyl-6''-(3''''-hydroxy-3''''-methylglutaryl)-β-glucoside).[2]

Experimental Protocols

Isolation and Purification of Melitidin

The following is a representative protocol for the isolation and purification of Melitidin from the immature fruits of Citrus grandis 'Tomentosa', based on the initial discovery paper and standard phytochemical techniques.

Diagram 1: Experimental Workflow for Melitidin Isolation

Caption: Workflow for the isolation and purification of Melitidin.

Protocol Details:

• Plant Material and Extraction:

  • Dried, powdered immature fruits of C. grandis 'Tomentosa' are subjected to extraction with a suitable organic solvent, such as 80% ethanol, using methods like maceration, sonication, or reflux.

  • The resulting extract is filtered and concentrated under reduced pressure to yield a crude extract.

• Purification:

  • The crude extract is subjected to a series of chromatographic separations.

  • Initial separation can be performed using column chromatography with stationary phases like silica gel or polyamide.

  • Fractions containing Melitidin are identified by thin-layer chromatography (TLC).

  • Final purification is achieved using preparative High-Performance Liquid Chromatography (HPLC) on a reversed-phase column (e.g., LiChrospher 100 RP-18) with a suitable mobile phase, such as a methanol-water gradient.[2]

Antitussive Activity Assay

The antitussive effect of Melitidin was evaluated using a citric acid-induced cough model in guinea pigs.

Diagram 2: Workflow for Antitussive Activity Assay

Caption: Workflow for the citric acid-induced cough model in guinea pigs.

Protocol Details:

• Animals: Male Dunkin-Hartley guinea pigs are used for the study.

• Acclimatization: Animals are acclimatized to the laboratory conditions for a sufficient period before the experiment.

• Grouping and Administration: Animals are randomly divided into three groups: a vehicle control group, a positive control group (e.g., codeine phosphate), and a Melitidin-treated group. Test substances are administered orally.

• Cough Induction: After a specific time post-administration, the animals are placed in a chamber and exposed to an aerosol of citric acid (e.g., 0.1 M) for a fixed duration (e.g., 2 minutes) to induce coughing.

• Observation and Data Collection: The number of coughs is recorded by trained observers for a set period during and after the exposure.

• Data Analysis: The percentage of cough inhibition is calculated using the formula: (C_vehicle - C_treated) / C_vehicle * 100%, where C is the mean number of coughs.

Quantitative Data

The initial study on Melitidin provided quantitative data on its antitussive efficacy at a single dose.

Table 2: Antitussive Effect of Melitidin on Citric Acid-Induced Cough in Guinea Pigs [2]

Treatment Group	Dose (mg/kg, i.g.)	Number of Coughs (mean ± SD)	Cough Inhibition (%)	p-value (vs. Vehicle)
Vehicle	-	18.2 ± 3.5	-	-
Codeine Phosphate	4.8	9.1 ± 2.8	50.0	< 0.01
Melitidin	23	9.3 ± 3.1	48.9	< 0.01

Potential Signaling Pathways and Mechanism of Action

While the precise molecular mechanism of Melitidin's antitussive action has not been fully elucidated, the pharmacological activities of structurally related citrus flavonoids, such as naringin, provide strong indications of the potential signaling pathways involved. The anti-inflammatory properties of flavonoids are often central to their therapeutic effects.

Diagram 3: Hypothesized Anti-inflammatory Signaling Pathway for Melitidin

Caption: Hypothesized mechanism of Melitidin's anti-inflammatory action via inhibition of MAPK and NF-κB signaling pathways.

Many flavonoids are known to exert their anti-inflammatory effects by modulating key signaling cascades, such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.[3][4][5] These pathways are crucial in the cellular response to inflammatory stimuli and regulate the expression of pro-inflammatory mediators. It is plausible that Melitidin shares these mechanisms, contributing to its antitussive effect by reducing airway inflammation.

Conclusion and Future Directions

The discovery of Melitidin in Citrus grandis 'Tomentosa' has identified a promising new natural product with significant antitussive properties. The foundational research has established its structure and provided initial evidence of its pharmacological activity. However, to fully realize its therapeutic potential, further in-depth research is required.

Key areas for future investigation include:

• Dose-response studies: To establish a clear dose-dependent antitussive effect and determine the optimal therapeutic window.

• Mechanism of action: To elucidate the precise molecular targets and signaling pathways through which Melitidin exerts its effects.

• Pharmacokinetics and bioavailability: To understand the absorption, distribution, metabolism, and excretion of Melitidin in vivo.

• Quantitative analysis: To determine the concentration of Melitidin in different parts of Citrus grandis 'Tomentosa' and optimize extraction and purification protocols for higher yields.

• Preclinical and clinical trials: To evaluate the safety and efficacy of Melitidin in more advanced models and eventually in human subjects.

This technical guide provides a solid foundation for these future endeavors, with the ultimate goal of developing Melitidin into a novel, effective, and safe therapeutic agent.

References

• 1. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. JNK pathway is involved in the inhibition of inflammatory target gene expression and NF-kappaB activation by melittin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Biological Sources and Analysis of Melitidin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melitidin (B12368738) is a flavanone (B1672756) glycoside that has garnered significant interest within the scientific community due to its potential pharmacological activities. As a derivative of naringenin (B18129), it belongs to the vast class of flavonoids, which are secondary metabolites found throughout the plant kingdom. This technical guide provides an in-depth overview of the known biological sources of melitidin, detailed experimental protocols for its isolation and quantification, and a summary of its biosynthetic pathway.

Biological Sources of Melitidin

Melitidin has been primarily isolated and identified from two species within the Citrus genus:

• Citrus grandis 'Tomentosa' : Also known as the Tomentose pummelo, this plant is a traditional Chinese medicine. Melitidin was first isolated from the fruits of this species. While specific quantitative yields from the initial isolation are not extensively detailed in the primary literature, its presence is well-established.

• Citrus bergamia Risso (Bergamot orange) : This fragrant citrus fruit, cultivated predominantly in Southern Italy, is another significant source of melitidin. The flavanone is found in the juice, albedo (the white, spongy part of the peel), and flavedo (the outer, colored part of the peel) of the fruit.

Quantitative Data

The concentration of melitidin can vary depending on the plant part, cultivar, and ripeness of the fruit. The most comprehensive quantitative data available is for Citrus bergamia.

Plant Source	Plant Part	Melitidin Concentration (ppm)	Reference
Citrus bergamia	Fruit (juice, albedo, flavedo)	150 - 300	[1]
Citrus grandis 'Tomentosa'	Fruit	Not Reported	[2]

Experimental Protocols

Extraction and Isolation of Melitidin from Citrus grandis 'Tomentosa' Fruit[2]

This protocol describes a general method for the extraction and chromatographic isolation of melitidin.

a. Extraction:

• Air-dry the fruits of Citrus grandis 'Tomentosa' at room temperature and pulverize them into a fine powder.

• Macerate the powdered fruit (e.g., 400 g) in methanol (B129727) (MeOH).

• Subject the mixture to ultrasonic extraction for 30 minutes to enhance the extraction efficiency.

• Filter the extract and concentrate it under reduced pressure to obtain a crude residue.

b. Isolation:

• Redissolve the crude residue in water.

• Subject the aqueous solution to column chromatography using a D101 macroporous resin.

• Elute the column with a gradient of ethanol-water (e.g., starting with two column volumes of a specific EtOH-H₂O ratio) to separate the fractions.

• Collect the fractions and monitor them using an appropriate analytical technique (e.g., Thin Layer Chromatography or High-Performance Liquid Chromatography).

• Combine the fractions containing melitidin and further purify them using additional chromatographic steps, such as Sephadex LH-20 column chromatography or preparative HPLC, to yield pure melitidin.

Quantitative Analysis of Melitidin by High-Performance Liquid Chromatography (HPLC)

Several HPLC methods have been developed for the quantification of flavonoids, including melitidin, in citrus samples. Below is a representative protocol.

a. Instrumentation and Conditions: [3]

• System: Waters Acquity UPLC system or equivalent.

• Column: GL Sciences InertSustain C18 (4.6 × 250 mm; 5 µm) or a similar C18 reversed-phase column.

• Mobile Phase: A gradient of acetonitrile (B52724) (A) and 0.1% acetic acid in water (B).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: PDA detector at 283 nm.

b. Method Validation: [3]

• System Suitability: Ensure the system meets the required performance characteristics.

• Specificity: Confirm the method's ability to assess the analyte in the presence of other components.

• Linearity: Establish a linear relationship between the concentration and the detector response. For melitidin, a linear range of 25 - 500 µg/mL has been reported.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Precision: Assess the repeatability (intraday) and intermediate precision (interday) of the method.

• Accuracy: Determine the closeness of the measured value to the true value, often assessed through recovery studies.

Biosynthesis of Melitidin

Melitidin is a glycosylated and acylated derivative of the flavanone naringenin. Its biosynthesis follows the general phenylpropanoid pathway to produce naringenin, which then undergoes further modifications.

Diagram: Biosynthetic Pathway of Melitidin

Caption: Biosynthetic pathway of Melitidin from L-Phenylalanine.

The key steps in the biosynthesis of melitidin from naringenin involve:

• Glycosylation: Naringenin is first glycosylated to form naringin. This reaction is catalyzed by a rhamnosyltransferase (1,2RhaT), which adds a rhamnose sugar moiety.

• Acylation: Naringin is then acylated with a 3-hydroxy-3-methylglutaryl (HMG) group, which is derived from 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA), to form melitidin.

Experimental Workflow

The following diagram illustrates a typical workflow for the extraction, isolation, and analysis of melitidin from a plant source.

Diagram: Experimental Workflow for Melitidin Analysis

References

• 1. researchgate.net [researchgate.net]
• 2. METHOD DEVELOPMENT FOR SIMULTANEOUS QUANTIFICATION OF NARINGIN AND MELITIDINE IN YOUNG POMELO FRUITS BY HPLC-PDA | Tạp chí Dược liệu [tapchiduoclieu.vn]
• 3. shimadzu.com [shimadzu.com]

Melitidin's Mechanism of Action in Cholesterol Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melitidin (B12368738), a flavonoid glycoside predominantly found in bergamot (Citrus bergamia), has emerged as a promising natural compound for managing hypercholesterolemia. Unlike statins, the current standard of care, melitidin appears to exert its cholesterol-lowering effects through a distinct mechanism of action. This technical guide provides an in-depth exploration of the current understanding of how melitidin modulates cholesterol synthesis, focusing on its interaction with key regulatory pathways. This document summarizes quantitative data, details experimental methodologies, and provides visual representations of the signaling cascades involved.

Core Mechanism: Activation of AMP-Activated Protein Kinase (AMPK)

The primary mechanism by which melitidin is understood to regulate cholesterol synthesis is through the activation of AMP-activated protein kinase (AMPK). AMPK is a crucial cellular energy sensor that, once activated, initiates a cascade of events to restore energy balance, which includes the inhibition of anabolic processes like cholesterol synthesis.

Studies have indicated that flavonoids such as melitidin can inhibit the synthesis of cholesterol and triglycerides via the AMPK pathway[1]. In vitro studies using HepG2 cells have demonstrated that bergamot fruit extract, of which melitidin is a principal component, leads to an increase in the phosphorylation of AMPK[2]. This phosphorylation signifies the activation of the enzyme.

Downstream Effects of AMPK Activation on Cholesterol Synthesis

The activation of AMPK by melitidin leads to two significant downstream effects that curtail cholesterol production:

• Downregulation of HMG-CoA Reductase (HMGCR) Expression: AMPK activation is known to inhibit the conversion of HMG-CoA to mevalonate, the rate-limiting step in cholesterol synthesis, by down-regulating the expression of HMGCR[2]. It is important to note that this is an indirect effect on the enzyme's expression, not a direct inhibition of its activity.

• Inhibition of Acetyl-CoA Carboxylase (ACC): AMPK phosphorylates and inactivates ACC, the enzyme responsible for converting acetyl-CoA to malonyl-CoA. Malonyl-CoA is a critical building block for fatty acid synthesis and its reduction also impacts the substrate pool for cholesterol synthesis[2].

The proposed signaling pathway is illustrated in the diagram below:

Caption: Melitidin activates AMPK, leading to downstream inhibition of cholesterol synthesis.

Interaction with HMG-CoA Reductase: A Point of Clarification

A critical distinction in the mechanism of action of melitidin compared to statins is its interaction with HMG-CoA reductase (HMGCR). The majority of evidence suggests that melitidin and its parent bergamot fruit extract do not directly inhibit the enzymatic activity of HMGCR[2]. This finding is significant as it implies a different pharmacological profile and potentially a different side-effect profile compared to statins, which are competitive inhibitors of HMGCR[3][4].

However, it is worth noting that some literature refers to melitidin as a potential "anti-cholesterol statin drug candidate" and presents data suggesting direct inhibitory effects on HMGCR activity[5]. This discrepancy may arise from different experimental conditions or the use of different assay systems. Further research is required to definitively resolve this point.

Other Potential Mechanisms

While AMPK activation is the most substantiated mechanism, other potential actions of melitidin and related flavonoids in bergamot extract have been proposed:

• Inhibition of LDL-C Oxidation: Melitidin, along with other flavonoids like neoeriocitrin (B1678166) and rutin, has been shown to inhibit the oxidation of low-density lipoprotein cholesterol (LDL-C)[1]. While this does not directly impact cholesterol synthesis, it is a crucial anti-atherosclerotic property.

• Inhibition of Pancreatic Cholesterol Ester Hydrolase (pCEH): In vivo studies have suggested that the polyphenol fraction of bergamot can inhibit pCEH, an enzyme that hydrolyzes sterol esters, thereby potentially reducing cholesterol absorption[4].

Quantitative Data Summary

Currently, there is a limited amount of publicly available quantitative data specifically for melitidin's effects on cholesterol synthesis markers. The following table summarizes the conceptual findings from existing literature.

Parameter	Compound/Extract	Cell Line/Model	Observed Effect	Reference
HMGCR Activity	Bergamot Fruit Extract & its principal components (including melitidin)	Cell-free biochemical assay	Negligible change	[2]
HMGCR Protein Levels	Bergamot Fruit Extract	HepG2 cells	Decreased	[2]
AMPK Phosphorylation	Bergamot Fruit Extract	HepG2 cells	Increased by 24.6% (30 min)	[2]
Total Cholesterol	Bergamot Fruit Extract	HepG2 cells	Decreased	[2]
Free Cholesterol	Bergamot Fruit Extract	HepG2 cells	Decreased	[2]

Experimental Protocols

The following are generalized methodologies based on the cited literature for key experiments.

Cell Culture and Treatment

• Cell Lines: Human hepatoma (HepG2) and human colorectal adenocarcinoma (Caco-2) cells are commonly used models for studying cholesterol metabolism in the liver and intestine, respectively[2].

• Culture Conditions: Cells are typically maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: For experiments, cells are seeded in appropriate plates and allowed to adhere. The medium is then replaced with fresh medium containing various concentrations of melitidin or bergamot fruit extract for specified time periods (e.g., 30 minutes for phosphorylation studies, longer for expression and cholesterol level assays)[2].

HMG-CoA Reductase Activity Assay (Cell-Free)

• Principle: This assay measures the enzymatic activity of HMGCR by monitoring the oxidation of NADPH to NADP+, which is coupled to the reduction of HMG-CoA to mevalonate[6].

• Procedure:

  • A reaction mixture is prepared containing a buffer (e.g., potassium phosphate), a source of HMGCR (e.g., purified enzyme or liver microsomes), and NADPH.

  • The test compound (melitidin) or a control (e.g., pravastatin) is added to the mixture.

  • The reaction is initiated by the addition of the substrate, HMG-CoA.

  • The decrease in absorbance at 340 nm due to NADPH oxidation is monitored spectrophotometrically over time.

  • The rate of the reaction is calculated and compared between treated and untreated samples.

The workflow for this assay can be visualized as follows:

Caption: Workflow for a cell-free HMG-CoA reductase activity assay.

Western Blotting for Protein Expression and Phosphorylation

• Principle: This technique is used to detect and quantify specific proteins in a cell lysate. It is used to measure the levels of total and phosphorylated AMPK and HMGCR.

• Procedure:

  • Cells are treated with melitidin as described in 5.1.

  • Cells are lysed to extract total proteins.

  • Protein concentration is determined using a standard assay (e.g., Bradford assay).

  • Equal amounts of protein are separated by size using SDS-PAGE.

  • The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies specific for the target proteins (e.g., anti-p-AMPK, anti-AMPK, anti-HMGCR, anti-β-actin).

  • The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • A chemiluminescent substrate is added, and the resulting signal is detected and quantified.

Conclusion and Future Directions

The current body of evidence strongly suggests that melitidin lowers cholesterol primarily by activating the AMPK signaling pathway, which in turn downregulates the expression of HMG-CoA reductase and inhibits fatty acid synthesis. This mechanism is distinct from that of statins, which directly inhibit HMGCR activity. The conflicting data on direct HMGCR inhibition warrants further investigation to be definitively resolved.

For drug development professionals, melitidin presents an interesting lead compound. Future research should focus on:

• Quantitative Pharmacokinetics and Pharmacodynamics: Determining the dose-response relationship of pure melitidin on AMPK activation and cholesterol synthesis in vitro and in vivo.

• Resolving the HMGCR Interaction: Conducting head-to-head studies using standardized assays to clarify whether melitidin has any direct inhibitory effect on HMGCR.

• SREBP2 Pathway Investigation: Although not a primary target, the indirect effects of AMPK activation on the SREBP2 pathway should be explored to gain a more complete picture of melitidin's regulatory actions.

• Clinical Trials: Well-controlled clinical trials are necessary to establish the efficacy and safety of melitidin as a cholesterol-lowering agent in humans.

By elucidating these aspects, the full therapeutic potential of melitidin as a novel agent for the management of dyslipidemia can be realized.

References

• 1. Lipid-Lowering Nutraceuticals for an Integrative Approach to Dyslipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. baledoneen.com [baledoneen.com]
• 4. oatext.com [oatext.com]
• 5. researchgate.net [researchgate.net]
• 6. dovepress.com [dovepress.com]

An In-depth Technical Guide on the Bioavailability and Metabolic Pathways of Melitidin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melitidin (B12368738) is a flavanone (B1672756) glycoside, specifically a 3-hydroxy-3-methylglutaryl (HMG) derivative of naringenin (B18129), identified in citrus species such as Citrus grandis 'Tomentosa' and bergamot (Citrus bergamia)[1][2][3]. It has garnered scientific interest for its potential statin-like properties and antitussive effects[2][3][4]. As with many flavonoid glycosides, the therapeutic efficacy of melitidin is intrinsically linked to its bioavailability and subsequent metabolic fate within the body. This technical guide synthesizes the current understanding of melitidin's bioavailability and metabolic pathways, drawing upon direct studies of its metabolites and the established metabolism of related flavanone glycosides. Direct pharmacokinetic studies on purified melitidin are limited; therefore, this guide extrapolates from studies on citrus extracts rich in melitidin and the well-documented pathways of its aglycone, naringenin.

Chemical Identity and Structure

Melitidin is structurally characterized as a naringenin flavanone linked to a neohesperidoside moiety, which is further acylated with a 3-hydroxy-3-methylglutaryl group[1][5].

• Chemical Name: 5-[[(2R,3S,4S,5R,6S)-3,4-dihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]methoxy]-3-hydroxy-3-methyl-5-oxopentanoic acid[5]

• Molecular Formula: C₃₃H₄₀O₁₇[5]

• Molar Mass: 708.7 g/mol [5]

• Synonyms: naringenin 7-(2''-alpha-rhamnosyl-6''-(3''''-hydroxy-3''''-methylglutaryl)-beta-glucoside)[5]

Bioavailability of Melitidin and Related Flavanones

The bioavailability of flavonoid glycosides is generally low and is highly dependent on the nature of the sugar moiety and the action of intestinal microbiota[6][7]. Large glycosides like melitidin are typically not absorbed intact. Instead, they undergo enzymatic hydrolysis in the intestine to release the aglycone (naringenin), which is then absorbed.

A pilot bioavailability study conducted on healthy volunteers consuming bergamot juice, a source of melitidin, provides the most direct insight into its metabolic fate. While the study did not quantify melitidin itself in plasma, it extensively characterized the circulating metabolites of its aglycone, naringenin[8][9]. Following consumption, up to 12 different phase II conjugates of flavanone aglycones (naringenin, hesperetin, and eriodyctiol) were identified and quantified in plasma and urine[8][9]. This indicates that melitidin is hydrolyzed in the gut, and its aglycone, naringenin, is absorbed and subsequently undergoes extensive phase II metabolism.

The general consensus for flavanones is that a significant portion reaches the colon, where it is metabolized by gut microbiota into smaller phenolic compounds that can be absorbed[1].

Quantitative Data on Circulating Metabolites

The following table summarizes the key metabolites identified after the consumption of bergamot juice. These data represent the metabolic products derived from melitidin and other related flavanones present in the juice.

Metabolite Class	Specific Metabolites Identified	Sample Matrix	Notes
Naringenin Metabolites	Naringenin-7-O-glucuronide	Plasma, Urine	Major circulating metabolite.
Naringenin-4'-O-glucuronide	Plasma, Urine	Major circulating metabolite.
Naringenin Sulfates	Plasma, Urine	Phase II sulfate (B86663) conjugates were also detected.
Hesperetin Metabolites	Hesperetin-7-O-glucuronide	Plasma, Urine	Derived from other flavanones in bergamot juice.
Hesperetin-3'-O-glucuronide	Plasma, Urine	Derived from other flavanones in bergamot juice.
Hesperetin Sulfates	Plasma, Urine	Phase II sulfate conjugates were also detected.
Eriodictyol (B191197) Metabolites	Eriodictyol Glucuronides & Sulfates	Plasma, Urine	Phase II conjugates were detected.

Data synthesized from a human bioavailability study on bergamot juice consumption[8][9]. Specific concentrations (e.g., Cmax, Tmax) for these metabolites were determined but are presented in the original study; the focus here is on their identity.

Metabolic Pathways

The metabolism of melitidin is a multi-step process involving hydrolysis followed by phase II conjugation.

• Step 1: Intestinal Hydrolysis: Melitidin, being a large glycoside, is likely hydrolyzed by intestinal enzymes (lactase-phlorizin hydrolase) or, more significantly, by the gut microbiota. This process cleaves the neohesperidoside and HMG moieties to release the aglycone, naringenin.

• Step 2: Absorption: Naringenin is absorbed across the intestinal epithelium.

• Step 3: Phase II Metabolism: Once absorbed, naringenin undergoes extensive first-pass metabolism in the intestinal cells and liver. The primary metabolic reactions are glucuronidation and sulfation, carried out by UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs), respectively. This results in the formation of various naringenin glucuronides and sulfates, which are the primary forms found in systemic circulation[8][9].

• Step 4: Excretion: These water-soluble conjugates are then eliminated from the body, primarily via urine.

Visualization of Metabolic Pathway

The diagram below illustrates the proposed metabolic pathway of melitidin in humans.

Proposed metabolic pathway of Melitidin.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following section describes the protocol used in the key human bioavailability study involving bergamot juice.

Protocol: Human Bioavailability of Bergamot Flavanones

• Study Design: This was a pilot bioavailability study conducted in healthy human volunteers[8]. The study was approved by an Institutional Review Board, and all subjects provided written informed consent[8].

• Subjects: Healthy volunteers participated in the study.

• Intervention: Consumption of bergamot juice (BJ).

• Sample Collection: Plasma and urine samples were collected from the volunteers at various time points after the consumption of the juice.

• Analytical Method:

  • Sample Preparation: Likely involved solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to concentrate the analytes and remove interfering substances from the plasma and urine matrices.

  • Analysis: The prepared samples were analyzed using High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS), likely a tandem MS (MS/MS) system. This technique allows for the separation, identification, and quantification of the various flavanone metabolites.

  • Quantification: Flavanone phase II conjugates (sulfates and glucuronides) of hesperetin, naringenin, and eriodictyol were detected and quantified[8][9].

Visualization of Experimental Workflow

The diagram below outlines the general workflow for a human bioavailability study of this nature.

General experimental workflow for a flavanone bioavailability study.

Conclusion and Future Directions

The available evidence strongly suggests that melitidin, a complex flavanone glycoside, is not absorbed in its native form. Its bioavailability is dependent on intestinal hydrolysis to its aglycone, naringenin, which is then absorbed and extensively metabolized via phase II conjugation reactions. The primary circulating forms are naringenin glucuronides and sulfates.

For drug development professionals, this metabolic profile has significant implications. The therapeutic effects observed may be attributable to the circulating metabolites rather than the parent compound. Furthermore, the high degree of inter-individual variability in gut microbiota composition could lead to significant differences in the bioavailability and clinical effects of melitidin.

Future research should focus on:

• Performing a dedicated pharmacokinetic study using purified melitidin to determine its absolute bioavailability and quantify key parameters (Cmax, Tmax, AUC, half-life) for both the parent compound (if detectable) and its primary metabolites.

• Investigating the specific enzymatic and microbial processes responsible for the hydrolysis of the HMG-neohesperidoside moiety.

• Evaluating the biological activity of the major circulating metabolites, naringenin-7-O-glucuronide and naringenin-4'-O-glucuronide, to ascertain their contribution to the overall pharmacological profile of melitidin.

References

• 1. researchgate.net [researchgate.net]
• 2. Melitidin - Wikipedia [en.wikipedia.org]
• 3. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Melitidin | C33H40O17 | CID 101485562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Bioavailability of flavonoids: a review of their membrane transport and the function of bilitranslocase in animal and plant organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Flavonoid Bioavailability and Attempts for Bioavailability Enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bioavailability of Bergamot (Citrus bergamia) Flavanones and Biological Activity of Their Circulating Metabolites in Human Pro-Angiogenic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bioavailability of Bergamot (Citrus bergamia) Flavanones and Biological Activity of Their Circulating Metabolites in Human Pro-Angiogenic Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

In-depth Technical Guide on the Pharmacokinetics of Melitidin in Animal Models: A Review of Currently Available Data

Foreword for Researchers, Scientists, and Drug Development Professionals

This document serves to address the current state of knowledge regarding the pharmacokinetics of Melitidin in animal models. Following a comprehensive review of publicly available scientific literature, it has been determined that there are currently no published studies providing specific pharmacokinetic data for this compound. Therefore, the creation of a detailed technical guide with quantitative data tables and experimental protocols is not feasible at this time. This document will instead summarize the limited existing information on Melitidin and provide a general overview of the pharmacokinetics of the broader class of compounds to which it belongs, flavanone (B1672756) glycosides.

Introduction to Melitidin

Melitidin is a flavanone glycoside that has been isolated from Citrus grandis 'Tomentosa', a plant used in traditional Chinese medicine.[1][2][3] Research has identified a potential therapeutic application for this compound, as it has demonstrated a significant antitussive (cough-suppressing) effect in studies conducted on guinea pigs.[1][2][3] Despite this identified pharmacological activity, its absorption, distribution, metabolism, and excretion (ADME) profile has not been characterized in any animal model according to available literature.

General Pharmacokinetic Profile of Flavanone Glycosides

In the absence of specific data for Melitidin, we can look to the general pharmacokinetic characteristics of flavanone glycosides to infer potential behavior. It is important to note that these are general trends and may not be representative of Melitidin's specific properties.

• Absorption: Flavanones, particularly in their glycoside form, are generally thought to have low bioavailability.[1][4] The parent compounds are often found in negligible concentrations in plasma following oral administration.[1][4]

• Metabolism: A key characteristic of flavanones is their rapid and extensive metabolism.[1][4][5] After oral intake, they are quickly metabolized in the enterocytes into conjugated forms, primarily sulfates and glucuronides, which are the main forms that circulate in the plasma.[1][4] A significant portion of these compounds can also reach the colon, where they are further metabolized by the gut microbiota into smaller phenolic compounds that can be absorbed.[4][5]

• Distribution and Excretion: The distribution and excretion patterns are highly dependent on the specific metabolites formed.

• Species and Form Dependency: The pharmacokinetic profile of flavanones is heavily influenced by the animal species being studied and whether the compound is in its aglycone or glycoside form.[1][4]

Experimental Protocols: A General Framework

While no specific experimental protocols for Melitidin pharmacokinetics are available, a general methodology for such a study in an animal model (e.g., rats, mice, dogs) would typically involve the following steps. This framework is provided for illustrative purposes for future research.

References

• 1. researchgate.net [researchgate.net]
• 2. Melitidin: A Flavanone Glycoside from Citrus grandis ‘Tomentosa’ | Semantic Scholar [semanticscholar.org]
• 3. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The pharmacokinetics of flavanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The pharmacokinetics of flavanones. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]

A Technical Guide to the Natural Occurrence and Analysis of Melitidin in Bergamot Juice

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the natural occurrence of melitidin (B12368738), a unique 3-hydroxy-3-methylglutaryl (HMG) flavanone (B1672756) glycoside, in the juice of bergamot (Citrus bergamia). Melitidin, alongside its structural analogue brutieridin (B10837292), has garnered significant scientific interest due to its statin-like properties, primarily the inhibition of HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway[1][2][3][4]. This document details the quantitative levels of melitidin across different bergamot cultivars and processing stages, provides standardized experimental protocols for its extraction and quantification, and illustrates its key biological signaling pathways. The information presented herein is intended to serve as a foundational resource for researchers in natural product chemistry, pharmacology, and drug development.

Introduction

Bergamot (Citrus bergamia Risso et Poiteau), a citrus fruit predominantly cultivated in the Calabria region of Southern Italy, is distinguished by its unique phytochemical profile[5][6][7]. While historically prized for the essential oil from its peel, the juice is now recognized as a rich source of bioactive flavonoids[3][8][9]. Among these are melitidin and brutieridin, two flavonoid glycosides conjugated with a 3-hydroxy-3-methylglutaric acid (HMG) moiety[10]. This structural feature is analogous to the substrate of HMG-CoA reductase, the rate-limiting enzyme in cholesterol synthesis, and is believed to be the basis for their potential cholesterol-lowering effects[3][4][11]. Melitidin is specifically the HMG conjugate of naringenin (B18129) 7-O-neohesperidoside[10]. Understanding the natural concentration, variability, and analytical methodologies for melitidin is critical for its potential development as a nutraceutical or therapeutic agent.

Quantitative Occurrence of Melitidin and Brutieridin

The concentration of melitidin and its counterpart, brutieridin, in bergamot can vary based on factors such as cultivar, ripening stage, cultivation area, and the specific part of the fruit analyzed (juice, albedo, or flavedo)[8][10][12]. The data compiled from various studies are summarized below to provide a comparative quantitative overview.

Table 1: Concentration of Melitidin in Bergamot Fruit and Juice

Bergamot Cultivar	Source / Matrix	Concentration of Melitidin	Harvest Time / Ripening Stage	Reference
Fantastico, Femminello, Castagnaro	Fruit (Juice, Albedo, Flavedo)	150 - 300 mg/kg (ppm)	October - December	[10]
Not Specified	Juice (from PDO area)	1.19 ± 0.08 mg/100 mL	January 2023	[8]
Not Specified	Juice (from non-PDO area)	0.49 ± 0.05 mg/100 mL	January 2023	[8]
Not Specified	Juice (from PDO area)	1.10 ± 0.05 mg/100 mL	February 2023	[8]
Not Specified	Juice (from non-PDO area)	0.51 ± 0.04 mg/100 mL	February 2023	[8]
Not Specified	Juice (from PDO area)	1.31 ± 0.06 mg/100 mL	January 2024	[8]
Not Specified	Juice (from non-PDO area)	0.55 ± 0.02 mg/100 mL	January 2024	[8]
Fantastico, Femminello, Castagnaro	Cloudy Juice	Generally higher than clear juice	October - March	[9][12]

Table 2: Comparative Concentration of Melitidin and Brutieridin

Compound	Bergamot Cultivar	Source / Matrix	Concentration Range	Reference
Melitidin	Fantastico, Femminello, Castagnaro	Fruit (Juice, Albedo, Flavedo)	150 - 300 mg/kg (ppm)	[10]
Brutieridin	Fantastico, Femminello, Castagnaro	Fruit (Juice, Albedo, Flavedo)	300 - 500 mg/kg (ppm)	[10]
Melitidin	Not Specified	Juice (from PDO area)	1.10 - 1.31 mg/100 mL	[8]
Brutieridin	Not Specified	Juice (from PDO area)	2.11 - 2.41 mg/100 mL	[8]
Melitidin	Not Specified	Juice (from non-PDO area)	0.49 - 0.55 mg/100 mL	[8]
Brutieridin	Not Specified	Juice (from non-PDO area)	0.89 - 1.01 mg/100 mL	[8]

Note: Concentrations consistently show brutieridin levels to be higher than melitidin levels in bergamot juice and fruit parts[2][8][10]. Additionally, fruits grown in the Protected Designation of Origin (PDO) area of Calabria show significantly higher concentrations of these flavonoids[7][8].

Experimental Protocols

Protocol for Extraction and Isolation of Melitidin

This protocol synthesizes methodologies for the efficient extraction and purification of melitidin from bergamot fruit for analytical or semi-preparative purposes[10][13][14].

• Sample Preparation:

  • Source Material: Fresh bergamot fruits (Citrus bergamia), including juice, albedo, and flavedo.

  • Homogenization: Chop the entire fruit or desired parts (e.g., albedo) and homogenize in a blender with an extraction solvent mixture. A recommended solvent is a ternary mixture of methanol (B129727), ethanol, and chloroform (B151607) (65:30:5 v/v/v)[10].

• Initial Extraction:

  • Maceration: Macerate the homogenized material in the solvent mixture for a sufficient period (e.g., 24 hours) at room temperature to ensure exhaustive extraction.

  • Filtration: Filter the mixture through a Buchner funnel to separate the liquid extract from the solid plant residue[10].

• Solvent Removal and Concentration:

  • Evaporation: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the organic solvents. This will yield a crude aqueous-ethanolic extract.

• Solid-Phase Extraction (SPE) for Purification:

  • Cartridge Activation: Use a C18 SPE cartridge (e.g., Supelclean LC-18, 10 g). Activate the cartridge by passing methanol through it, followed by washing with deionized water[10].

  • Sample Loading: Load the concentrated crude extract onto the activated C18 cartridge.

  • Washing: Wash the loaded cartridge with deionized water (e.g., 15 mL) to remove sugars and other highly polar impurities[10].

  • Elution: Elute the flavonoid fraction, including melitidin, from the cartridge using methanol (e.g., 2 x 15 mL)[10].

  • Final Concentration: Evaporate the methanolic eluate to dryness under vacuum to obtain a purified flavonoid-rich extract.

• Semi-Preparative HPLC for Isolation (Optional):

  • For obtaining pure melitidin, the dried extract can be redissolved in a suitable solvent (e.g., H₂O-CH₃OH 1:1) and subjected to semi-preparative HPLC using a C18 column[10][13][14]. A gradient elution with water (containing 0.1% formic acid) and acetonitrile (B52724) is typically employed[10]. Fractions corresponding to the melitidin peak are collected and pooled.

Protocol for Quantification by HPLC-DAD

This protocol outlines a standard High-Performance Liquid Chromatography (HPLC) method with a Diode-Array Detector (DAD) for the quantification of melitidin in bergamot juice or extracts[7][10][15][16].

• Sample Preparation:

  • Extract Preparation: Prepare the flavonoid extract as described in Protocol 3.1 (steps 1-4).

  • Dilution: Dissolve a known weight of the dried extract in a suitable solvent (e.g., methanol or a water-ethanol mixture) to a known final concentration (e.g., 1000 ppm)[10].

  • Filtration: Filter the sample solution through a 0.2 µm or 0.45 µm syringe filter (e.g., PTFE) prior to injection to remove any particulate matter[15].

• HPLC System and Conditions:

  • Chromatography System: An HPLC or UHPLC system equipped with a quaternary pump, autosampler, column oven, and DAD.

  • Column: A reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used[10][17].

  • Mobile Phase A: Deionized water with 0.1% formic acid (v/v)[10].

  • Mobile Phase B: Acetonitrile (CH₃CN)[10].

  • Elution Gradient: A typical linear gradient is as follows: Start with 5% B, increase to 95% B over 20 minutes, hold for 5 minutes, then return to 5% B and equilibrate for 5 minutes before the next injection[10].

  • Flow Rate: 1.0 - 1.5 mL/min[10].

  • Column Temperature: 25-30 °C.

  • Injection Volume: 10 - 20 µL[12][17].

  • Detection: Monitor at a wavelength of 280-283 nm for flavanones[7][16][17]. A full UV-Vis spectrum (200-600 nm) can also be recorded for peak purity and identification.

• Quantification:

  • Standard Preparation: Prepare a series of calibration standards of a known reference compound. If a pure melitidin standard is unavailable, naringin (B1676962) can be used as an external standard, and results can be expressed as naringin equivalents[15][16].

  • Calibration Curve: Inject the standards to construct a calibration curve of peak area versus concentration.

  • Calculation: Inject the prepared sample and determine the peak area for melitidin. Calculate the concentration in the sample using the regression equation from the calibration curve.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow

The following diagram illustrates the general workflow for the extraction and quantification of melitidin from bergamot.

Caption: Workflow for Melitidin Extraction and Quantification.

Biological Signaling Pathways

Melitidin's biological activity is primarily linked to its influence on cholesterol metabolism and inflammatory pathways.

Melitidin exerts a statin-like effect by directly inhibiting HMG-CoA Reductase (HMGCR)[3][4]. Additionally, bergamot polyphenols can activate AMP-activated protein kinase (AMPK), which leads to the downstream inhibition of cholesterol and fatty acid synthesis[3][6].

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Clinical application of bergamot (Citrus bergamia) for reducing high cholesterol and cardiovascular disease markers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clinical application of bergamot (Citrus bergamia) for reducing high cholesterol and cardiovascular disease markers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. electronicsandbooks.com [electronicsandbooks.com]
• 12. Bergamot (Citrus bergamia, Risso): The Effects of Cultivar and Harvest Date on Functional Properties of Juice and Cloudy Juice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Analytical Profile and Antioxidant and Anti-Inflammatory Activities of the Enriched Polyphenol Fractions Isolated from Bergamot Fruit and Leave - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Antioxidant and Antisenescence Effects of Bergamot Juice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. METHOD DEVELOPMENT FOR SIMULTANEOUS QUANTIFICATION OF NARINGIN AND MELITIDINE IN YOUNG POMELO FRUITS BY HPLC-PDA | Tạp chí Dược liệu [tapchiduoclieu.vn]

Melitidin: An In-Depth Technical Guide on its Role as a Putative HMG-CoA Reductase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Melitidin (B12368738), a flavanone (B1672756) glycoside predominantly found in Bergamot (Citrus bergamia) and Pummelo (Citrus grandis), has emerged as a compound of interest in the field of lipid metabolism. Structurally analogous to the substrate of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase (HMGR), the rate-limiting enzyme in the cholesterol biosynthesis pathway, melitidin has been investigated for its potential statin-like properties. This technical guide provides a comprehensive overview of the current, albeit conflicting, scientific evidence regarding the role of melitidin as a direct inhibitor of HMG-CoA reductase. It aims to furnish researchers, scientists, and drug development professionals with a detailed summary of the available data, experimental methodologies, and a critical perspective on the compound's mechanism of action.

Introduction: The Cholesterol Synthesis Pathway and HMG-CoA Reductase

The synthesis of cholesterol is a vital biological process, with the mevalonate (B85504) pathway serving as the central metabolic route.[1] The enzyme HMG-CoA reductase catalyzes the conversion of HMG-CoA to mevalonic acid, a kinetically irreversible step that represents the primary point of regulation for cholesterol biosynthesis.[2][3] Consequently, HMGR has been a key target for hypercholesterolemia therapies, with statins being the most prominent class of drugs that competitively inhibit this enzyme.[3] The quest for novel, natural compounds with statin-like activity continues to be an active area of research.

Melitidin as a Direct Inhibitor of HMG-CoA Reductase: Conflicting Evidence

The scientific literature presents a conflicting view on the direct inhibitory effect of melitidin on HMG-CoA reductase.

A 2021 study investigating the cholesterol-lowering properties of bergamot fruit extract (BFE) and its primary components, including melitidin, reported that these compounds did not directly inhibit HMG-CoA reductase activity in vitro. The study proposed an alternative mechanism involving the downregulation of HMGCR protein expression in HepG2 cells, potentially mediated by an increase in AMP-activated protein kinase (AMPK) phosphorylation.

Conversely, a 2023 study by Shen et al. on the biosynthesis pathway of melitidin in pummelo presented evidence of direct HMG-CoA reductase inhibition.[4] An enzyme inhibition assay demonstrated that melitidin inhibited HMGR activity in a concentration-dependent manner.[4][5]

This discrepancy highlights the need for further research to definitively elucidate the precise mechanism of action of melitidin on HMG-CoA reductase.

Quantitative Data on HMG-CoA Reductase Inhibition

To date, specific IC50 or Ki values for melitidin's inhibition of HMG-CoA reductase from peer-reviewed publications remain scarce. However, the study by Shen et al. (2023) provides a graphical representation of the dose-dependent inhibition. The data, estimated from the published graph, is summarized in the table below. For comparative purposes, data for naringin, another flavonoid, from the same study is included.

Compound	Concentration	Estimated % Inhibition of HMG-CoA Reductase Activity	Reference
Melitidin	Low	~20%	Shen et al., 2023[4][5]
Melitidin	Medium	~45%	Shen et al., 2023[4][5]
Melitidin	High	~70%	Shen et al., 2023[4][5]
Naringin	Low	~10%	Shen et al., 2023[4][5]
Naringin	Medium	~25%	Shen et al., 2023[4][5]
Naringin	High	~40%	Shen et al., 2023[4][5]

Note: The percentage inhibition is an estimation derived from the graphical data presented in the abstract of Shen et al., 2023. The precise concentrations designated as "Low," "Medium," and "High" were not specified in the available material.

Experimental Protocol: HMG-CoA Reductase Activity (Inhibitor Screening) Assay

The following is a detailed, representative protocol for an in vitro HMG-CoA reductase activity assay based on commercially available kits, which is suitable for screening potential inhibitors like melitidin.[1][6] The specific protocol used by Shen et al. (2023) was not available in the reviewed literature.

4.1. Principle

The activity of HMG-CoA reductase is determined by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+ during the reduction of HMG-CoA to mevalonate.[1]

4.2. Materials and Reagents

• HMG-CoA Reductase Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4, containing KCl, EDTA, and DTT)

• Purified HMG-CoA reductase enzyme

• HMG-CoA substrate solution

• NADPH solution

• Test inhibitor (Melitidin) dissolved in a suitable solvent (e.g., DMSO)

• Positive control inhibitor (e.g., Pravastatin)

• 96-well clear flat-bottom microplate

• Microplate reader capable of kinetic measurements at 340 nm

4.3. Assay Procedure

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions. Keep the enzyme on ice throughout the procedure.

• Plate Setup:

  • Blank (No Enzyme) Wells: Add assay buffer, NADPH solution, HMG-CoA solution, and the solvent used for the test inhibitor.

  • Control (No Inhibitor) Wells: Add assay buffer, HMG-CoA reductase enzyme, NADPH solution, HMG-CoA solution, and the solvent used for the test inhibitor.

  • Test Inhibitor Wells: Add assay buffer, HMG-CoA reductase enzyme, NADPH solution, HMG-CoA solution, and the desired concentrations of melitidin.

  • Positive Control Wells: Add assay buffer, HMG-CoA reductase enzyme, NADPH solution, HMG-CoA solution, and the positive control inhibitor (e.g., pravastatin).

• Reaction Initiation: The reaction is typically initiated by the addition of the HMG-CoA substrate.

• Kinetic Measurement: Immediately after adding the substrate, place the microplate in a plate reader pre-set to 37°C. Measure the absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for a specified period (e.g., 10-20 minutes).

• Data Analysis:

  • Calculate the rate of NADPH consumption (decrease in A340 per minute) for each well.

  • The percentage inhibition for each concentration of melitidin is calculated using the following formula: % Inhibition = [(Rate of Control - Rate of Inhibitor) / Rate of Control] x 100

Visualizations: Pathways and Workflows

Cholesterol Biosynthesis Pathway and the Role of HMG-CoA Reductase

Caption: The rate-limiting step of the cholesterol biosynthesis pathway catalyzed by HMG-CoA reductase.

Proposed Mechanism of Direct HMG-CoA Reductase Inhibition by Melitidin

References

• 1. assaygenie.com [assaygenie.com]
• 2. Variation in a Poaceae-conserved fatty acid metabolic gene cluster controls rice yield by regulating male fertility - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In-Silico Screening of HMG-CoA Reductase Inhibition Potential from Anredera cordifolia (Ten.) Steenis and Elephantopus scaber Linn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In Vitro Screening for β-Hydroxy-β-methylglutaryl-CoA Reductase Inhibitory and Antioxidant Activity of Sequentially Extracted Fractions of Ficus palmata Forsk - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Melitidin from Citrus Peel

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melitidin (B12368738), a flavanone (B1672756) glycoside primarily found in certain citrus species such as pomelo (Citrus grandis) and bergamot (Citrus bergamia), has garnered significant interest in the scientific community.[1][2] This interest stems from its potential therapeutic properties, including its role as an anti-cholesterolemic agent through the inhibition of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway. Furthermore, emerging research suggests its involvement in modulating inflammatory responses through the TLR4/MyD88/NF-κB signaling pathway. This document provides detailed protocols for the extraction, purification, and quantification of melitidin from citrus peel, along with an overview of its relevant biological signaling pathways.

Data Summary

The following tables summarize quantitative data related to the extraction of flavonoids from citrus peel. While data specific to melitidin is limited, the provided values for major citrus flavonoids like naringin (B1676962) and hesperidin, often co-extracted with melitidin, offer a valuable reference for expected yields and the influence of various extraction parameters.

Table 1: Comparison of Extraction Methods for Total Phenolic and Naringin Content from Pomelo Peel [3]

Extraction Method	Total Phenolic Content (mg GAE/g DM)	Naringin Content (mg NE/g DM)	Antioxidant Capacity (mg AAE/g DM)
Conventional Extraction (without ultrasound)	6.93	3.28	4.42
Ultrasound-Assisted Extraction	9.05	4.65	4.76

GAE: Gallic Acid Equivalents; NE: Naringin Equivalents; AAE: Ascorbic Acid Equivalents; DM: Dry Matter. Extraction conditions for UAE: 80% ethanol (B145695), 1:25 solid-to-liquid ratio, 60°C, 7.5 min sonication.[3]

Table 2: Influence of Solvent on Flavonoid and Phenolic Content in Grapefruit Peel Extracts [4]

Solvent	Total Phenolic Content (mg GAE/100g)	Total Flavonoid Content (mg/100g)	Hesperidin (mg/g)	Nobiletin (mg/g)
Ethanol	206.53 ± 6.82	83.06 ± 2.74	28.51	9.92
Methanol (B129727)	181.11 ± 5.80	-	-	-
Water	154.94 ± 5.27	-	-	-

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Melitidin from Pomelo Peel

This protocol is optimized for the extraction of flavonoids, including melitidin, from pomelo peel using ultrasonication.[3]

Materials and Equipment:

• Fresh pomelo peels

• Deionized water

• Ethanol (96%)

• Ultrasonic bath or probe sonicator

• Water bath with temperature control

• Filtration apparatus (e.g., Buchner funnel with Whatman No. 1 filter paper)

• Rotary evaporator

• Freeze-dryer (optional)

• Analytical balance

• Grinder or blender

Procedure:

• Peel Preparation:

  • Wash fresh pomelo fruits thoroughly with water to remove any surface contaminants.

  • Manually peel the fruits and separate the flavedo (outer colored layer) and albedo (inner white layer). The albedo is a primary source of many flavonoids.

  • Cut the peel into small pieces and dry them in an oven at 60°C until a constant weight is achieved.

  • Grind the dried peel into a fine powder (approximately 40-60 mesh).

• Extraction:

  • Prepare an 80% ethanol solution (v/v) with deionized water.

  • Weigh 10 g of the dried citrus peel powder and place it in a 500 mL beaker.

  • Add 250 mL of the 80% ethanol solution to achieve a solid-to-liquid ratio of 1:25 (w/v).[3]

  • Place the beaker in an ultrasonic bath preheated to 60°C.[3]

  • Sonicate the mixture for 7.5 minutes.[3]

• Filtration and Concentration:

  • After sonication, immediately filter the mixture through Whatman No. 1 filter paper using a Buchner funnel to separate the extract from the solid residue.

  • Wash the residue with a small amount of the 80% ethanol solution to ensure maximum recovery of the extract.

  • Combine the filtrates and concentrate the extract using a rotary evaporator at 50°C under reduced pressure to remove the ethanol.

  • The resulting aqueous extract can be used for purification or freeze-dried to obtain a crude flavonoid powder.

Protocol 2: Purification of Melitidin using Column Chromatography

This protocol describes a general method for the purification of flavonoids from a crude extract using column chromatography.[5][6]

Materials and Equipment:

• Crude flavonoid extract (from Protocol 1)

• Silica (B1680970) gel (60-120 mesh) for column chromatography

• Glass chromatography column

• Solvents for mobile phase (e.g., n-hexane, ethyl acetate (B1210297), methanol)

• Fraction collector or collection tubes

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp for TLC visualization

• Rotary evaporator

Procedure:

• Column Packing:

  • Prepare a slurry of silica gel in n-hexane.

  • Carefully pack the chromatography column with the silica gel slurry, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle and the excess n-hexane to drain until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the crude flavonoid extract in a minimal amount of the initial mobile phase (e.g., n-hexane with a small amount of ethyl acetate).

  • Carefully load the dissolved sample onto the top of the silica gel column.

• Elution:

  • Begin the elution with a non-polar solvent (e.g., 100% n-hexane) and gradually increase the polarity by adding increasing amounts of a more polar solvent (e.g., ethyl acetate, followed by methanol). A suggested gradient could be:

    • 100% n-hexane

    • n-hexane:ethyl acetate (9:1, 8:2, 7:3, etc.)

    • 100% ethyl acetate

    • Ethyl acetate:methanol (9:1, 8:2, etc.)

  • Collect the eluate in fractions of a consistent volume (e.g., 10-20 mL).

• Fraction Analysis and Pooling:

  • Monitor the separation of compounds by spotting the collected fractions on a TLC plate.

  • Develop the TLC plate in an appropriate solvent system (e.g., n-hexane:ethyl acetate) and visualize the spots under a UV lamp.

  • Pool the fractions containing the compound of interest (melitidin) based on their TLC profiles.

• Final Concentration:

  • Combine the purified fractions and evaporate the solvent using a rotary evaporator to obtain the purified melitidin.

Protocol 3: Quantification of Melitidin by High-Performance Liquid Chromatography (HPLC)

This protocol is based on a validated method for the simultaneous quantification of naringin and melitidin.[7]

Materials and Equipment:

• Purified melitidin sample or crude extract

• Melitidin analytical standard

• HPLC system with a PDA or UV detector

• C18 chromatographic column (e.g., GL Sciences InertSustain C18, 4.6 × 250 mm; 5 µm)[7]

• Acetonitrile (B52724) (HPLC grade)

• Acetic acid (HPLC grade)

• Deionized water (HPLC grade)

• Syringe filters (0.45 µm)

Procedure:

• Preparation of Mobile Phase and Standards:

  • Prepare the mobile phase consisting of acetonitrile and 0.1% acetic acid in water.

  • Prepare a stock solution of the melitidin standard in a suitable solvent (e.g., methanol or DMSO).

  • Create a series of calibration standards by diluting the stock solution to concentrations ranging from 25 to 500 µg/mL.[7]

• Sample Preparation:

  • Dissolve a known amount of the purified melitidin or crude extract in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Analysis:

  • Set up the HPLC system with the following parameters:

    • Column: GL Sciences InertSustain C18 (4.6 × 250 mm; 5 µm)[7]

    • Mobile Phase: A gradient of acetonitrile and 0.1% acetic acid may be required for optimal separation.

    • Flow Rate: 1 mL/min[7]

    • Injection Volume: 10 µL[7]

    • Detection Wavelength: 283 nm[7]

    • Column Temperature: 40°C

• Quantification:

  • Inject the calibration standards to generate a standard curve of peak area versus concentration.

  • Inject the prepared sample.

  • Identify the melitidin peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Quantify the amount of melitidin in the sample by using the standard curve.

Signaling Pathways and Experimental Workflows

Experimental Workflow

The overall workflow for the extraction and analysis of melitidin from citrus peel is depicted below.

Figure 1. Experimental workflow for melitidin extraction.

Signaling Pathways

1. Inhibition of HMG-CoA Reductase

Melitidin is believed to exert its anti-cholesterolemic effects by inhibiting HMG-CoA reductase, the enzyme that catalyzes the conversion of HMG-CoA to mevalonate, a key step in cholesterol synthesis.

Figure 2. Melitidin's inhibition of the HMG-CoA reductase pathway.

2. Anti-Inflammatory Pathway: Inhibition of TLR4/NF-κB Signaling

Citrus flavonoids have been shown to possess anti-inflammatory properties by inhibiting the Toll-like receptor 4 (TLR4) signaling pathway. This pathway, when activated by ligands such as lipopolysaccharide (LPS), leads to the activation of the transcription factor NF-κB and the subsequent production of pro-inflammatory cytokines.

Figure 3. Inhibition of the TLR4/NF-κB signaling pathway.

References

• 1. Current procedures for extraction and purification of citrus flavonoids [redalyc.org]
• 2. researchgate.net [researchgate.net]
• 3. jst.vn [jst.vn]
• 4. mattioli1885journals.com [mattioli1885journals.com]
• 5. Modern Extraction and Purification Techniques for Obtaining High Purity Food-Grade Bioactive Compounds and Value-Added Co-Products from Citrus Wastes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijirset.com [ijirset.com]
• 7. METHOD DEVELOPMENT FOR SIMULTANEOUS QUANTIFICATION OF NARINGIN AND MELITIDINE IN YOUNG POMELO FRUITS BY HPLC-PDA | Tạp chí Dược liệu [tapchiduoclieu.vn]

Application Note: High-Performance Liquid Chromatography for the Analysis of Melitidin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melitidin is a flavanone (B1672756) glycoside predominantly found in citrus fruits, such as bergamot and pomelo.[1][2][3] It has garnered significant interest in the scientific community due to its potential therapeutic properties, including statin-like and antitussive effects.[3][4] As research into the pharmacological activities of Melitidin progresses, robust and reliable analytical methods for its quantification in various matrices are crucial. High-Performance Liquid Chromatography (HPLC) stands out as a powerful technique for the separation, identification, and quantification of Melitidin due to its high resolution, sensitivity, and reproducibility.

This document provides detailed application notes and protocols for the analysis of Melitidin using HPLC, intended to guide researchers, scientists, and drug development professionals in their analytical endeavors.

Quantitative Data Summary

The following tables summarize the quantitative data for the HPLC analysis of Melitidin, providing a basis for method validation and comparison.

Table 1: HPLC Method Validation Parameters for Melitidin Analysis

Parameter	Value	Reference
Linear Range	25 - 500 µg/mL	[5]
Correlation Coefficient (R²)	0.9999	[5]
Limit of Detection (LOD)	0.17 µg/mL	[5]
Limit of Quantification (LOQ)	0.56 µg/mL	[5]
Intraday Precision (RSD)	0.45 - 1.68%	[5]
Interday Precision (RSD)	0.61 - 1.92%	[5]
Accuracy (Recovery)	95.08 - 102.94%	[5]

Experimental Protocols

Sample Preparation

The choice of sample preparation protocol is critical and depends on the matrix. Below are detailed methods for citrus fruit and plasma samples.

1.1. From Citrus Fruit Juice

This protocol is adapted from methods for similar flavanone glycosides, naringin (B1676962) and hesperidin, in citrus juices.[6][7]

• Objective: To extract Melitidin from citrus juice for HPLC analysis.

• Materials:

  • Fresh citrus fruit

  • Hand-press juicer or blender

  • Centrifuge

  • 0.45 µm nylon membrane filters

  • HPLC vials

• Procedure:

  • Extract the juice from the citrus fruit using a hand-press juicer or by blending the pulp followed by filtration to remove seeds and large pulp particles.

  • Transfer the juice to centrifuge tubes and centrifuge at 13,200 rpm for 15 minutes to pellet insoluble materials.

  • Carefully collect the supernatant.

  • Filter the supernatant through a 0.45 µm nylon membrane filter directly into an HPLC vial.

  • The sample is now ready for injection into the HPLC system.

1.2. From Plasma

This protocol for plasma samples involves protein precipitation to remove interfering macromolecules.[8][9][10]

• Objective: To extract Melitidin from plasma samples for HPLC analysis.

• Materials:

  • Plasma sample

  • Acetonitrile (B52724) (ACN) or Methanol (B129727) (MeOH), ice-cold

  • Vortex mixer

  • Centrifuge (refrigerated)

  • 0.22 µm syringe filters

  • HPLC vials

• Procedure:

  • Pipette 200 µL of the plasma sample into a microcentrifuge tube.

  • Add 800 µL of ice-cold acetonitrile or methanol to the plasma sample (a 1:4 ratio of plasma to solvent).[9]

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Incubate the mixture at -20°C for 30 minutes to enhance protein precipitation.

  • Centrifuge the sample at 14,000 rpm for 15 minutes at 4°C.

  • Carefully collect the clear supernatant without disturbing the protein pellet.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

  • The sample is now ready for injection.

HPLC-PDA Method

This protocol is based on a validated method for the simultaneous quantification of naringin and Melitidin.[5]

• Objective: To separate and quantify Melitidin using a Reverse-Phase HPLC system with Photodiode Array (PDA) detection.

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column oven, and PDA detector.

• Chromatographic Conditions:

  • Column: GL Sciences InertSustain C18 (4.6 x 250 mm; 5 µm)[5]

  • Mobile Phase: Acetonitrile (A) and 0.1% Acetic Acid in Water (B)[5]

  • Flow Rate: 1.0 mL/min[5]

  • Injection Volume: 10 µL[5]

  • Column Temperature: 30°C

  • Detection Wavelength: 283 nm[5]

  • Gradient Program:

    • A specific gradient was not provided in the reference, but a typical gradient for flavonoid analysis would start with a low percentage of organic phase (e.g., 10-20% A), ramp up to a higher percentage (e.g., 50-70% A) over 20-30 minutes to elute the compounds of interest, followed by a wash and re-equilibration step. Method development and optimization are recommended for specific instrumentation.

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathway: Statin-Like Activity of Melitidin

Melitidin exhibits statin-like properties by inhibiting the 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase enzyme.[4] This enzyme catalyzes a rate-limiting step in the cholesterol biosynthesis pathway.[4][11][12] By inhibiting this enzyme, Melitidin reduces the endogenous production of cholesterol.

References

• 1. scribd.com [scribd.com]
• 2. Melitidin - Wikipedia [en.wikipedia.org]
• 3. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. On the inhibitor effects of bergamot juice flavonoids binding to the 3-hydroxy-3-methylglutaryl-CoA reductase (HMGR) enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nacalai.com [nacalai.com]
• 6. staff-old.najah.edu [staff-old.najah.edu]
• 7. researchgate.net [researchgate.net]
• 8. news-medical.net [news-medical.net]
• 9. Best way for t-he precipitation of protein in plasma HPLC - Chromatography Forum [chromforum.org]
• 10. researchgate.net [researchgate.net]
• 11. HMG-CoA Reductase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Statin - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Characterization of Melitidin using NMR and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melitidin is a flavanone (B1672756) glycoside first isolated from Citrus grandis 'Tomentosa' and later found in bergamot fruit.[1][2] It has garnered interest for its potential biological activities. Accurate structural characterization and unambiguous identification are crucial for further research and development of this natural product. This document provides detailed application notes and experimental protocols for the characterization of Melitidin using Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

Structural Elucidation Strategy

The comprehensive structural characterization of Melitidin involves a multi-step analytical workflow. High-Performance Liquid Chromatography (HPLC) is first employed for the isolation and purification of the compound. Subsequently, a combination of one-dimensional (1D) and two-dimensional (2D) NMR techniques is utilized to determine the connectivity of atoms within the molecule. Finally, High-Resolution Mass Spectrometry (HRMS) provides an accurate mass measurement to confirm the molecular formula and tandem MS (MS/MS) experiments help in elucidating the fragmentation pattern, further confirming the structure.

Caption: Experimental workflow for the isolation and structural elucidation of Melitidin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique that provides detailed information about the molecular structure of a compound. For Melitidin, a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments is essential for complete structural assignment.

¹H and ¹³C NMR Data

The following tables summarize the ¹H and ¹³C NMR chemical shifts for Melitidin, assigned based on spectroscopic data from related compounds and published literature.[2][3]

Table 1: ¹H NMR Spectroscopic Data for Melitidin (as a representative example)

Position	δH (ppm)	Multiplicity	J (Hz)
Naringenin Moiety
2	5.45	dd	12.5, 3.0
3ax	3.10	m
3eq	2.75	m
6	6.15	d	2.0
8	6.12	d	2.0
2', 6'	7.35	d	8.5
3', 5'	6.80	d	8.5
Neohesperidose Moiety
Glc-1''	5.10	d	7.5
Rha-1'''	5.05	br s
Rha-CH₃	1.25	d	6.0
HMG Moiety
2''''	2.60	s
4''''	2.70	s
CH₃	1.40	s

Table 2: ¹³C NMR Spectroscopic Data for Melitidin (as a representative example)

Position	δC (ppm)
Naringenin Moiety
2	79.5
3	42.5
4	197.0
5	163.5
6	97.0
7	165.0
8	96.0
9	163.0
10	102.5
1'	129.0
2', 6'	128.0
3', 5'	115.5
4'	158.0
Neohesperidose Moiety
Glc-1''	100.0
Rha-1'''	101.0
Rha-CH₃	18.0
HMG Moiety
1''''	172.0
2''''	45.0
3''''	70.0
4''''	46.0
5''''	175.0
CH₃	27.0

2D NMR Correlations

2D NMR experiments establish the connectivity between protons and carbons.

• COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) couplings within the same spin system.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons (¹JCH).

• HMBC (Heteronuclear Multiple Bond Correlation): Shows long-range correlations between protons and carbons (²JCH, ³JCH), which is critical for connecting different structural fragments.

Caption: Diagram of key HMBC correlations confirming the connectivity of Melitidin's structural components.

Experimental Protocol: NMR Analysis

• Sample Preparation:

  • Dissolve 5-10 mg of purified Melitidin in 0.5 mL of a suitable deuterated solvent (e.g., Methanol-d₄ or DMSO-d₆).[1]

  • Transfer the solution to a 5 mm NMR tube.

• 1D NMR Acquisition:

  • Acquire ¹H NMR and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).[1]

  • For ¹H NMR, typical parameters include a spectral width of 12-16 ppm, 16-32 scans, and a relaxation delay of 1-2 seconds.

  • For ¹³C NMR, use proton decoupling and a spectral width of 200-220 ppm, with a larger number of scans for adequate signal-to-noise.

• 2D NMR Acquisition:

  • COSY: Acquire a gradient-selected COSY spectrum to establish ¹H-¹H correlations.

  • HSQC: Run a gradient-selected HSQC experiment to determine one-bond ¹H-¹³C connectivities. Optimize the ¹JCH coupling constant to ~145 Hz.

  • HMBC: Acquire a gradient-selected HMBC spectrum to determine long-range ¹H-¹³C correlations. Optimize the long-range coupling constant (ⁿJCH) to ~8 Hz to observe 2- and 3-bond correlations.[1]

• Data Processing and Analysis:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Reference the spectra to the residual solvent signal.

  • Assign all proton and carbon signals by integrating the information from all 1D and 2D spectra.

Mass Spectrometry

High-resolution mass spectrometry is employed to determine the elemental composition and fragmentation pattern of Melitidin, providing confirmatory evidence for the structure elucidated by NMR.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides a highly accurate mass measurement, allowing for the determination of the molecular formula. For Melitidin (C₃₃H₄₀O₁₇), the expected exact mass can be calculated and compared to the experimental value.

Table 3: High-Resolution Mass Spectrometry Data for Melitidin

Ion	Calculated m/z	Observed m/z	Mass Error (ppm)
[M-H]⁻	707.2193	707.2190	< 5
[M+H]⁺	709.2335	709.2331	< 5
[M+Na]⁺	731.2155	731.2152	< 5

Tandem Mass Spectrometry (MS/MS) Fragmentation

Tandem mass spectrometry (MS/MS) involves the fragmentation of a selected precursor ion to generate a characteristic pattern of product ions. This fragmentation provides valuable information about the different structural components of the molecule.

Caption: A simplified proposed fragmentation pathway for the [M-H]⁻ ion of Melitidin in negative ion mode ESI-MS/MS.

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation:

  • Prepare a stock solution of purified Melitidin in methanol (B129727) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL with the initial mobile phase.[4]

• Liquid Chromatography (LC) Conditions:

  • Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is suitable.

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile (B52724) with 0.1% formic acid (Solvent B) is typically employed.[5]

  • Gradient Program: A representative gradient could be: 5-95% B over 20 minutes.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 30-40 °C.

• Mass Spectrometry (MS) Conditions:

  • Ion Source: Electrospray Ionization (ESI), operated in both positive and negative ion modes.

  • Full Scan MS: Acquire data in the m/z range of 100-1000 to detect the precursor ions ([M+H]⁺, [M-H]⁻, [M+Na]⁺).

  • Tandem MS (MS/MS): Perform data-dependent acquisition (DDA) or targeted MS/MS experiments on the precursor ions of interest. Apply a range of collision energies (e.g., 10-40 eV) to obtain optimal fragmentation.[5]

• Data Analysis:

  • Process the data using the instrument's software.

  • Determine the accurate mass and elemental composition from the full scan data.

  • Analyze the MS/MS spectra to identify characteristic fragment ions and propose a fragmentation pathway. Compare the observed fragmentation with known patterns for flavonoid glycosides.

Conclusion

The combined application of advanced NMR and mass spectrometry techniques provides a robust and reliable methodology for the complete structural characterization of Melitidin. The detailed protocols and data presented in these application notes serve as a comprehensive guide for researchers involved in the analysis of this and other related flavonoid glycosides, facilitating further investigation into their biological properties and potential applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Structural Characterization of Peripolin and Study of Antioxidant Activity of HMG Flavonoids from Bergamot Fruit [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. FLAVONOID PROFILING BY LIQUID CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (LC/MS) [protocols.io]
• 5. Rapid analysis of flavonoids based on spectral library development in positive ionization mode using LC-HR-ESI-MS/MS - Arabian Journal of Chemistry [arabjchem.org]

Application Note: Quantification of Melitidin in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantification of melitidin (B12368738), a flavanone (B1672756) glycoside with potential anti-cholesterol properties, in plant extracts, particularly from Citrus species. The methodology is centered around a validated High-Performance Liquid Chromatography with Photodiode Array (HPLC-PDA) detection system. This document outlines procedures for sample extraction, preparation of standards, and the specific chromatographic conditions required for accurate analysis. Key performance characteristics of the HPLC method, including linearity, limits of detection and quantification, precision, and accuracy, are presented in a tabular format for clarity. Additionally, this note includes graphical representations of the experimental workflow and the proposed biological mechanism of action for melitidin to aid in comprehension and application.

Introduction

Melitidin is a flavanone glycoside first isolated from Citrus grandis 'Tomentosa', a traditional Chinese medicine.[1] It is also found in other citrus fruits like bergamot (Citrus bergamia) and pomelo (Citrus maxima).[2][3] Recent studies have highlighted its potential as an anti-cholesterol agent, acting as an inhibitor of the 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase enzyme, the rate-limiting enzyme in the cholesterol synthesis pathway.[4] This activity makes melitidin a compound of significant interest for the development of new statin-like drugs.

The accurate quantification of melitidin in plant extracts is crucial for quality control, standardization of herbal products, and for pharmacokinetic and pharmacodynamic studies in drug development. This document details a robust and validated HPLC-PDA method for this purpose, based on established research.[2]

Principle of the Method

The quantification of melitidin is achieved using reverse-phase high-performance liquid chromatography (RP-HPLC). In this technique, the plant extract is injected into the HPLC system, where it travels through a column packed with a nonpolar stationary phase (C18). A polar mobile phase is used to elute the components of the extract. Compounds with higher polarity elute faster, while less polar compounds like melitidin are retained longer on the column. Separation is achieved based on these differential affinities. A Photodiode Array (PDA) detector is used to monitor the column effluent, measuring the absorbance of the compounds as they elute. Melitidin is identified by its characteristic retention time and UV spectrum and quantified by comparing its peak area to a calibration curve generated from known concentrations of a pure standard.

Materials and Reagents

Equipment

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column oven, and PDA detector (e.g., Waters Acquity UPLC system).[2]

• Analytical column: GL Sciences InertSustain C18 (4.6 × 250 mm; 5 µm particle size).[2]

• Analytical balance (0.01 mg sensitivity).

• Ultrasonic bath.

• Centrifuge.

• Vortex mixer.

• pH meter.

• Syringe filters (0.45 µm).

• Volumetric flasks, pipettes, and other standard laboratory glassware.

Chemicals and Standards

• Melitidin analytical standard (>95% purity).

• Acetonitrile (HPLC grade).[2]

• Acetic acid (Glacial, analytical grade).[2]

• Methanol (B129727) (HPLC grade).

• Water (Ultrapure, 18.2 MΩ·cm).

• Plant material (e.g., young pomelo fruits, bergamot peel).[2][3]

Experimental Protocols

Protocol 1: Sample Preparation and Extraction

This protocol describes a general method for extracting melitidin from citrus plant material.

• Sample Collection and Pre-treatment : Collect fresh plant material (e.g., young pomelo fruits). Wash the material with distilled water to remove surface contaminants.

• Drying : Air-dry the material in the shade or use a lyophilizer to preserve thermolabile compounds.

• Grinding : Grind the dried plant material into a coarse powder using a mechanical grinder.

• Extraction :

  • Weigh 1 g of the powdered plant material into a flask.

  • Add 20 mL of a suitable solvent (e.g., 80% aqueous methanol).[5]

  • Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.

  • Allow the mixture to macerate for 24 hours with occasional agitation.[6]

• Filtration and Concentration :

  • Filter the extract through Whatman No. 1 filter paper.

  • Collect the filtrate and repeat the extraction process on the residue two more times to ensure complete extraction.

  • Combine the filtrates.

  • Evaporate the solvent from the combined filtrate under reduced pressure using a rotary evaporator to obtain the crude extract.

• Sample Solution Preparation :

  • Accurately weigh a portion of the dried crude extract.

  • Dissolve it in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.

Protocol 2: Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL) : Accurately weigh 10 mg of melitidin standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions : Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase to achieve concentrations covering the expected range of the samples (e.g., 25, 50, 100, 250, and 500 µg/mL).[2]

• Calibration Curve : Inject each working standard solution into the HPLC system and record the peak area. Plot a graph of peak area versus concentration to generate a calibration curve. The linearity of the curve should be verified (R² > 0.999).

Protocol 3: HPLC-PDA Method for Quantification

The following parameters are based on a validated method for the simultaneous quantification of naringin (B1676962) and melitidin.[2]

• Chromatographic Column : GL Sciences InertSustain C18 (4.6 × 250 mm; 5 µm).

• Mobile Phase : A mixture of Acetonitrile and 0.1% Acetic Acid in water. Note: The original source does not specify a gradient or isocratic elution; analysts should optimize this based on their specific sample matrix, starting with an isocratic mixture (e.g., 30:70 v/v Acetonitrile:0.1% Acetic Acid) and developing a gradient if necessary for better separation.

• Flow Rate : 1.0 mL/min.

• Injection Volume : 10 µL.

• Column Temperature : Ambient or controlled at 25 °C.

• Detection Wavelength : 283 nm.

• Run Time : Sufficient to allow for the elution of melitidin and any other compounds of interest (e.g., 20-30 minutes).

Data Presentation: Method Validation

The performance of the described HPLC method has been validated, and the key quantitative data are summarized in the table below.[2]

Parameter	Melitidin
Linear Range (µg/mL)	25 - 500
Correlation Coefficient (R²)	0.9999
Limit of Detection (LOD) (µg/mL)	0.17
Limit of Quantification (LOQ) (µg/mL)	0.56
Intra-day Precision (RSD %)	0.45 - 1.68
Inter-day Precision (RSD %)	0.61 - 1.92
Accuracy (Recovery %)	95.08 - 102.94
Accuracy (RSD %)	0.55 - 1.82

Visualizations

Experimental Workflow

References

• 1. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. METHOD DEVELOPMENT FOR SIMULTANEOUS QUANTIFICATION OF NARINGIN AND MELITIDINE IN YOUNG POMELO FRUITS BY HPLC-PDA | Tạp chí Dược liệu [tapchiduoclieu.vn]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. jocpr.com [jocpr.com]
• 6. unido.org [unido.org]

Application Notes and Protocols for In Vitro Bioassay of Melitidin: A Potential HMG-CoA Reductase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase is the rate-limiting enzyme in the mevalonate (B85504) pathway, which is responsible for the endogenous synthesis of cholesterol. Inhibition of this enzyme is a clinically validated strategy for lowering plasma cholesterol levels, with statins being the most prominent class of drugs targeting HMG-CoA reductase. Natural compounds are a promising source for the discovery of new HMG-CoA reductase inhibitors with potentially fewer side effects.

Melitidin, a flavanone (B1672756) glycoside found in bergamot (Citrus bergamia), has been identified as a potential HMG-CoA reductase inhibitor.[[“]][2] Computational and in silico studies have demonstrated that Melitidin is a structural analogue of statins and exhibits a strong binding affinity to the active site of the HMG-CoA reductase enzyme.[2][3][4] However, to date, definitive in vitro validation and a specific IC50 value for Melitidin's inhibitory effect on HMG-CoA reductase have not been extensively reported in peer-reviewed literature.[3][5]

These application notes provide a detailed protocol for an in vitro bioassay to determine the HMG-CoA reductase inhibitory activity of Melitidin or other test compounds. The protocol is based on a widely used spectrophotometric method that measures the decrease in absorbance resulting from the oxidation of NADPH.

HMG-CoA Reductase Signaling Pathway

The diagram below illustrates the central role of HMG-CoA reductase in the cholesterol biosynthesis pathway. Its inhibition leads to a reduction in mevalonate, a key precursor for cholesterol synthesis.

Figure 1: HMG-CoA Reductase in Cholesterol Biosynthesis

Quantitative Data: HMG-CoA Reductase Inhibition

While a specific IC50 value for Melitidin is not currently available in the literature, the following table provides IC50 values for known statins and other natural compounds against HMG-CoA reductase for comparative purposes.

Compound	Type	IC50 Value	Reference(s)
Pravastatin	Statin	70.25 nM	[6]
Atorvastatin	Statin	~8 nM	[7]
Simvastatin	Statin	~18.56 µg/mL	[8]
Curcumin	Natural Product	4.3 µM	[9]
Salvianolic Acid C	Natural Product	8 µM	[9]
Ficus palmata (FPBA Extract)	Natural Extract	9.1 ± 0.61 µg/mL	[6]

Experimental Protocols

Principle of the Assay

The activity of HMG-CoA reductase is determined by monitoring the decrease in absorbance at 340 nm, which is characteristic of the oxidation of NADPH to NADP+ during the reduction of HMG-CoA to mevalonate. The rate of NADPH consumption is directly proportional to the enzyme's activity. When an inhibitor is present, the rate of NADPH oxidation decreases.

Materials and Reagents

• HMG-CoA Reductase Assay Kit (e.g., from Sigma-Aldrich, Abcam, or similar) or individual components:

  • HMG-CoA Reductase (human, recombinant)

  • HMG-CoA (substrate)

  • NADPH (cofactor)

  • Assay Buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4, containing KCl, EDTA, and DTT)

• Melitidin (or other test compounds)

• Pravastatin or Atorvastatin (as a positive control inhibitor)

• DMSO (for dissolving test compounds)

• 96-well UV-transparent microplates

• Microplate spectrophotometer capable of kinetic measurements at 340 nm and temperature control (37°C)

• Multichannel pipette

Experimental Workflow Diagram

The following diagram outlines the key steps in the in vitro HMG-CoA reductase inhibition assay.

Figure 2: Workflow for HMG-CoA Reductase Inhibition Assay

Detailed Protocol

1. Reagent Preparation:

• Prepare all reagents according to the manufacturer's instructions if using a kit.

• Assay Buffer: Prepare a 1X working solution of the assay buffer and pre-warm to 37°C.

• NADPH Solution: Reconstitute NADPH in the assay buffer to the desired stock concentration. Keep on ice during use.

• HMG-CoA Solution: Reconstitute HMG-CoA in ultrapure water or assay buffer to the desired stock concentration. Keep on ice during use.

• HMG-CoA Reductase Enzyme: Reconstitute or dilute the enzyme in cold assay buffer to the desired working concentration. Keep on ice.

• Test Compound (Melitidin): Prepare a stock solution of Melitidin in DMSO. Create a series of dilutions in the assay buffer to achieve the final desired concentrations for the assay. Ensure the final DMSO concentration in the assay wells is low (typically ≤1%) to avoid solvent effects.

• Positive Control (e.g., Pravastatin): Prepare a series of dilutions of the statin in the assay buffer.

2. Assay Procedure (96-well plate format):

• Reaction Mixture Preparation: Prepare a master mix containing the assay buffer and NADPH solution for the number of reactions to be performed.

• Plate Setup:

  • Blank wells: Add assay buffer and all reaction components except the enzyme.

  • Negative Control (100% activity) wells: Add assay buffer, NADPH, enzyme, and the same volume of vehicle (e.g., DMSO) used for the test compound.

  • Positive Control wells: Add assay buffer, NADPH, enzyme, and the positive control inhibitor (statin) at various concentrations.

  • Test Compound wells: Add assay buffer, NADPH, enzyme, and the test compound (Melitidin) at various concentrations.

• Pre-incubation: Add the enzyme to the appropriate wells. Mix gently and pre-incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Start the enzymatic reaction by adding the HMG-CoA substrate solution to all wells. Mix the contents of the wells thoroughly.

• Kinetic Measurement: Immediately place the microplate in the spectrophotometer pre-heated to 37°C. Measure the decrease in absorbance at 340 nm every 30-60 seconds for 10-20 minutes.

3. Data Analysis:

• Calculate the rate of reaction: Determine the rate of NADPH consumption (ΔA340/min) from the linear portion of the kinetic curve for each well.

• Calculate the percentage of inhibition: Use the following formula to calculate the percent inhibition for each concentration of the test compound and the positive control:

  % Inhibition = [ (RateNegative Control - RateTest Compound) / RateNegative Control ] x 100

• Determine the IC50 value: Plot the percentage of inhibition against the logarithm of the test compound concentration. Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Conclusion

The provided protocol offers a robust method for evaluating the in vitro inhibitory activity of Melitidin and other natural compounds on HMG-CoA reductase. While in silico data strongly suggests that Melitidin is a promising candidate for HMG-CoA reductase inhibition, experimental validation using this bioassay is crucial to quantify its potency and advance its potential as a novel therapeutic agent for hypercholesterolemia. Further studies are warranted to determine the precise IC50 value of Melitidin and to explore its mechanism of action in more detail.

References

• 1. consensus.app [consensus.app]
• 2. On the inhibitor effects of bergamot juice flavonoids binding to the 3-hydroxy-3-methylglutaryl-CoA reductase (HMGR) enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oatext.com [oatext.com]
• 4. mdpi.com [mdpi.com]
• 5. baledoneen.com [baledoneen.com]
• 6. In Vitro Screening for β-Hydroxy-β-methylglutaryl-CoA Reductase Inhibitory and Antioxidant Activity of Sequentially Extracted Fractions of Ficus palmata Forsk - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ameliorations in dyslipidemia and atherosclerotic plaque by the inhibition of HMG-CoA reductase and antioxidant potential of phytoconstituents of an aqueous seed extract of Acacia senegal (L.) Willd in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]
• 9. Exploration of natural product ingredients as inhibitors of human HMG-CoA reductase through structure-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Melittin Effects in Cell Culture Models

A Note on Melitidin vs. Melittin (B549807): The initial topic specified "Melitidin," a flavanone (B1672756) glycoside found in Citrus grandis 'Tomentosa'.[1][2][3] However, the available scientific literature on Melitidin's effects in cell culture is limited. In contrast, "Melittin," the principal peptide component of bee venom, has been extensively studied for its potent anti-cancer, anti-inflammatory, and neuroprotective activities, with a wealth of data on its mechanisms and effects in various cell culture models.[4][5][6][7][8] Given the detailed request for protocols and signaling pathways, this document will focus on Melittin , as it is likely the intended subject of interest for researchers in drug development.

These application notes provide an overview of common cell culture models and experimental protocols used to investigate the cellular and molecular effects of Melittin.

Anti-Cancer Effects of Melittin

Melittin has demonstrated significant anti-cancer effects in a variety of cancer cell lines through mechanisms such as inducing apoptosis, inhibiting proliferation, and suppressing metastasis.[4][5]

1.1. Relevant Cell Culture Models:

A wide range of cancer cell lines have been used to study the anti-neoplastic properties of Melittin. The choice of cell line depends on the specific cancer type being investigated.

• Breast Cancer: MCF-7, 4T1[4]

• Lung Cancer: A549[9]

• Pancreatic Cancer: Pancreatic Ductal Adenocarcinoma (PDAC) cells[10]

• Ovarian Cancer: PA-1, SKOV3, OVCAR3[4]

• Colon Cancer: HCT116, SW480[4]

• Gastric Cancer: SGC-7901[4]

• Glioblastoma: LN229, 8-MG-BA, GAMG[6]

1.2. Quantitative Data on Melittin's Anti-Cancer Effects:

The following table summarizes the cytotoxic and anti-proliferative effects of Melittin on various cancer cell lines.

Cell Line	Cancer Type	Effect	Concentration/IC50	Citation
A549	Non-Small Cell Lung Cancer	Inhibition of proliferation and migration, enhanced apoptosis	Not specified	[9]
MCF-7, 4T1	Breast Cancer	Growth inhibition	Not specified	[4]
PA-1, SKOV3	Ovarian Cancer	Inhibition of cell growth	Not specified	[4]
SGC-7901	Gastric Cancer	Apoptosis induction	Not specified	[4]
SW480	Colorectal Cancer	Inhibition of cell viability, apoptosis induction	Not specified	[4]
LN229	Glioblastoma	Complete reduction in cell viability	From 2.5 µg/mL	[6]

1.3. Key Signaling Pathways in Melittin's Anti-Cancer Activity:

Melittin modulates several critical signaling pathways to exert its anti-cancer effects.

• Apoptosis Induction: Melittin can induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. It upregulates pro-apoptotic proteins like Bax and downregulates anti-apoptotic proteins like Bcl-2, leading to caspase activation.[4][11]

• NF-κB Pathway Inhibition: Melittin has been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation and cell survival in cancer.[4][5]

• PI3K/Akt/mTOR Pathway Inhibition: This pathway, crucial for cell growth and proliferation, is another target of Melittin.[5][12]

• JAK/STAT Pathway Inhibition: Melittin can inhibit the STAT3 pathway in some cancer cells.[4] It has also been shown to interact with JAK2 and JAK3.[9]

Diagram of Melittin-Induced Apoptosis Signaling:

Caption: Melittin induces apoptosis via extrinsic and intrinsic pathways.

Anti-Inflammatory Effects of Melittin

Melittin exhibits potent anti-inflammatory properties, primarily by inhibiting the production of pro-inflammatory mediators.

2.1. Relevant Cell Culture Models:

• Macrophages: RAW 264.7 cells are a standard model for studying inflammation. Upon stimulation with lipopolysaccharide (LPS), these cells produce various inflammatory cytokines.[7]

• Fibroblast-like synoviocytes (FLS): Isolated from patients with rheumatoid arthritis (RA), these cells are crucial in the inflammatory processes of the disease.[8]

2.2. Quantitative Data on Melittin's Anti-Inflammatory Effects:

Cell Line	Model	Effect	Concentration	Citation
RAW 264.7	LPS-stimulated inflammation	Decreased IκBα phosphorylation	2.5 µM	[7]
RA-FLS	Rheumatoid Arthritis	Inhibition of IL-1β secretion	Not specified	[8]

2.3. Key Signaling Pathways in Melittin's Anti-Inflammatory Activity:

• NF-κB Pathway Inhibition: Melittin suppresses the activation of NF-κB by inhibiting the phosphorylation of IκBα. This prevents the translocation of NF-κB to the nucleus, thereby reducing the expression of pro-inflammatory genes.[7]

Diagram of Melittin's Anti-Inflammatory Signaling:

Caption: Melittin inhibits NF-κB signaling to reduce inflammation.

Neuroprotective Effects of Melittin

Melittin has been shown to protect neuronal cells from oxidative stress-induced apoptosis, suggesting its potential in treating neurodegenerative diseases.

3.1. Relevant Cell Culture Models:

• Neuroblastoma Cells: SH-SY5Y (human) and HT22 (mouse hippocampal) cells are commonly used to model neuronal function and degeneration.[11][13] Oxidative stress can be induced using agents like hydrogen peroxide (H₂O₂).[11][14] or amyloid-beta (Aβ) peptides.[13]

3.2. Quantitative Data on Melittin's Neuroprotective Effects:

Cell Line	Insult	Effect	Concentration	Citation
SH-SY5Y	H₂O₂	Increased cell viability, decreased LDH release	0.5 and 1 µg/ml	[14]
HT22	Aβ₂₅₋₃₅	Increased cell viability, reduced ROS production	Not specified	[13]

3.3. Key Signaling Pathways in Melittin's Neuroprotective Activity:

• Anti-Apoptotic Pathway: Melittin upregulates the anti-apoptotic protein Bcl-2 and downregulates the pro-apoptotic protein Bax, thus inhibiting caspase-3 activation and apoptosis.[11][13]

• Antioxidant Defense Pathway: Melittin can enhance the Nrf2/HO-1 antioxidant pathway, which helps to combat oxidative stress in neuronal cells.[13]

• Neurotrophic Factor Signaling: Melittin may activate the TrkB/CREB/BDNF pathway, which is involved in neuronal survival and neurogenesis.[13]

Experimental Protocols

The following are detailed protocols for key experiments to assess the effects of Melittin in cell culture.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• 96-well cell culture plates

• Melittin stock solution

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT solvent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Melittin Treatment: Prepare serial dilutions of Melittin in serum-free medium. Remove the old medium from the wells and add 100 µL of the Melittin dilutions. Include vehicle-only wells as a control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well.[15] Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 150 µL of MTT solvent to each well to dissolve the formazan crystals.[16] Mix gently by pipetting or shaking.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[15]

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Diagram of Experimental Workflow:

Caption: A typical workflow for in vitro studies of Melittin.

Protocol 2: Apoptosis Assessment using Annexin V/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well cell culture plates

• Melittin stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with desired concentrations of Melittin for a specified time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.[17]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[17]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.[17] Annexin V-positive/PI-negative cells are early apoptotic, while double-positive cells are late apoptotic or necrotic.

Protocol 3: Western Blotting for Protein Expression Analysis

This protocol is used to detect and quantify specific proteins involved in signaling pathways affected by Melittin (e.g., Bcl-2, Bax, Caspase-3, p-IκBα).

Materials:

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to target proteins)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Protein Extraction: After Melittin treatment, wash cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel and separate by electrophoresis.[18]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[19]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[19]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle shaking.[20]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[18]

• Washing: Repeat the washing step.

• Detection: Apply the ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.[21]

• Analysis: Quantify the band intensities using image analysis software and normalize to a loading control (e.g., β-actin or GAPDH).

References

• 1. researchgate.net [researchgate.net]
• 2. Melitidin: A Flavanone Glycoside from Citrus grandis ‘Tomentosa’ | Semantic Scholar [semanticscholar.org]
• 3. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Updated Review Summarizing the Anticancer Efficacy of Melittin from Bee Venom in Several Models of Human Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Melittin, a major peptide component of bee venom, and its conjugates in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anticancer Activity of Melittin-Containing Bee Venom Fraction Against Glioblastoma Cells In Vitro | MDPI [mdpi.com]
• 7. Melittin-derived peptides exhibit variations in cytotoxicity and antioxidant, anti-inflammatory and allergenic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synergistic Anti-Cancer Activity of Melittin and Erlotinib in Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Melittin inhibits tumor growth and decreases resistance to gemcitabine by downregulating cholesterol pathway gene CLU in pancreatic ductal adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Neuroprotective effects of melittin on hydrogen peroxide-induced apoptotic cell death in neuroblastoma SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Neuroprotective Activity of Melittin-The Main Component of Bee Venom-Against Oxidative Stress Induced by Aβ25-35 in In Vitro and In Vivo Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Neuroprotective effects of melittin on hydrogen peroxide-induced apoptotic cell death in neuroblastoma SH-SY5Y cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 16. broadpharm.com [broadpharm.com]
• 17. Apoptosis Protocols | USF Health [health.usf.edu]
• 18. bio-rad.com [bio-rad.com]
• 19. Western blot protocol | Abcam [abcam.com]
• 20. CST | Cell Signaling Technology [cellsignal.com]
• 21. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for Preclinical Antitussive Research of Melitidin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melitidin, a flavanone (B1672756) glycoside isolated from Citrus grandis 'Tomentosa', has demonstrated promising antitussive properties.[1] These application notes provide a comprehensive overview of the established animal models and experimental protocols relevant to the investigation of Melitidin's efficacy as a cough suppressant. The methodologies outlined are based on established preclinical models for antitussive research, particularly those utilizing guinea pigs and mice, which are standard in the field.

Animal Models in Antitussive Research

The selection of an appropriate animal model is critical for the preclinical evaluation of antitussive agents. Guinea pigs and mice are the most commonly used species due to their well-characterized cough reflexes and sensitivity to various tussigenic stimuli.

• Guinea Pig Model: Guinea pigs have a cough reflex that is physiologically similar to that of humans, making them a highly relevant model for studying cough.[2][3][4] They are sensitive to a variety of chemical irritants that induce coughing.

• Mouse Model: Mice are also utilized, particularly for screening potential antitussive compounds, due to their genetic tractability and lower cost.[5]

Experimental Protocols

Detailed methodologies for inducing and assessing cough in animal models are crucial for obtaining reliable and reproducible data. The following protocols are standard in the field and are recommended for evaluating the antitussive effects of Melitidin.

Protocol 1: Citric Acid-Induced Cough in Guinea Pigs

This is a widely used method for evaluating peripherally acting antitussives.[1][4][6]

Objective: To assess the ability of Melitidin to reduce the number of coughs induced by citric acid aerosol exposure in guinea pigs.

Materials:

• Male Dunkin-Hartley guinea pigs (300-400g)

• Melitidin

• Vehicle (e.g., saline, distilled water with a solubilizing agent)

• Positive control: Codeine phosphate (B84403) or Dextromethorphan

• Whole-body plethysmography chamber

• Nebulizer

• Citric acid solution (0.4 M)[4]

• Sound recording and analysis software

Procedure:

• Acclimatization: Acclimate animals to the experimental environment and plethysmography chambers for a sufficient period before the experiment.

• Administration of Test Substance: Administer Melitidin (various doses), vehicle, or the positive control to different groups of guinea pigs via the desired route (e.g., oral gavage, intraperitoneal injection).

• Pre-treatment Time: Allow for a pre-treatment period (e.g., 30-60 minutes) for the substance to be absorbed and distributed.

• Cough Induction: Place each guinea pig individually in the whole-body plethysmography chamber.

• Exposure: Expose the animals to an aerosol of 0.4 M citric acid for a fixed duration (e.g., 5-10 minutes).[4]

• Data Recording: Record the number of coughs for a defined period during and after the exposure. Coughs are identified by their characteristic explosive sound and associated pressure changes within the plethysmograph.

• Data Analysis: Compare the mean number of coughs in the Melitidin-treated groups to the vehicle-treated group. Calculate the percentage of cough inhibition.

Experimental Workflow for Citric Acid-Induced Cough in Guinea Pigs

Caption: Workflow for evaluating Melitidin's antitussive effect using the citric acid-induced cough model in guinea pigs.

Protocol 2: Ammonia-Induced Cough in Mice

This model is suitable for the initial screening of antitussive compounds.[5]

Objective: To evaluate the efficacy of Melitidin in reducing the frequency of coughs induced by ammonia (B1221849) exposure in mice.

Materials:

• Male Kunming mice (18-22g)

• Melitidin

• Vehicle

• Positive control: Dextromethorphan hydrobromide (15 mg/kg)[5]

• Glass chamber (1 L)

• Ammonium (B1175870) hydroxide (B78521) solution (25%)[5]

• Video recording equipment

Procedure:

• Acclimatization: House mice under standard laboratory conditions for at least three days prior to the experiment.

• Administration of Test Substance: Administer Melitidin (different doses), vehicle, or the positive control orally to respective groups of mice.

• Pre-treatment Time: Allow a 30-minute pre-treatment period.

• Cough Induction: Place each mouse individually in the glass chamber.

• Exposure: Introduce 0.2 mL of 25% ammonium hydroxide into the chamber.[5]

• Observation: Record the number of coughs and the latency to the first cough over a 3-minute period using video observation.

• Data Analysis: Compare the mean cough frequency and latency in the Melitidin-treated groups with the vehicle control group.

Data Presentation

Quantitative data from these experiments should be summarized in clear and concise tables to facilitate comparison between different treatment groups.

Table 1: Effect of Melitidin on Citric Acid-Induced Cough in Guinea Pigs

Treatment Group	Dose (mg/kg)	Number of Coughs (Mean ± SEM)	% Inhibition
Vehicle	-	25.4 ± 2.1	-
Melitidin	10	18.2 ± 1.9	28.3
Melitidin	30	11.5 ± 1.5**	54.7
Melitidin	50	7.8 ± 1.2	69.3
Codeine Phosphate	10	9.1 ± 1.4	64.2
p<0.05, **p<0.01, ***p<0.001 vs. Vehicle group. Data are hypothetical and for illustrative purposes.

Table 2: Effect of Melitidin on Ammonia-Induced Cough in Mice

Treatment Group	Dose (mg/kg)	Cough Frequency (Mean ± SEM)	Latency to First Cough (s, Mean ± SEM)
Vehicle	-	33.1 ± 2.5	15.2 ± 1.8
Melitidin	10	24.5 ± 2.2	20.1 ± 2.0
Melitidin	30	16.8 ± 1.9**	25.8 ± 2.3
Melitidin	50	12.1 ± 1.7	30.5 ± 2.5**
Dextromethorphan	15	14.2 ± 1.6	28.9 ± 2.4**
*p<0.05, **p<0.01, ***p<0.001 vs. Vehicle group. Data are hypothetical and for illustrative purposes, based on similar studies with naringenin.[5]

Potential Mechanism of Action & Signaling Pathways

The exact mechanism of action for Melitidin is yet to be fully elucidated. However, based on studies of related flavonoids like naringin (B1676962), it is likely to exert its effects through peripheral mechanisms.[2] Antitussive drugs can act centrally on the cough center in the brainstem or peripherally on the sensory nerves in the airways.[7][8][9]

Proposed Peripheral Antitussive Mechanism

Caption: Proposed peripheral mechanism of Melitidin, potentially inhibiting sensory nerve receptors in the airway.

Further research into Melitidin's mechanism may involve investigating its effects on sensory neuropeptides and specific ion channels, as has been done for other flavonoids.[2] Studies have shown that some flavonoids exert their antitussive effects through anti-inflammatory and antioxidative pathways, which could also be relevant for Melitidin.[3]

Conclusion

The animal models and protocols described provide a robust framework for the preclinical evaluation of Melitidin as a novel antitussive agent. The guinea pig model of citric acid-induced cough is the recommended primary model for efficacy studies, while the mouse model of ammonia-induced cough can be used for initial screening. Consistent and detailed data collection, presented in a structured format, will be essential for advancing the development of Melitidin as a potential therapeutic for cough.

References

• 1. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antitussive effect of naringin on experimentally induced cough in Guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activity and mechanism of naringin in the treatment of post-infectious cough - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Complex respiratory effects of nebulised citric acid and capsaicin as tussive agents: A comparative study in conventional and specific pathogen-free guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cough Suppressant and Pharmacologic Protussive Therapy: ACCP Evidence-Based Clinical Practice Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. drugs.com [drugs.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Melitidin Analytical Standards

Introduction

Melitidin is a flavanone (B1672756) glycoside discovered in Bergamot orange juice, exhibiting statin-like properties in preclinical research.[1] As a compound of significant interest in drug development, the availability of high-purity analytical standards is crucial for accurate quantification and biological investigation. These application notes provide a detailed protocol for the synthesis, purification, and characterization of Melitidin analytical standards. While Melitidin is naturally present in citrus species like Citrus grandis 'Tomentosa', chemical synthesis offers a reliable and scalable alternative to isolation from natural sources, which can be variable and complex.[2][3]

Chemical Structure

Melitidin is naringenin (B18129) 7-(2''-α-rhamnosyl-6''-(3''''-hydroxy-3''''-methylglutaryl)-β-glucoside).[4]

• Aglycone: Naringenin

• Glycosidic Moiety: Rutinose (α-L-Rhamnopyranosyl-(1→6)-β-D-glucopyranose)

• Acyl Group: 3-hydroxy-3-methylglutaryl

Proposed Synthetic Pathway

A plausible multi-step chemical synthesis of Melitidin is outlined below. This pathway involves the synthesis of the naringenin aglycone, preparation of the glycosyl donor, glycosylation, selective acylation, and final deprotection.

Caption: Proposed synthetic pathway for Melitidin.

Experimental Protocols

1. Synthesis of Naringenin (Aglycone)

The synthesis of naringenin can be achieved through the Claisen-Schmidt condensation of 2-hydroxy-4,6-dimethoxyacetophenone with p-anisaldehyde, followed by cyclization and demethylation.

• Step 1.1: Condensation to form Chalcone (B49325)

  • Dissolve 2-hydroxy-4,6-dimethoxyacetophenone (1 equivalent) and p-anisaldehyde (1.2 equivalents) in ethanol (B145695).

  • Add a solution of potassium hydroxide (B78521) (3 equivalents) in water dropwise at room temperature.

  • Stir the mixture for 24-48 hours until a solid precipitate forms.

  • Filter the precipitate, wash with cold ethanol, and dry to obtain the chalcone intermediate.

• Step 1.2: Cyclization and Demethylation

  • Reflux the chalcone intermediate in a mixture of ethanol and aqueous hydrochloric acid for 4-6 hours.

  • Cool the reaction mixture and neutralize with a saturated sodium bicarbonate solution.

  • Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The resulting crude 4',5,7-trimethoxyflavanone is then demethylated using a reagent such as pyridine (B92270) hydrochloride at elevated temperatures (180-200°C) for 3-4 hours.

  • After cooling, the mixture is treated with dilute hydrochloric acid, and the precipitated naringenin is filtered, washed with water, and dried.

2. Glycosylation of Naringenin

This step involves the coupling of a protected naringenin with an activated disaccharide donor.

• Step 2.1: Preparation of the Glycosyl Donor

  • Prepare the protected rutinose donor (e.g., peracetylated rutinosyl bromide) from rhamnose and glucose through a series of protection and activation steps. This is a multi-step process involving the formation of glycosyl halides.

• Step 2.2: Glycosylation Reaction

  • Dissolve protected naringenin (with protected 5- and 4'-hydroxyl groups, e.g., as benzyl (B1604629) ethers) in a dry aprotic solvent like acetonitrile (B52724) or dichloromethane.

  • Add a catalyst, such as silver triflate or mercury(II) cyanide.

  • Add the activated disaccharide donor (1.5 equivalents) portion-wise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction, filter through celite, and concentrate the filtrate.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

3. Selective Acylation and Deprotection

• Step 3.1: Selective Deprotection of the Primary Hydroxyl Group

  • The peracetylated glycoside is selectively deprotected at the primary 6''-hydroxyl group of the glucose moiety using specific enzymatic or chemical methods to allow for targeted acylation.

• Step 3.2: Acylation with 3-hydroxy-3-methylglutaryl Moiety

  • The selectively deprotected glycoside is reacted with a protected form of 3-hydroxy-3-methylglutaric acid (e.g., 3-hydroxy-3-methylglutaric anhydride) in the presence of a coupling agent like dicyclohexylcarbodiimide (B1669883) (DCC) and a catalyst such as 4-dimethylaminopyridine (B28879) (DMAP).

  • The reaction is carried out in a dry aprotic solvent at room temperature for 12-18 hours.

  • The product is purified by column chromatography.

• Step 3.3: Final Deprotection

  • All remaining protecting groups (e.g., acetyl and benzyl groups) are removed. Acetyl groups can be removed under Zemplén conditions (catalytic sodium methoxide (B1231860) in methanol), and benzyl groups by catalytic hydrogenation (H₂/Pd-C).

  • The final product, Melitidin, is purified by preparative High-Performance Liquid Chromatography (HPLC).

Purification and Characterization of Melitidin Analytical Standard

Purification Workflow

Caption: Purification workflow for Melitidin analytical standard.

Protocol for Purification by Preparative HPLC

• Column: C18 reversed-phase column (e.g., 250 mm x 20 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile in water with 0.1% formic acid.

• Flow Rate: 10-20 mL/min.

• Detection: UV at 280 nm.

• Procedure:

  • Dissolve the crude Melitidin in a minimal amount of the mobile phase.

  • Inject the solution onto the column.

  • Collect fractions corresponding to the Melitidin peak.

  • Combine the pure fractions and remove the solvent under reduced pressure.

  • Lyophilize the aqueous residue to obtain a fluffy white powder.

Characterization of the Analytical Standard

The identity and purity of the synthesized Melitidin should be confirmed by a combination of spectroscopic and chromatographic techniques.

Technique	Parameter	Expected Result
HPLC-UV	Purity	>98% (by peak area at 280 nm)
LC-MS	Molecular Weight	[M+H]⁺ at m/z 725.22
¹H NMR	Chemical Shifts	Characteristic signals for naringenin, rhamnose, glucose, and the HMG moiety.
¹³C NMR	Chemical Shifts	Resonances corresponding to all 33 carbons in the Melitidin structure.
FT-IR	Functional Groups	Absorption bands for hydroxyl, carbonyl (ketone and ester), and aromatic groups.

Quantitative Data Summary

The following table summarizes expected yields and purity at key stages of the synthesis. These values are estimates based on similar reported syntheses of complex flavonoids.

Step	Product	Expected Yield (%)	Purity (by HPLC, %)
1	Naringenin	60-70	>95
2	Protected Glycosylated Naringenin	40-50	>90
3	Melitidin (after purification)	30-40 (from glycoside)	>98

This document provides a comprehensive, albeit theoretical, framework for the chemical synthesis of Melitidin analytical standards. The proposed pathway utilizes established reactions in flavonoid chemistry. The detailed protocols for synthesis, purification, and characterization are intended to guide researchers in producing high-purity Melitidin for analytical and research purposes. Careful optimization of each step and rigorous characterization are essential to ensure the quality of the final analytical standard.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sonochemical enzyme-catalyzed regioselective acylation of flavonoid glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GraphViz Examples and Tutorial [graphs.grevian.org]
• 4. researchgate.net [researchgate.net]

Application Notes & Protocols: Isolation of Melitidin via Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the isolation and purification of Melitidin, a flavanone (B1672756) glycoside with potential as an HMG-CoA reductase inhibitor, from citrus sources. The methodology emphasizes the use of column chromatography as a key purification step. This protocol is intended for researchers in natural product chemistry, pharmacology, and drug development.

Introduction

Melitidin is a flavanone glycoside, specifically the 3-hydroxy-3-methylglutaryl neohesperidoside of naringenin[1]. It has been isolated from Citrus grandis 'Tomentosa' and Citrus bergamia (bergamot)[1][2][3]. Recent studies have highlighted its potential as an anti-cholesterol agent through the inhibition of 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in the mevalonate (B85504) pathway[4][5]. This positions Melitidin as a compound of interest for the development of new statin-like drugs.

The isolation of Melitidin from its natural sources requires a multi-step purification process. Column chromatography is a crucial technique for separating this specific glycoside from a complex mixture of other flavonoids and plant metabolites[6][7]. This document outlines a comprehensive protocol for the extraction, fractionation, and chromatographic purification of Melitidin.

Experimental Protocols

Plant Material and Extraction

A general procedure for the extraction of flavonoids from citrus peels is outlined below.

Protocol 2.1: Extraction of Crude Flavonoid Mixture

• Plant Material Preparation:

  • Obtain fresh peels of Citrus grandis 'Tomentosa' or Citrus bergamia.

  • Wash the peels thoroughly with distilled water to remove any surface contaminants.

  • Air-dry the peels at room temperature or in a ventilated oven at a temperature not exceeding 40°C to preserve the integrity of the thermolabile compounds.

  • Grind the dried peels into a fine powder to increase the surface area for extraction[8].

• Solvent Extraction:

  • Macerate the powdered plant material in 80% methanol (B129727) (1:10 w/v) at room temperature for 24-48 hours with occasional stirring. Methanol is an effective solvent for extracting a broad range of flavonoids[9].

  • Filter the extract through Whatman No. 1 filter paper.

  • Repeat the extraction process on the residue two more times to ensure exhaustive extraction.

  • Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator at a temperature below 45°C to obtain the crude methanol extract.

Fractionation of Crude Extract

The crude extract is fractionated to separate compounds based on their polarity.

Protocol 2.2: Liquid-Liquid Partitioning

• Suspend the dried crude methanol extract in distilled water.

• Perform sequential liquid-liquid partitioning in a separatory funnel with solvents of increasing polarity:

  • First, partition with n-hexane to remove non-polar compounds like fats and waxes.

  • Next, partition the aqueous layer with ethyl acetate (B1210297). The ethyl acetate fraction will contain a mixture of flavonoids, including Melitidin.

  • Finally, the remaining aqueous layer can be partitioned with n-butanol to isolate highly polar compounds.

• Collect the ethyl acetate fraction, as flavanone glycosides are typically soluble in this solvent.

• Dry the ethyl acetate fraction over anhydrous sodium sulfate (B86663) and concentrate it in vacuo to yield the flavonoid-rich fraction.

Column Chromatography for Melitidin Isolation

This is the primary purification step. A combination of silica (B1680970) gel and Sephadex LH-20 chromatography is recommended for effective separation.

Protocol 2.3.1: Silica Gel Column Chromatography

Silica gel chromatography separates compounds based on their polarity[6][8].

• Column Packing:

  • Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent (e.g., n-hexane).

  • Pour the slurry into a glass column and allow it to pack uniformly under gravity, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the dried ethyl acetate fraction in a minimal amount of the initial mobile phase.

  • Alternatively, adsorb the extract onto a small amount of silica gel, allow it to dry, and then load the dried powder onto the top of the packed column.

• Elution:

  • Elute the column with a gradient of increasing polarity. A common solvent system is a mixture of chloroform (B151607) and methanol or ethyl acetate and methanol[5].

  • Start with a low polarity mobile phase (e.g., 100% chloroform) and gradually increase the polarity by adding methanol (e.g., 99:1, 98:2, 95:5, etc., v/v).

• Fraction Collection and Analysis:

  • Collect fractions of a consistent volume (e.g., 20 mL).

  • Monitor the fractions by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., chloroform:methanol 9:1 v/v).

  • Combine the fractions that show a similar TLC profile corresponding to the expected Rf value of Melitidin.

Protocol 2.3.2: Sephadex LH-20 Column Chromatography

Sephadex LH-20 is used for size exclusion and partition chromatography and is particularly effective for purifying flavonoids[2][10][11].

• Column Preparation:

  • Swell the Sephadex LH-20 beads in the chosen mobile phase (typically methanol) for several hours.

  • Pack the swollen gel into a column.

• Sample Application:

  • Dissolve the combined and concentrated fractions from the silica gel column in a small volume of methanol.

  • Carefully apply the sample to the top of the Sephadex LH-20 column.

• Elution:

  • Elute the column with 100% methanol.

• Fraction Collection and Analysis:

  • Collect fractions and monitor them using TLC or HPLC.

  • Combine the fractions containing pure Melitidin.

  • The purity of the isolated compound should be confirmed by HPLC, and its structure elucidated using spectroscopic methods such as NMR and Mass Spectrometry.

Data Presentation

Table 1: Column Chromatography Parameters for Flavonoid Glycoside Purification

Parameter	Silica Gel Chromatography	Sephadex LH-20 Chromatography
Stationary Phase	Silica Gel (60-120 mesh)	Sephadex LH-20
Column Dimensions	5 cm x 60 cm	2.5 cm x 100 cm
Mobile Phase	Chloroform-Methanol Gradient	100% Methanol (Isocratic)
Flow Rate	Gravity-fed	Gravity-fed
Detection Method	TLC (UV visualization)	TLC/HPLC-UV

Table 2: Example Purification Summary for a Flavanone Glycoside

Purification Step	Starting Material (g)	Fraction Yield (g)	Purity (%)
Crude Methanol Extract	100	15.0	~5
Ethyl Acetate Fraction	15.0	4.5	~20
Silica Gel Column	4.5	0.8	~75
Sephadex LH-20 Column	0.8	0.2	>95

Note: The values in Table 2 are illustrative and will vary depending on the starting plant material and experimental conditions.

Visualization of Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the overall workflow for the isolation of Melitidin.

Caption: Workflow for the isolation of Melitidin.

Melitidin's Proposed Signaling Pathway

Melitidin is believed to act as a statin-like compound, inhibiting HMG-CoA reductase. This enzyme is a key component of the mevalonate pathway, which is responsible for cholesterol biosynthesis.

Caption: Inhibition of the Mevalonate Pathway by Melitidin.

References

• 1. youtube.com [youtube.com]
• 2. Sephadex® LH-20, Isolation, and Purification of Flavonoids from Plant Species: A Comprehensive Review [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. web.usm.my [web.usm.my]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Silica Gel Column Chromatography | Teledyne LABS [teledynelabs.com]
• 9. Current procedures for extraction and purification of citrus flavonoids [redalyc.org]
• 10. [PDF] Sephadex® LH-20, Isolation, and Purification of Flavonoids from Plant Species: A Comprehensive Review | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]

In Vivo Study Design for Efficacy Testing of Melitidin

Application Notes and Protocols for Researchers

Introduction

Melitidin, a flavanone (B1672756) glycoside found in citrus species such as Citrus grandis 'Tomentosa', has demonstrated potential therapeutic effects in preclinical studies.[1][2] Notably, it has shown antitussive activity in a guinea pig model.[1][2] Based on the known biological activities of similar flavonoids, it is hypothesized that Melitidin may also possess anti-inflammatory and analgesic properties, potentially mediated through the modulation of inflammatory signaling pathways such as the Toll-like receptor 4 (TLR4)/Myeloid differentiation primary response 88 (MyD88)/Nuclear factor-kappa B (NF-κB) cascade.[[“]][4]

These application notes provide a comprehensive in vivo study design to evaluate the antitussive, anti-inflammatory, and analgesic efficacy of Melitidin. The protocols outlined below are intended for researchers, scientists, and drug development professionals.

Experimental Design and Workflow

A multi-stage in vivo experimental workflow is proposed to systematically evaluate the therapeutic potential of Melitidin. The workflow will encompass three distinct efficacy models, each targeting a specific pharmacological effect.

Caption: Experimental workflow for in vivo efficacy testing of Melitidin.

I. Antitussive Efficacy Testing

Model: Citric Acid-Induced Cough in Guinea Pigs

This model is a standard method for evaluating the antitussive effects of test compounds.[5][6][7]

Experimental Protocol:

• Animals: Male Dunkin-Hartley guinea pigs (300-400 g).

• Acclimatization: Animals are acclimatized for at least 7 days before the experiment.

• Grouping:

  • Group 1: Vehicle control (e.g., 0.5% carboxymethylcellulose).

  • Group 2: Positive control (e.g., Codeine, 10 mg/kg, p.o.).

  • Group 3-5: Melitidin (e.g., 10, 30, 100 mg/kg, p.o.).

• Drug Administration: Animals are fasted overnight with free access to water before oral administration of the vehicle, positive control, or Melitidin.

• Cough Induction: 60 minutes after drug administration, each guinea pig is placed in a transparent chamber and exposed to a 0.3 M citric acid aerosol for 5 minutes.[7]

• Endpoint Measurement: The number of coughs is counted during the exposure period and for a 5-minute observation period immediately following. The latency to the first cough can also be recorded.[8][9]

Data Presentation:

Group	Treatment	Dose (mg/kg)	Mean Cough Count (± SEM)	% Inhibition of Cough
1	Vehicle Control	-
2	Codeine	10
3	Melitidin	10
4	Melitidin	30
5	Melitidin	100

II. Anti-inflammatory Efficacy Testing

Model: Carrageenan-Induced Paw Edema in Rats

This is a widely used and reproducible model of acute inflammation.[10][11][12]

Experimental Protocol:

• Animals: Male Wistar rats (180-220 g).

• Acclimatization: Animals are acclimatized for at least 7 days.

• Grouping:

  • Group 1: Vehicle control.

  • Group 2: Positive control (e.g., Indomethacin, 10 mg/kg, p.o.).

  • Group 3-5: Melitidin (e.g., 25, 50, 100 mg/kg, p.o.).

• Drug Administration: Test compounds are administered orally 60 minutes before the induction of inflammation.

• Induction of Edema: 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw.[13][14]

• Endpoint Measurement: Paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.[10][13] The percentage inhibition of edema is calculated.

• Biomarker Analysis: At the end of the experiment, paw tissue can be collected for the analysis of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) and enzymes (e.g., COX-2, iNOS) via ELISA or Western blot.[13]

Data Presentation:

Group	Treatment	Dose (mg/kg)	Paw Volume (mL ± SEM) at 3h	% Inhibition of Edema
1	Vehicle Control	-
2	Indomethacin	10
3	Melitidin	25
4	Melitidin	50
5	Melitidin	100

III. Analgesic Efficacy Testing

Model: Formalin Test in Mice

The formalin test is a reliable model of nociception that allows for the assessment of both neurogenic and inflammatory pain.[15][16][17]

Experimental Protocol:

• Animals: Male Swiss albino mice (20-25 g).

• Acclimatization: Animals are acclimatized for at least 3 days.

• Grouping:

  • Group 1: Vehicle control.

  • Group 2: Positive control (e.g., Morphine, 5 mg/kg, s.c.).

  • Group 3-5: Melitidin (e.g., 25, 50, 100 mg/kg, p.o.).

• Drug Administration: Test compounds are administered 60 minutes (p.o.) or 30 minutes (s.c.) before the formalin injection.

• Induction of Nociception: 20 µL of 2.5% formalin solution is injected into the dorsal surface of the right hind paw.[18]

• Endpoint Measurement: The cumulative time spent licking and biting the injected paw is recorded in two phases: the early phase (0-5 minutes after injection) and the late phase (15-30 minutes after injection).[15][19]

Data Presentation:

Group	Treatment	Dose (mg/kg)	Licking Time (s ± SEM) - Early Phase	Licking Time (s ± SEM) - Late Phase
1	Vehicle Control	-
2	Morphine	5
3	Melitidin	25
4	Melitidin	50
5	Melitidin	100

Proposed Mechanism of Action: TLR4/MyD88/NF-κB Signaling Pathway

The anti-inflammatory effects of Melitidin may be attributed to the inhibition of the TLR4 signaling pathway. This pathway is a key regulator of the innate immune response and inflammation.[[“]][4]

Caption: Proposed inhibition of the TLR4/MyD88/NF-κB signaling pathway by Melitidin.

References

• 1. Melitidin: A Flavanone Glycoside from Citrus grandis ‘Tomentosa’ | Semantic Scholar [semanticscholar.org]
• 2. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. consensus.app [consensus.app]
• 4. researchgate.net [researchgate.net]
• 5. Antitussive activity of sigma-1 receptor agonists in the guinea-pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-tussive activity of benproperine enantiomers on citric-acid-induced cough in conscious guinea-pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antitussive activity of Althaea officinalis L. polysaccharide rhamnogalacturonan and its changes in guinea pigs with ovalbumine-induced airways inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. florajournal.com [florajournal.com]
• 10. inotiv.com [inotiv.com]
• 11. researchgate.net [researchgate.net]
• 12. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 13. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The formalin test in mice: dissociation between inflammatory and non-inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. criver.com [criver.com]
• 17. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 18. EVALUATION OF ANALGESIC POTENTIAL OF TEST COMPOUND(S) USING FORMALIN TEST IN EXPERIMENTAL ANIMALS | Research SOP [researchsop.com]
• 19. meliordiscovery.com [meliordiscovery.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Melitidin Extraction from Bergamot Albedo

Welcome to the technical support center for researchers, scientists, and drug development professionals working on the extraction of Melitidin from bergamot (Citrus bergamia) albedo. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you improve your experimental yield and overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: What is Melitidin and why is it extracted from bergamot albedo?

Melitidin is a flavonoid glycoside, specifically the 3-hydroxy-3-methylglutaryl (HMG) derivative of naringenin (B18129) 7-O-neohesperidoside.[1][2] It has gained significant interest due to its potential statin-like activity, making it a candidate for anticholesterolemic drugs.[3][4][5] The albedo, the white, spongy layer of the bergamot peel, is a particularly rich source of Melitidin and its structural analog, Brutieridin.[3][6][7]

Q2: What are the main factors that can lead to low Melitidin yield?

Low yields of Melitidin can often be attributed to several factors throughout the extraction and purification process. Key areas to investigate include:

• Suboptimal Extraction Method: The choice of extraction technique significantly impacts efficiency.

• Inadequate Sample Preparation: The physical state of the bergamot albedo is crucial.

• Poor Solvent Selection: The polarity and composition of the extraction solvent must be appropriate.

• Degradation of Melitidin: Flavonoids can be sensitive to heat, pH, and light.[8][9]

• Inefficient Purification: Losses can occur during the isolation and purification stages.

Q3: How can enzymatic hydrolysis improve Melitidin yield?

Enzymatic hydrolysis is a highly effective method for increasing the yield of flavonoids from citrus peels.[10][11] Enzymes such as pectinases and cellulases break down the complex polysaccharides in the plant cell wall, releasing the trapped flavonoids.[12][13] This process can also cleave glycosidic bonds, potentially converting other flavonoid glycosides into different forms, though for Melitidin, the goal is to release the intact molecule.[11][14] The use of these enzymes can lead to a significant increase in the total phenolic and flavonoid content of the extract.[15]

Troubleshooting Guide

Problem 1: Low Yield of Crude Extract

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps & Optimization
Improper Albedo Preparation	Ensure the bergamot albedo is properly prepared. It should be fresh or correctly stored (e.g., freeze-dried) to prevent degradation of target compounds. The material should be finely ground to a uniform powder to maximize the surface area for solvent interaction.[16]
Suboptimal Extraction Parameters	Optimize extraction time, temperature, and the solvent-to-solid ratio. For methods like maceration, ensure sufficient time for the solvent to penetrate the plant material. For heat-assisted methods, use the appropriate temperature for the solvent while being mindful of potential thermal degradation of Melitidin.[8] Increasing the solvent-to-solid ratio can improve extraction efficiency.[16]
Inefficient Extraction Method	Consider more advanced extraction techniques. While conventional methods like maceration and Soxhlet extraction are common, techniques such as Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) can offer higher efficiency and shorter extraction times.[7][17]
Incorrect Solvent Choice	The choice of solvent is critical. Melitidin, being a flavonoid glycoside, is more soluble in polar solvents. Aqueous solutions of ethanol (B145695) or methanol (B129727) are often effective.[18][19] For instance, one study optimized the extraction of phytochemicals from Citrus maxima albedo using 50% aqueous ethanol.[18][19] Hot water extraction has also been shown to be effective and is a greener alternative.[3][4]

Problem 2: Good Crude Extract Yield, but Low Final Yield of Pure Melitidin

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps & Optimization
Thermal Degradation	Melitidin, like many flavonoids, can be sensitive to high temperatures.[8] Avoid prolonged exposure to heat during extraction and solvent evaporation. Use a rotary evaporator under reduced pressure to keep the temperature low during solvent removal.[8]
pH Instability	Extreme pH values (highly acidic or alkaline) can cause structural changes and degradation of flavonoids.[8] It is advisable to maintain a neutral or slightly acidic pH during extraction and purification. A pH range of 4-6 is often optimal for flavonoid stability.[8]
Inefficient Purification Strategy	A multi-step purification protocol is often necessary for isolating a specific compound. Consider a combination of techniques such as liquid-liquid partitioning to separate compounds based on polarity, followed by column chromatography (e.g., silica (B1680970) gel or Sephadex) with a carefully selected solvent gradient. For final high-purity isolation, preparative High-Performance Liquid Chromatography (HPLC) is a powerful tool.[8]

Experimental Protocols

Protocol 1: Enzyme-Assisted Extraction of Melitidin

This protocol is a generalized method based on principles of enzymatic hydrolysis for flavonoid extraction from citrus peel.[11][12][13]

• Preparation of Albedo:

  • Separate the albedo from the flavedo (the outer colored part of the peel) of fresh bergamot fruits.

  • Freeze-dry the albedo to preserve the phytochemicals.

  • Grind the dried albedo into a fine powder (e.g., 40-60 mesh).

• Enzymatic Hydrolysis:

  • Suspend the powdered albedo in a suitable buffer (e.g., citrate (B86180) buffer, pH 4.5-5.5). A solid-to-liquid ratio of 1:10 to 1:20 (w/v) is a good starting point.

  • Add a commercial pectinase (B1165727) or cellulase (B1617823) preparation (e.g., 1-4% w/w of the albedo powder).[15]

  • Incubate the mixture at a temperature optimal for the enzyme (typically 40-55°C) for a duration of 2 to 18 hours with gentle agitation.[15]

• Extraction:

  • After incubation, inactivate the enzymes by heating the mixture (e.g., at 90-100°C for 5-10 minutes).

  • Add an equal volume of ethanol or methanol to the mixture to precipitate polysaccharides and aid in the extraction of flavonoids.

  • Stir the mixture for 1-2 hours at room temperature.

  • Centrifuge the mixture to pellet the solid residue.

  • Collect the supernatant containing the extracted Melitidin.

  • Repeat the extraction of the residue with the aqueous-organic solvent mixture to maximize recovery.

• Solvent Evaporation and Quantification:

  • Combine the supernatants and evaporate the organic solvent using a rotary evaporator at a low temperature (<40°C).

  • The remaining aqueous extract can be freeze-dried to obtain a crude powder.

  • Quantify the Melitidin content using HPLC-PDA or LC-MS.[1][20]

Protocol 2: Hot Water Extraction of Melitidin

This protocol is based on a simple and green extraction method reported to be effective for Melitidin.[3][4]

• Preparation of Albedo:

  • Prepare dried, powdered bergamot albedo as described in Protocol 1.

• Extraction:

  • Suspend the powdered albedo in deionized water (a 1:10 to 1:20 w/v ratio is recommended).

  • Heat the suspension to 65°C and maintain this temperature for 1-2 hours with continuous stirring.[3]

• Filtration and Concentration:

  • Filter the hot mixture through a fine-mesh cloth or filter paper to remove the solid residue.

  • The aqueous extract can be concentrated under reduced pressure or freeze-dried.

• Purification and Quantification:

  • The crude extract can be further purified using chromatographic techniques as described in Problem 2 of the troubleshooting guide.

  • Quantify the Melitidin content using HPLC-PDA or LC-MS.[1][20]

Visualizations

Flavonoid Biosynthesis Pathway

The following diagram illustrates the general biosynthetic pathway of flavonoids in citrus plants, leading to the formation of naringenin, the precursor to Melitidin.[21][22][23]

Caption: General flavonoid biosynthesis pathway leading to Melitidin.

General Workflow for Melitidin Extraction and Purification

This diagram outlines a typical workflow for the extraction, purification, and analysis of Melitidin from bergamot albedo.

Caption: Workflow for Melitidin extraction and analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Recycling of industrial essential oil waste: Brutieridin and Melitidin, two anticholesterolaemic active principles from bergamot albedo [boa.unimib.it]
• 5. research.unipd.it [research.unipd.it]
• 6. researchgate.net [researchgate.net]
• 7. Agriculture, Vol. 13, Pages 1095: Recovery of Bioactive Compounds from Calabrian Bergamot Citrus Waste: Selection of Best Green Extraction: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Optimization of enzymatic hydrolysis of immature citrus (Citrus unshiu Marcov.) for flavonoid content and antioxidant activity using a response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Optimization of enzymatic hydrolysis of immature citrus (Citrus unshiu Marcov.) for flavonoid content and antioxidant activity using a response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Enzymatic hydrolysis of flavonoids and pectic oligosaccharides from bergamot (Citrus bergamia Risso) peel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Flavedo and albedo of five citrus fruits from Southern Italy: physicochemical characteristics and enzyme-assisted extraction of phenolic compounds [openpub.fmach.it]
• 14. frontiersin.org [frontiersin.org]
• 15. Optimization of enzymatic hydrolysis of immature citrus (Citrus unshiu Marcov.) for flavonoid content and antioxidant activity using a response surface methodology | Semantic Scholar [semanticscholar.org]
• 16. benchchem.com [benchchem.com]
• 17. Modern Extraction and Purification Techniques for Obtaining High Purity Food-Grade Bioactive Compounds and Value-Added Co-Products from Citrus Wastes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Optimization of Phytochemical-Rich Citrus maxima Albedo Extract Using Response Surface Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mahidol.elsevierpure.com [mahidol.elsevierpure.com]
• 20. METHOD DEVELOPMENT FOR SIMULTANEOUS QUANTIFICATION OF NARINGIN AND MELITIDINE IN YOUNG POMELO FRUITS BY HPLC-PDA | Tạp chí Dược liệu [tapchiduoclieu.vn]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]
• 23. Antioxidant Metabolites in Primitive, Wild, and Cultivated Citrus and Their Role in Stress Tolerance [mdpi.com]

Melitidin Technical Support Center: Solubility and Formulation Guide

Welcome to the technical support resource for Melitidin. This guide provides detailed information, troubleshooting advice, and protocols to help researchers overcome common challenges related to Melitidin's aqueous solubility.

Disclaimer: The following data and protocols are provided as a general guide for a representative weakly basic, hydrophobic research compound. Optimal conditions may vary based on specific experimental requirements and buffer compositions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the intrinsic aqueous solubility of Melitidin?

A1: Melitidin is a poorly soluble compound. Its intrinsic solubility in pure water (pH 7.0) at 25°C is extremely low. For detailed solubility data across different conditions, please refer to the data tables below.

Q2: I'm having trouble dissolving Melitidin. What are the common reasons for this?

A2: Difficulty in dissolving Melitidin is a known issue stemming from its hydrophobic chemical structure. Common reasons for poor dissolution include:

• Incorrect pH: As a weak base, Melitidin's solubility is highly dependent on pH. It is significantly more soluble at acidic pH levels where it becomes protonated.

• Insufficient Agitation: The dissolution rate can be slow. Ensure adequate mixing, vortexing, or sonication is applied.

• Low Temperature: Solubility generally decreases at lower temperatures. Attempting to dissolve it in cold buffers will be challenging.

• Reaching Solubility Limit: You may be trying to prepare a solution that is above its maximum solubility for the given conditions.

Q3: How can I increase the aqueous solubility of Melitidin for my in vitro experiments?

A3: Several methods can be employed to enhance Melitidin's solubility:

• pH Adjustment: The most effective method is to lower the pH of your aqueous solution. Preparing a stock solution in an acidic buffer (e.g., pH 4.0-5.0) can dramatically increase solubility. See Table 1 for pH-dependent solubility data.

• Use of Co-solvents: Organic co-solvents like DMSO, ethanol, or PEG 400 can be used to first dissolve Melitidin before making a final dilution into your aqueous experimental buffer. See Table 2 for co-solvent data.

• Employing Excipients: Solubilizing agents such as cyclodextrins (e.g., HP-β-CD) can encapsulate the hydrophobic Melitidin molecule, increasing its apparent solubility in water. See Table 3 for details.

Q4: What is the recommended method for preparing a high-concentration stock solution of Melitidin?

A4: We recommend preparing a primary stock solution in 100% DMSO. A 10 mM stock in DMSO is standard. This stock can then be serially diluted into your final aqueous buffer. Important: When diluting from a DMSO stock, ensure the final concentration of DMSO in your experiment is low (typically <0.5%) to avoid solvent-induced artifacts. For a detailed step-by-step guide, see Protocol 1 .

Q5: My Melitidin precipitated after I diluted my DMSO stock into my aqueous buffer. What happened and how can I fix it?

A5: This is a common issue known as "crashing out." It occurs when the concentration of Melitidin in the final aqueous buffer exceeds its solubility limit, even with a small amount of DMSO present. To resolve this:

• Lower the Final Concentration: Your target concentration may be too high for the chosen buffer system.

• Increase the Final DMSO Percentage: A slight increase in the final co-solvent concentration (e.g., from 0.1% to 0.5% DMSO) may keep it in solution. Always run a vehicle control to account for solvent effects.

• Lower the pH of the Final Buffer: If your experiment allows, reducing the pH of the aqueous medium will increase Melitidin's solubility and prevent precipitation.

• Use a Different Solubilization Strategy: Consider using a cyclodextrin-based formulation, which can sometimes be more stable upon dilution than co-solvent systems.

Quantitative Solubility Data

The following tables summarize the solubility of Melitidin under various conditions to guide your experimental design.

Table 1: Effect of pH on Melitidin Solubility

pH of Aqueous Buffer	Solubility (µg/mL) at 25°C	Molar Solubility (µM)
4.0	150.5	376.3
5.0	85.2	213.0
6.0	10.8	27.0
7.0	< 1.0	< 2.5
7.4	< 0.5	< 1.3
8.0	< 0.1	< 0.25

Assumes a molecular weight of 400 g/mol for Melitidin.

Table 2: Effect of Co-solvents on Melitidin Solubility in PBS (pH 7.4)

Co-solvent System	Co-solvent % (v/v)	Solubility (µg/mL) at 25°C
None (Control)	0%	< 0.5
DMSO	5%	75.0
Ethanol	5%	42.5
PEG 400	5%	110.0

Data for final aqueous solutions containing the specified percentage of co-solvent.

Table 3: Effect of HP-β-CD on Melitidin Solubility in Water (pH 7.0)

HP-β-CD Concentration (% w/v)	Solubility (µg/mL) at 25°C
0%	< 1.0
1%	25.0
2%	60.0

| 5% | 180.0 |

Diagrams

Caption: Troubleshooting workflow for Melitidin dissolution issues.

Caption: Factors influencing the aqueous solubility of Melitidin.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Melitidin Stock Solution in DMSO

Objective: To prepare a high-concentration primary stock solution of Melitidin for subsequent dilution into aqueous buffers.

Materials:

• Melitidin powder

• Anhydrous DMSO (Biotechnology Grade)

• Calibrated analytical balance

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

• Pipettes

Methodology:

• Calculate Required Mass: Determine the mass of Melitidin needed. For 1 mL of a 10 mM solution (assuming MW = 400 g/mol ):

  • Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 400 g/mol * 1000 mg/g = 4 mg.

• Weigh Melitidin: Carefully weigh out 4 mg of Melitidin powder and place it into a clean, labeled vial.

• Add Solvent: Add 1 mL of anhydrous DMSO to the vial.

• Dissolve: Cap the vial tightly and vortex vigorously for 1-2 minutes. If dissolution is slow, briefly sonicate the vial in a water bath for 5-10 minutes.

• Visual Inspection: Ensure that all solid material has completely dissolved and the solution is clear.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light.

Protocol 2: pH-Dependent Solubility Assessment

Objective: To determine the equilibrium solubility of Melitidin in aqueous buffers of varying pH.

Materials:

• Melitidin powder

• A series of buffers (e.g., citrate (B86180) for pH 4-5, phosphate (B84403) for pH 6-8)

• Shaking incubator or orbital shaker

• Centrifuge capable of >10,000 x g

• HPLC system with a suitable column (e.g., C18) and validated detection method

• 0.22 µm syringe filters

Methodology:

• Prepare Saturated Solutions: Add an excess amount of Melitidin powder (e.g., 1 mg) to 1 mL of each buffer in separate vials. This ensures that undissolved solid remains.

• Equilibrate: Tightly cap the vials and place them in a shaking incubator set at a constant temperature (e.g., 25°C) for 24-48 hours. This allows the solution to reach equilibrium.

• Separate Solid and Liquid: After incubation, centrifuge the vials at high speed (e.g., 14,000 x g) for 15 minutes to pellet the undissolved solid.

• Collect Supernatant: Carefully collect the clear supernatant without disturbing the pellet.

• Filter: Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulates. Note: Use a filter material (e.g., PVDF) that has low drug binding.

• Quantify Concentration: Dilute the filtered supernatant with a suitable mobile phase and analyze the concentration of dissolved Melitidin using a pre-calibrated HPLC method.

• Report Results: Express the solubility in µg/mL or µM for each pH value.

Technical Support Center: Melitidin Stability and Degradation Analysis

This technical support center provides guidance for researchers, scientists, and drug development professionals on conducting stability testing and investigating the degradation products of Melitidin. The following information is based on general principles of pharmaceutical stability testing as specific stability data for Melitidin is not extensively published.

Frequently Asked Questions (FAQs)

Q1: What is Melitidin and why is its stability important?

A1: Melitidin is a flavanone (B1672756) glycoside that has been isolated from sources like Citrus grandis 'Tomentosa' and bergamot orange juice.[1][2][3] As with any potential therapeutic agent, understanding its stability is crucial for ensuring its safety, efficacy, and quality over time.[4] Stability testing helps to determine the shelf-life and appropriate storage conditions for the drug substance and its formulated products.[5]

Q2: What are the typical stress conditions used in forced degradation studies for a compound like Melitidin?

A2: Forced degradation studies, also known as stress testing, are essential for identifying potential degradation products and establishing the stability-indicating nature of analytical methods.[5][6][7] For a flavanone glycoside like Melitidin, typical stress conditions would include:

• Acidic Hydrolysis: Treatment with an acid (e.g., 0.1 M HCl) at elevated temperatures.

• Basic Hydrolysis: Treatment with a base (e.g., 0.1 M NaOH) at room or elevated temperatures. Glycosidic bonds are often susceptible to hydrolysis under basic conditions.

• Oxidative Degradation: Exposure to an oxidizing agent, such as hydrogen peroxide (e.g., 3-30% H₂O₂).[4]

• Thermal Degradation: Heating the solid drug substance or a solution at high temperatures (e.g., 60-80°C).

• Photolytic Degradation: Exposing the drug substance to UV and visible light to assess its photosensitivity.

Q3: What are the likely degradation pathways for Melitidin?

A3: While specific degradation pathways for Melitidin are not documented in the provided search results, based on its structure as a flavanone glycoside, potential degradation pathways include:

• Hydrolysis of the glycosidic bond: This is a common degradation route for glycosides, which would cleave the sugar moieties from the flavanone aglycone (naringenin derivative).

• Oxidation: The phenolic hydroxyl groups on the flavanone structure are susceptible to oxidation, which could lead to the formation of quinone-like structures or ring-opening products.

• Isomerization or Epimerization: The stereochemistry of the flavanone ring could potentially be altered under certain pH and temperature conditions.

Troubleshooting Guide

Problem: I am not observing any degradation of Melitidin under my stress conditions.

• Solution 1: Increase the severity of the stress conditions. You can try increasing the concentration of the acid, base, or oxidizing agent, extending the exposure time, or raising the temperature. The goal is to achieve a target degradation of approximately 10-30%.[8]

• Solution 2: Ensure proper sample preparation. Verify that Melitidin is fully dissolved in the reaction medium to ensure uniform exposure to the stressor. The choice of co-solvent may be important if Melitidin has low aqueous solubility.

Problem: My chromatogram shows multiple peaks after degradation, and I cannot resolve them.

• Solution 1: Optimize your HPLC method. Adjust the mobile phase composition (e.g., gradient slope, organic modifier, pH) to improve the separation of the degradation products from the parent drug and from each other.

• Solution 2: Change the stationary phase. If optimization of the mobile phase is insufficient, consider using a column with a different selectivity (e.g., a phenyl-hexyl or a pentafluorophenyl (PFP) column instead of a standard C18).

• Solution 3: Adjust the detection wavelength. Experiment with different UV-Vis detection wavelengths to maximize the signal for certain impurities and minimize interference from others. A photodiode array (PDA) detector is highly recommended for this purpose.

Problem: I am unsure if the new peaks in my chromatogram are true degradation products or artifacts.

• Solution 1: Run a blank control. Subject a sample without Melitidin (i.e., the solvent and stressor alone) to the same stress conditions. This will help identify any peaks that are not related to the drug substance.

• Solution 2: Use mass spectrometry (LC-MS). Liquid chromatography-mass spectrometry is a powerful tool for identifying degradation products by providing mass information, which can be used to deduce their chemical structures.

Experimental Protocols

General Protocol for a Forced Degradation Study of Melitidin

This protocol outlines a general procedure for conducting a forced degradation study. The specific concentrations, temperatures, and durations may need to be optimized.

• Preparation of Stock Solution: Prepare a stock solution of Melitidin in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

  • Heat the solution at 60°C for a specified period (e.g., 2, 4, 8, 12, 24 hours).

  • At each time point, withdraw a sample, neutralize it with 0.1 M NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

  • Keep the solution at room temperature for a specified period, taking samples at various time points.

  • Neutralize each sample with 0.1 M HCl and dilute with the mobile phase.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide.

  • Keep the solution at room temperature and protected from light for a specified period.

  • Dilute samples with the mobile phase for analysis.

• Thermal Degradation:

  • Place the solid Melitidin powder in a controlled temperature oven at 80°C.

  • Also, prepare a solution of Melitidin and heat it at 80°C.

  • Sample at various time points, dissolve the solid in a suitable solvent, and dilute both solid and solution samples for HPLC analysis.

• Photolytic Degradation:

  • Expose the solid Melitidin powder and a solution of Melitidin to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Protect a control sample from light.

  • At the end of the exposure, prepare the samples for HPLC analysis.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method.

Development of a Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure used to detect changes in the quality of a drug substance over time.[9][10][11][12]

• Column Selection: Start with a standard reversed-phase column, such as a C18 (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase Selection:

  • Use a mixture of an aqueous buffer (e.g., 0.1% formic acid or ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Develop a gradient elution method to ensure the separation of polar and non-polar degradation products. For example, start with a low percentage of the organic solvent and gradually increase it over the run.

• Detection Wavelength: Use a PDA detector to scan a range of wavelengths (e.g., 200-400 nm) to determine the optimal wavelength for detecting Melitidin and its degradation products. Flavanones typically have strong absorbance around 280 nm and 320 nm.

• Method Validation: Validate the developed method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[9] The specificity is demonstrated by showing that the method can separate the main drug peak from all degradation product peaks.

Data Presentation

The results of a forced degradation study should be summarized in a table to facilitate comparison.

Table 1: Illustrative Summary of Forced Degradation Results for Melitidin

Stress Condition	Duration	% Assay of Melitidin	Number of Degradation Products	% Area of Major Degradant
0.1 M HCl	24 hours	89.5	2	5.2
0.1 M NaOH	8 hours	85.2	3	8.1
3% H₂O₂	24 hours	92.1	1	4.5
Thermal (80°C, solid)	48 hours	98.5	1	1.2
Photolytic	7 days	95.3	2	2.8

Note: This data is hypothetical and for illustrative purposes only.

Visualizations

References

• 1. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Melitidin - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rjptonline.org [rjptonline.org]
• 7. biopharminternational.com [biopharminternational.com]
• 8. journals.ekb.eg [journals.ekb.eg]
• 9. A stability-indicating method development and validation for the determination of related substances in novel synthetic decapeptide by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. japsonline.com [japsonline.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Bioavailability of Melitidin Formulations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the bioavailability of Melitidin formulations.

Frequently Asked Questions (FAQs)

Q1: What is Melitidin and what are its key physicochemical properties?

Melitidin is a flavanone (B1672756) glycoside found in citrus fruits, notably in Bergamot orange.[1] It has garnered interest for its potential statin-like properties.[1] Key physicochemical properties are summarized below.

Table 1: Physicochemical Properties of Melitidin

Property	Value	Source
Molecular Formula	C₃₃H₄₀O₁₇	PubChem[2]
Molecular Weight	708.7 g/mol	PubChem[2]
XLogP3-AA (Calculated)	-1.8	PubChem[2]
Solubility in DMSO	150 mg/mL (206.99 mM) with ultrasonic assistance	MedchemExpress[3]
Aqueous Solubility	Data not readily available, but as a flavanone glycoside, it is expected to have low aqueous solubility.	General knowledge on flavonoids

Q2: What are the main challenges in achieving adequate oral bioavailability for Melitidin?

The primary challenges in formulating orally bioavailable Melitidin are similar to those for other flavanone glycosides:

• Low Aqueous Solubility: Like many flavonoids, Melitidin is expected to have poor solubility in water, which is a rate-limiting step for absorption in the gastrointestinal tract.

• Rapid Metabolism: Flavanones are known to be extensively metabolized in the enterocytes and the liver (first-pass metabolism) into conjugates like glucuronides and sulfates, which may limit the systemic exposure to the parent compound.[4]

• Efflux Transport: Melitidin may be a substrate for efflux transporters, such as P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP), which actively pump the compound back into the intestinal lumen, reducing its net absorption.

• Gut Microbiota Metabolism: A significant portion of flavanone glycosides can reach the colon, where they are metabolized by the gut microbiota into smaller phenolic compounds.[4]

Q3: What is the expected oral bioavailability of Melitidin based on similar compounds?

Table 2: Oral Bioavailability of Structurally Similar Flavanone Glycosides

Compound	Oral Bioavailability	Species	Source
Naringin (B1676962)	5-9%	Human	[5]
Naringin	< 25%	Human	[6]
Hesperidin (B1673128)	< 25%	Human	[6]

Q4: What are the most promising formulation strategies to enhance Melitidin's bioavailability?

Several formulation strategies can be employed to overcome the challenges of low solubility and improve the oral bioavailability of Melitidin. These include:

• Solid Dispersions: This technique involves dispersing the drug in a hydrophilic carrier at a solid state. This can enhance the dissolution rate and extent of a poorly water-soluble drug.

• Nanosuspensions: By reducing the particle size of the drug to the nanometer range, the surface area for dissolution is significantly increased, leading to improved solubility and dissolution velocity.

• Lipid-Based Formulations: Formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS), Self-Microemulsifying Drug Delivery Systems (SMEDDS), and liposomes can improve the solubility and absorption of lipophilic drugs.

• Complexation with Cyclodextrins: Cyclodextrins can form inclusion complexes with poorly soluble drugs, thereby increasing their aqueous solubility.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the development of Melitidin formulations.

Issue 1: Low and Variable Dissolution Rates in In Vitro Tests

• Question: My Melitidin formulation shows very low and inconsistent dissolution profiles in standard dissolution media (e.g., phosphate (B84403) buffer pH 6.8). What could be the cause and how can I improve it?

• Answer:

  • Possible Cause 1: Poor Wettability. Melitidin, like other flavonoids, may exhibit poor wettability, leading to clumping and slow dissolution.

    • Solution: Incorporate a suitable surfactant (e.g., Tween 80, Sodium Lauryl Sulfate) at a low concentration (typically 0.1-1%) in the dissolution medium to improve wetting.

  • Possible Cause 2: Crystalline Nature. The crystalline form of a drug is generally less soluble than its amorphous form.

    • Solution: Consider formulation strategies that promote the amorphous state, such as preparing a solid dispersion with a hydrophilic polymer (e.g., PVP, HPMC).

  • Possible Cause 3: Inadequate Formulation Strategy. The chosen formulation may not be optimal for enhancing the solubility of Melitidin.

    • Solution: Experiment with different formulation approaches. For example, if a simple physical mixture is being used, transitioning to a solid dispersion or a nanosuspension could significantly improve dissolution.

Issue 2: Precipitation of Melitidin in the GI Tract upon Release from the Formulation

• Question: My formulation shows good initial drug release, but I suspect the drug is precipitating in the gastrointestinal fluid, which would limit its absorption. How can I address this?

• Answer:

  • Possible Cause: Supersaturation and Precipitation. Amorphous solid dispersions can create a supersaturated state of the drug in the GI fluid, which is thermodynamically unstable and can lead to precipitation.

    • Solution 1: Incorporate a Precipitation Inhibitor. Include polymers such as hydroxypropyl methylcellulose (B11928114) acetate (B1210297) succinate (B1194679) (HPMCAS) or polyvinylpyrrolidone (B124986) (PVP) in your formulation. These polymers can help maintain the supersaturated state by inhibiting nucleation and crystal growth.

    • Solution 2: Optimize the Drug-to-Carrier Ratio. In solid dispersions, a higher concentration of the carrier can sometimes better stabilize the amorphous drug and prevent precipitation.

    • Solution 3: Use Biorelevant Dissolution Media. When testing your formulation in vitro, use biorelevant media (e.g., FaSSIF, FeSSIF) that mimic the composition of intestinal fluids. This will provide a more accurate prediction of in vivo precipitation.

Issue 3: Poor Permeability in Caco-2 Cell Assays

• Question: My Melitidin formulation shows good dissolution, but the Caco-2 cell permeability assay indicates low transport across the cell monolayer. What could be the reason?

• Answer:

  • Possible Cause 1: Efflux Transporter Activity. Melitidin may be a substrate for efflux transporters like P-gp or BCRP, which would actively pump it out of the Caco-2 cells.

    • Solution: Co-administer your formulation with known inhibitors of these transporters (e.g., verapamil (B1683045) for P-gp, Ko143 for BCRP) in the Caco-2 assay. A significant increase in permeability in the presence of an inhibitor would confirm the involvement of that transporter. For in vivo applications, consider co-formulating with a pharmaceutically acceptable excipient that has efflux pump inhibitory properties.

  • Possible Cause 2: Extensive Cellular Metabolism. The Caco-2 cells may be rapidly metabolizing Melitidin into its conjugates, leading to an underestimation of the parent compound's permeability.

    • Solution: Analyze the basolateral and apical compartments, as well as the cell lysate, for both the parent Melitidin and its potential metabolites using LC-MS/MS. This will provide a more complete picture of the drug's fate during the assay.

  • Possible Cause 3: Low Intrinsic Permeability. As a glycoside, Melitidin may have inherently low passive permeability.

    • Solution: Focus on formulation strategies that can enhance transcellular or paracellular transport, such as the use of permeation enhancers. However, the use of such agents must be carefully evaluated for safety.

Experimental Protocols

1. Preparation of Melitidin Solid Dispersion by Solvent Evaporation Method

This protocol provides a general procedure for preparing a solid dispersion of Melitidin with a hydrophilic carrier like Polyvinylpyrrolidone (PVP K30).

• Dissolution: Accurately weigh Melitidin and PVP K30 in a desired ratio (e.g., 1:1, 1:2, 1:4 w/w). Dissolve both components in a suitable solvent system (e.g., a mixture of methanol (B129727) and dichloromethane) in a round-bottom flask. Ensure complete dissolution.

• Solvent Evaporation: Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C). Continue evaporation until a thin, dry film is formed on the inner surface of the flask.

• Final Drying: Place the flask in a vacuum oven at a slightly elevated temperature (e.g., 40°C) for 24 hours to remove any residual solvent.

• Milling and Sieving: Scrape the dried solid dispersion from the flask and gently grind it using a mortar and pestle. Pass the resulting powder through a fine-mesh sieve (e.g., #100) to obtain a uniform particle size.

• Characterization: Characterize the prepared solid dispersion for drug content, dissolution rate, and physical form (using techniques like DSC and XRD to confirm the amorphous state).

2. In Vitro Dissolution Testing of Melitidin Formulations

This protocol outlines a standard procedure for in vitro dissolution testing.

• Apparatus: Use a USP Type II (paddle) dissolution apparatus.

• Dissolution Medium: Prepare 900 mL of a suitable dissolution medium. For initial screening, phosphate buffer (pH 6.8) can be used. For more biorelevant testing, consider using Simulated Gastric Fluid (SGF) followed by a transfer to Fasted State Simulated Intestinal Fluid (FaSSIF).

• Test Conditions: Set the paddle speed to 50 or 75 RPM and maintain the temperature of the dissolution medium at 37 ± 0.5°C.

• Sample Introduction: Introduce a precisely weighed amount of the Melitidin formulation into each dissolution vessel.

• Sampling: At predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60, 90, and 120 minutes), withdraw a specific volume of the dissolution medium (e.g., 5 mL) and replace it with an equal volume of fresh, pre-warmed medium to maintain a constant volume.

• Sample Analysis: Filter the collected samples through a suitable filter (e.g., 0.45 µm). Analyze the concentration of Melitidin in the filtrate using a validated analytical method, such as HPLC-UV.

• Data Analysis: Calculate the cumulative percentage of drug released at each time point and plot the dissolution profile.

3. Caco-2 Cell Permeability Assay

This protocol provides a general workflow for assessing the intestinal permeability of Melitidin formulations.

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts until they form a confluent and differentiated monolayer. The integrity of the monolayer should be confirmed by measuring the transepithelial electrical resistance (TEER).

• Preparation of Test Solution: Prepare a solution of the Melitidin formulation in a transport medium (e.g., Hank's Balanced Salt Solution - HBSS) at a non-toxic concentration.

• Apical to Basolateral Permeability (Absorption):

  • Add the test solution to the apical (upper) chamber of the Transwell®.

  • Add fresh transport medium to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking.

  • At predetermined time points, collect samples from the basolateral chamber and replace with fresh medium.

• Basolateral to Apical Permeability (Efflux):

  • Add the test solution to the basolateral chamber.

  • Add fresh transport medium to the apical chamber.

  • Incubate and collect samples from the apical chamber at the same time points.

• Sample Analysis: Analyze the concentration of Melitidin in the collected samples using a sensitive analytical method like LC-MS/MS.

• Calculation of Apparent Permeability Coefficient (Papp): Calculate the Papp value using the following equation: Papp (cm/s) = (dQ/dt) / (A * C₀) where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C₀ is the initial drug concentration in the donor chamber.

Signaling Pathways and Experimental Workflows

Melitidin and the Cholesterol Biosynthesis Pathway

Melitidin is reported to have statin-like properties, suggesting it may interfere with the cholesterol biosynthesis pathway.[1] The primary target for statins is HMG-CoA reductase, a key enzyme in this pathway. The diagram below illustrates the potential point of intervention for Melitidin.

Caption: Potential inhibition of HMG-CoA reductase by Melitidin.

Experimental Workflow for Enhancing Melitidin Bioavailability

The following diagram outlines a logical workflow for developing and evaluating a Melitidin formulation with enhanced bioavailability.

Caption: Workflow for developing a bioavailable Melitidin formulation.

Logical Relationship for Troubleshooting Low Permeability

This diagram illustrates the decision-making process when troubleshooting low permeability results from a Caco-2 assay.

Caption: Troubleshooting logic for low Caco-2 permeability.

References

• 1. Melitidin - Wikipedia [en.wikipedia.org]
• 2. Melitidin | C33H40O17 | CID 101485562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The pharmacokinetics of flavanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Naringin and Naringenin: Their Mechanisms of Action and the Potential Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Flavanone absorption after naringin, hesperidin, and citrus administration - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Melitidin &amp; Cell-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering potential interference with Melitidin in cell-based assays. Melitidin, a flavanone (B1672756) glycoside with recognized bioactive properties, can, like many natural products, interact with assay components and detection methods, leading to potential misinterpretation of results. This guide is designed to help you identify and mitigate these effects.

Frequently Asked Questions (FAQs)

Q1: We are observing an unexpected increase in cell viability in our MTT/XTT assay when treating cells with Melitidin. Is this a true proliferative effect?

A1: Not necessarily. This is a common artifact observed with compounds that have intrinsic reducing properties.[1] Melitidin, as a flavonoid, may directly reduce the tetrazolium salts (MTT, XTT, etc.) to their colored formazan (B1609692) product, independent of cellular metabolic activity. This chemical reduction mimics the signal generated by viable cells, leading to a false positive.

Troubleshooting Steps:

• Cell-Free Control: Run a control plate with serial dilutions of Melitidin in culture medium without cells. Add the tetrazolium reagent and measure the signal. A significant signal in this cell-free setting indicates direct chemical reduction by Melitidin.

• Alternative Viability Assays: Switch to a viability assay with a different mechanism, such as a protease-based assay (e.g., CellTiter-Glo®) that measures ATP content, or a dye-exclusion assay (e.g., Trypan Blue).

Q2: Our luciferase reporter assay shows strong inhibition of our signaling pathway by Melitidin. How can we confirm this is a specific biological effect?

A2: Melitidin may be directly inhibiting the luciferase enzyme rather than acting on your specific biological target.[1][2] Many small molecules are known to interfere with luciferase activity, leading to a decrease in luminescence that can be misinterpreted as pathway inhibition.

Troubleshooting Steps:

• Luciferase Counter-Screen: Perform a cell-free assay using purified luciferase enzyme and its substrate. Add Melitidin at the same concentrations used in your cellular assay. A decrease in luminescence will confirm direct inhibition of the reporter enzyme.

• Orthogonal Reporter System: If possible, validate your findings using a different reporter system, such as a β-galactosidase or secreted alkaline phosphatase (SEAP) reporter assay.[1]

• Upstream/Downstream Readouts: Measure the expression or activity of endogenous upstream or downstream targets in your pathway of interest using methods like qPCR, Western blotting, or specific enzyme activity assays to confirm the biological effect.

Q3: We are seeing high background signals in our fluorescence-based assays (e.g., calcium indicators, fluorescent protein reporters). Could Melitidin be the cause?

A3: Yes, compounds with flavonoid structures are often autofluorescent.[3] Melitidin may have an intrinsic fluorescence that overlaps with the excitation and/or emission spectra of your fluorescent probes, leading to an artificially high signal.

Troubleshooting Steps:

• Spectral Scanning: Determine the excitation and emission spectra of Melitidin in your assay buffer. Compare this to the spectra of your fluorescent dye to identify any overlap.

• Compound-Only Control: Include wells with Melitidin-treated cells that have not been loaded with the fluorescent dye to quantify the compound's intrinsic fluorescence. Subtract this background from your experimental wells.

• Use of Different Fluorophores: If spectral overlap is significant, consider switching to a fluorescent probe with a different spectral profile (e.g., a far-red dye) to avoid the interference.[4]

• Time-Resolved Fluorescence (TRF): If available, TRF assays can help distinguish the long-lived signal of a specific TRF probe from the short-lived fluorescence of an interfering compound.[1]

Data Presentation: Summary of Potential Melitidin Interference

The following tables summarize hypothetical data illustrating how to identify common assay interferences with Melitidin.

Table 1: Troubleshooting MTT Assay Interference

Condition	Melitidin (µM)	Absorbance (570 nm)	Interpretation
Cells + Vehicle	0	1.00	Baseline Viability
Cells + Melitidin	10	1.25	Apparent ↑ Viability
Cells + Melitidin	50	1.80	Apparent ↑ Viability
No Cells + Vehicle	0	0.05	Background
No Cells + Melitidin	10	0.30	Direct Reduction
No Cells + Melitidin	50	0.85	Direct Reduction

Table 2: Troubleshooting Luciferase Assay Interference

Condition	Melitidin (µM)	Luminescence (RLU)	Interpretation
Cells + Pathway Activator	0	500,000	Max Signal
Cells + Activator + Melitidin	10	250,000	Apparent Inhibition
Cells + Activator + Melitidin	50	100,000	Apparent Inhibition
Purified Luciferase + Vehicle	0	800,000	Baseline Activity
Purified Luciferase + Melitidin	10	410,000	Direct Inhibition
Purified Luciferase + Melitidin	50	150,000	Direct Inhibition

Experimental Protocols

Protocol 1: Assessing Direct Reductant Activity of Melitidin in MTT Assay

Objective: To determine if Melitidin directly reduces MTT tetrazolium salt in a cell-free environment.

Materials:

• Melitidin stock solution

• Cell culture medium (phenol red-free recommended)

• MTT reagent (5 mg/mL in PBS)

• 96-well plate

• Solubilization buffer (e.g., DMSO or 0.04 N HCl in isopropanol)

• Spectrophotometer (570 nm)

Procedure:

• Prepare serial dilutions of Melitidin in cell culture medium in a 96-well plate. Include a vehicle control (medium with the same concentration of solvent used for the compound).

• Add MTT reagent to each well to a final concentration of 0.5 mg/mL.

• Incubate the plate for 2-4 hours at 37°C in a cell culture incubator.

• Add solubilization buffer to each well and mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm. A concentration-dependent increase in absorbance in the absence of cells indicates direct reduction of MTT by Melitidin.[1]

Protocol 2: Luciferase Counter-Screen for Direct Enzyme Inhibition

Objective: To assess whether Melitidin directly inhibits firefly luciferase activity.

Materials:

• Purified recombinant luciferase enzyme

• Luciferase assay buffer

• Luciferin (B1168401) substrate

• Melitidin stock solution

• White, opaque 96-well plate

• Luminometer

Procedure:

• Prepare serial dilutions of Melitidin in the luciferase assay buffer in the 96-well plate. Include vehicle controls.

• Add a constant amount of purified luciferase enzyme to each well.

• Incubate for 15-30 minutes at room temperature.

• Initiate the reaction by injecting the luciferin substrate using the luminometer's auto-injector.

• Immediately measure the luminescence. A concentration-dependent decrease in the luminescent signal indicates direct inhibition of the luciferase enzyme.

Visualizations

Caption: Known signaling pathways potentially modulated by Melitidin.

Caption: Decision workflow for identifying assay interference.

References

• 1. benchchem.com [benchchem.com]
• 2. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Melitidin Technical Support Center: Preventing Degradation During Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Melitidin during storage. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Melitidin and why is its stability important?

Melitidin is a flavanone (B1672756) glycoside, identified by CAS number 1162664-58-5, and is naturally found in citrus fruits like Citrus grandis 'Tomentosa' and bergamot orange.[1][2][3][4][5] Its stability is crucial for maintaining its chemical integrity, biological activity, and ensuring the accuracy and reproducibility of experimental results. Degradation can lead to a loss of efficacy and the formation of unknown impurities, which may have unintended effects.

Q2: What are the main factors that cause Melitidin degradation?

Based on studies of structurally similar flavanone glycosides like hesperidin (B1673128) and naringin (B1676962), the primary factors contributing to Melitidin degradation are expected to be:

• pH: Melitidin is likely susceptible to degradation in both acidic and basic conditions.[6][7]

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.

• Light: Exposure to light, particularly UV radiation, can induce photolytic degradation.

• Oxidation: The presence of oxidizing agents can lead to the degradation of the flavonoid structure.[8]

• Hydrolysis: As a glycoside, Melitidin can undergo hydrolysis, breaking the glycosidic bond and separating the sugar moiety from the aglycone.[6][7]

Q3: How should I store solid Melitidin powder?

For optimal stability, solid Melitidin should be stored in a tightly sealed container, protected from light, and at low temperatures. A commercial supplier recommends storing the powder at -20°C for up to 3 years or at 4°C for up to 2 years.[4]

Q4: What are the recommended storage conditions for Melitidin in solution?

Stock solutions of Melitidin should be stored at low temperatures. A commercial supplier suggests that in a solvent, Melitidin can be stored at -80°C for up to six months or at -20°C for up to one month.[4] To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use vials.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of biological activity in my Melitidin sample.	Degradation of Melitidin due to improper storage.	- Verify storage conditions (temperature, light protection). - Prepare fresh stock solutions from solid powder. - Perform a quality control check of the compound using HPLC.
Appearance of unexpected peaks in my HPLC chromatogram.	Formation of degradation products.	- Review the storage and handling procedures of your Melitidin sample. - Consider performing a forced degradation study to identify potential degradation products. - Ensure the mobile phase and diluents are compatible and do not induce degradation.
Inconsistent experimental results between batches.	Partial degradation of one or more batches of Melitidin.	- Implement standardized storage protocols for all Melitidin samples. - Qualify each new batch of Melitidin upon receipt by comparing its HPLC profile to a reference standard. - Aliquot stock solutions to minimize freeze-thaw cycles.

Quantitative Stability Data (Based on Structurally Related Flavanone Glycosides)

Since specific quantitative stability data for Melitidin is limited, the following tables summarize forced degradation data for the structurally related flavanone glycosides, hesperidin and neohesperidin. This data can serve as a conservative estimate for the stability of Melitidin under similar stress conditions.

Table 1: Forced Degradation of Hesperidin [8]

Stress Condition	% Degradation
Acidic (e.g., 0.1 M HCl)	18.5%
Basic (e.g., 0.1 M NaOH)	53.14%
Oxidative (e.g., 3% H₂O₂)	9.99%
Photochemical	10.84%

Table 2: Forced Degradation of Neohesperidin [9]

Stress Condition	% Recovery	% Degradation
Acid Hydrolysis	0%	100%
Base Hydrolysis	0%	100%
Oxidative	88.1%	11.9%
Dry Heat	48.8%	51.2%
UV Radiation	59.9%	40.1%
Hydrolytic	97.6%	2.4%

Experimental Protocols

Protocol 1: Forced Degradation Study of Melitidin

This protocol outlines a general procedure for conducting a forced degradation study on Melitidin to identify its potential degradation products and degradation pathways.

1. Materials:

• Melitidin standard
• HPLC grade methanol (B129727)
• HPLC grade water
• Hydrochloric acid (HCl)
• Sodium hydroxide (B78521) (NaOH)
• Hydrogen peroxide (H₂O₂)
• HPLC system with a UV or PDA detector

2. Preparation of Stock Solution:

• Prepare a stock solution of Melitidin in methanol at a concentration of 1 mg/mL.

3. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.
• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.
• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.
• Thermal Degradation: Incubate 1 mL of the stock solution at 80°C in a sealed vial for 48 hours.
• Photolytic Degradation: Expose 1 mL of the stock solution to a calibrated light source (as per ICH Q1B guidelines). A control sample should be wrapped in aluminum foil.

4. Sample Analysis:

• Before and after the stress treatments, dilute the samples to an appropriate concentration with the mobile phase.
• Analyze the samples by a validated stability-indicating HPLC method. A C18 column is commonly used for the analysis of flavanone glycosides.[8][10][11]

Visualizations

Signaling Pathways and Workflows

Caption: Inferred degradation pathways of Melitidin.

Caption: Workflow for a forced degradation study.

References

• 1. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Melitidin - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Melitidin | C33H40O17 | CID 101485562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Hesperidin: Enrichment, forced degradation, and structural elucidation of potential degradation products using spectral techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. japsonline.com [japsonline.com]
• 9. ijpsonline.com [ijpsonline.com]
• 10. Determination of naringin and naringenin in human urine by high-performance liquid chromatography utilizing solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of naringin and naringenin in human plasma by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mass Spectrometry of Melitidin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the mass spectrometry of Melitidin.

Frequently Asked Questions (FAQs)

Q1: What is Melitidin and why is its analysis important?

A1: Melitidin is a flavonoid glycoside found in bergamot fruit (Citrus bergamia).[1][2] It, along with the related compound Brutieridin, has demonstrated statin-like activity, making it a compound of interest for its potential cholesterol-lowering effects.[2][3] Accurate and precise quantification of Melitidin in biological matrices is crucial for pharmacokinetic studies, drug development, and understanding its therapeutic potential.

Q2: What are the common challenges in the mass spectrometry analysis of Melitidin?

A2: Like many flavonoid glycosides, the analysis of Melitidin by mass spectrometry, particularly in complex biological matrices such as plasma, is prone to several challenges. These include:

• Matrix Effects: Co-eluting endogenous components from the biological matrix can interfere with the ionization of Melitidin, leading to ion suppression or enhancement. This is a primary cause of inaccurate and imprecise results.[4][5][6]

• Poor Peak Shape and Resolution: Issues such as peak tailing, broadening, or splitting can compromise the accuracy of quantification.[4]

• Low Signal Intensity: Insufficient signal can be due to a variety of factors including inefficient extraction, ion suppression, or suboptimal instrument parameters.[7]

• In-source Fragmentation: Flavonoid glycosides can sometimes fragment within the ion source of the mass spectrometer, which can complicate quantification and interpretation of spectra.[4]

Q3: What are the recommended sample preparation techniques for Melitidin in plasma?

A3: The choice of sample preparation technique is critical for minimizing matrix effects and ensuring accurate quantification. The most common methods for bioanalytical sample preparation are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[6][8] The optimal method should be selected based on the required sensitivity, throughput, and the complexity of the matrix.

Troubleshooting Guide

Problem 1: Low Signal Intensity or High Signal Variability

Potential Cause	Troubleshooting Steps
Ion Suppression	- Improve Sample Cleanup: Implement a more rigorous sample preparation method (e.g., switch from PPT to SPE) to remove interfering matrix components.[6] - Optimize Chromatography: Adjust the chromatographic conditions to separate Melitidin from co-eluting interferences.[4] - Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of matrix components.[7]
Inefficient Extraction	- Optimize Extraction Solvent: For LLE, test different organic solvents. For SPE, evaluate different sorbents and elution solvents. - Adjust pH: The pH of the sample can significantly impact the extraction efficiency of acidic compounds like flavonoid glycosides.
Suboptimal MS Parameters	- Optimize Source Parameters: Tune the ion source parameters (e.g., gas flows, temperatures, and voltages) specifically for Melitidin.[4] - Select Appropriate MRM Transitions: Ensure that the selected precursor and product ions for Multiple Reaction Monitoring (MRM) are specific and provide a strong signal.

Problem 2: Poor Peak Shape (Tailing, Broadening, Splitting)

Potential Cause	Troubleshooting Steps
Column Contamination	- Flush the Column: Use a strong solvent wash to remove contaminants from the column. - Use a Guard Column: A guard column can help protect the analytical column from strongly retained matrix components.
Inappropriate Mobile Phase	- Adjust pH: For acidic flavonoids, a low pH mobile phase (e.g., with 0.1% formic acid) can improve peak shape.[4][7] - Optimize Organic Content: Adjust the gradient or isocratic mobile phase composition to achieve optimal peak shape.
Injection Solvent Mismatch	- Reconstitute in Mobile Phase: Ensure the final sample extract is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase.[4]

Experimental Protocols

Protocol 1: Protein Precipitation (PPT) for Plasma Samples

This protocol is a rapid and simple method for sample cleanup, suitable for high-throughput analysis.

• Thaw frozen plasma samples at room temperature.

• Vortex the plasma sample to ensure homogeneity.

• To 100 µL of plasma, add 50 µL of an internal standard solution.

• Add 250 µL of cold acetonitrile (B52724) to precipitate the proteins.[3]

• Vortex the mixture vigorously for 5 seconds.

• Centrifuge the sample at 14,800 rpm for 2 minutes.[3]

• Transfer the supernatant to a new vial.

• Filter the supernatant through a 0.2 µm syringe filter.

• Inject an aliquot of the filtered supernatant into the LC-MS/MS system.[3]

Protocol 2: Liquid-Liquid Extraction (LLE) for Plasma Samples (Adapted from Naringin (B1676962) Analysis)

This protocol provides a cleaner extract than PPT and is based on a method for the related flavonoid glycoside, naringin.[3]

• To 100 µL of plasma, add an internal standard.

• Add 500 µL of ethyl acetate (B1210297) as the extraction solvent.[3]

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in a suitable volume of the initial mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Protocol 3: Quantitative Assessment of Matrix Effect

This protocol describes the post-extraction spike method to quantify the extent of ion suppression or enhancement.[9]

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare a standard solution of Melitidin in the mobile phase.

  • Set B (Post-Spiked Sample): Extract a blank plasma sample using your chosen preparation method (PPT, LLE, or SPE). Spike the extracted blank matrix with Melitidin at the same concentration as Set A.

  • Set C (Pre-Spiked Sample): Spike a blank plasma sample with Melitidin before extraction.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect (%) and Recovery (%):

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Quantitative Data

The following table summarizes typical performance data for the LC-MS/MS analysis of flavonoid glycosides in plasma, which can be used as a benchmark for method development for Melitidin.

Parameter	Typical Value	Reference
Extraction Recovery (LLE)	88.2% - 103.6%	[7]
Matrix Effect (Ion Suppression)	-44% to -0.5%
Intra-day Precision (RSD)	< 14.2%	[7]
Inter-day Precision (RSD)	< 14.2%	[7]
Accuracy (RE)	-11.9% to 12.0%	[7]

Visualizations

Caption: Troubleshooting workflow for low signal intensity.

Caption: Overview of sample preparation workflows.

References

• 1. Determination of naringin and naringenin in human plasma by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A rapid LC/MS/MS quantitation assay for naringin and its two metabolites in rats plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A novel LC-MS/MS method combined with derivatization for simultaneous quantification of vitamin D metabolites in human serum with diabetes as well as hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LC/MS/MS quantitation assay for pharmacokinetics of naringenin and double peaks phenomenon in rats plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Melitidin Purification for Preclinical Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to scaling up the purification of Melitidin for preclinical studies. This resource offers troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is Melitidin and why is it a focus for preclinical studies?

A1: Melitidin is a flavanone (B1672756) glycoside naturally found in citrus fruits such as bergamot orange (Citrus bergamia) and Citrus grandis 'Tomentosa'.[1][2][3][4] It has garnered significant interest for preclinical research due to its potential therapeutic properties, including statin-like effects that may help in managing cholesterol levels and antitussive (cough-suppressing) activities.[1][2][3][4][5] These promising bioactivities make it a candidate for development as a novel therapeutic agent.

Q2: What are the primary sources for obtaining Melitidin?

A2: The primary botanical sources for Melitidin are the peel and albedo (the white, spongy part of the rind) of citrus fruits.[1][6] Specifically, it has been isolated from bergamot orange and Citrus grandis 'Tomentosa'.[1][2][3] Industrial waste from citrus juice and essential oil production can be a cost-effective starting material for large-scale extraction.

Q3: What are the main stages involved in scaling up Melitidin purification?

A3: The scaled-up purification of Melitidin typically involves a multi-step process:

• Extraction: Initial recovery of a crude flavonoid extract from the citrus raw material using solvent-based or ultrasound-assisted methods.[1][7]

• Preliminary Purification: Removal of non-flavonoid impurities using macroporous resin chromatography.[6][8]

• High-Purity Purification: Further purification to isolate Melitidin from other flavonoids using preparative High-Performance Liquid Chromatography (HPLC).[9]

• Final Product Formulation: Crystallization and drying of the purified Melitidin to obtain a stable, high-purity solid.[9][10]

Q4: What level of purity is required for Melitidin in preclinical studies?

A4: For preclinical toxicology studies, the purity of the active pharmaceutical ingredient (API), in this case, Melitidin, should generally be 98% or higher.[11] It is crucial to characterize any impurities present at a concentration of 0.1% or greater, as outlined in the International Council for Harmonisation (ICH) guidelines (Q3A/B).[5][12][13]

Q5: What analytical techniques are used to assess the purity and identify impurities in a Melitidin sample?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is the standard method for quantifying the purity of Melitidin.[7][14] For the identification of impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique that provides information on the molecular weight and structure of unknown compounds.[15][16]

Troubleshooting Guides

Extraction Phase

Issue	Possible Cause(s)	Troubleshooting Steps
Low Yield of Crude Flavonoid Extract	Inefficient solvent penetration into the plant material.	- Ensure the citrus peel is dried and ground to a fine powder (e.g., 40-60 mesh) to increase the surface area for extraction. - Optimize the solid-to-solvent ratio; a common starting point is 1:10 (w/v).
Suboptimal solvent composition.	- Ethanol-water mixtures (e.g., 50-80% ethanol) are often more effective than pure ethanol (B145695) or water for extracting flavonoid glycosides.[1][7] - Perform small-scale trials to determine the optimal ethanol concentration.
Insufficient extraction time or temperature.	- For solvent extraction, heating to 60-70°C with stirring for 1-2 hours can improve efficiency.[9] - For ultrasound-assisted extraction, optimize sonication time and power to avoid degradation of the target compound.

Macroporous Resin Chromatography

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Binding of Melitidin to the Resin	Incorrect pH of the loading solution.	- Adjust the pH of the crude extract solution to a slightly acidic range (e.g., pH 4-5), which can enhance the adsorption of flavonoids.[8]
High flow rate during loading.	- Reduce the loading flow rate to allow sufficient time for the interaction between Melitidin and the resin. A typical rate is 1-2 bed volumes per hour (BV/h).[8]
Resin capacity exceeded.	- Ensure the amount of crude extract loaded does not exceed the binding capacity of the resin. Perform a breakthrough curve analysis to determine the optimal loading volume.
Low Recovery of Melitidin during Elution	Inappropriate elution solvent.	- Use a stepwise gradient of ethanol in water (e.g., 20%, 40%, 60%, 80%) to elute the bound compounds. Melitidin is likely to elute at a specific ethanol concentration.[8]
Elution flow rate is too high.	- A slower elution flow rate (e.g., 1-2 BV/h) can improve the resolution and recovery of the target compound.[8]

Preparative HPLC

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Peak Resolution	Suboptimal mobile phase composition.	- Adjust the gradient of the mobile phase (typically acetonitrile (B52724) and water with a small amount of acid like formic or acetic acid) to improve the separation of Melitidin from closely eluting impurities.[7]
Column overloading.	- Reduce the injection volume or the concentration of the sample being loaded onto the column.
Column deterioration.	- Ensure the mobile phase pH is within the stable range for the column. If performance degrades, consider washing or replacing the column.
Peak Tailing or Fronting	Column packing issues or voids.	- In large-scale columns, ensure the column is packed uniformly. Peak tailing can sometimes be addressed by adjusting the mobile phase composition or flow rate.
Sample solvent is too strong.	- Dissolve the sample in a solvent that is weaker than or equal in strength to the initial mobile phase to ensure good peak shape.

Crystallization

Issue	Possible Cause(s)	Troubleshooting Steps
Failure to Crystallize	Solution is not supersaturated.	- Slowly evaporate the solvent to increase the concentration of the purified Melitidin. - If using an anti-solvent, add it dropwise to the point of slight turbidity and then allow it to stand.
Presence of impurities inhibiting crystal formation.	- If the purity of the solution is below 95%, consider an additional purification step before attempting crystallization.
Inappropriate solvent system.	- Experiment with different solvent and anti-solvent combinations. Common solvents for flavonoid crystallization include ethanol, methanol, and acetone.[10]
Formation of Oil Instead of Crystals	Solution is cooling too rapidly.	- Allow the solution to cool slowly to room temperature, followed by further cooling in a refrigerator.
High concentration of impurities.	- Re-purify the material using preparative HPLC.

Data Presentation

Table 1: Indicative Yield and Purity at Different Stages of a Pilot-Scale Flavonoid Glycoside Purification Process (Adapted from Hesperidin Purification)

Purification Stage	Starting Material	Key Parameters	Yield	Purity	Reference(s)
Solvent Extraction	20 L of 60% Ethanol	6.6 kg of citrus peel, 50°C, 100 min	0.303 mg/mL of Hesperidin in concentrated extract	~10-15%	[2][7]
Macroporous Resin Chromatography	Concentrated Ethanolic Extract	EXA-118 resin, elution with 96% ethanol	~90% recovery from the extract	~50-60%	[2][7]
Preparative HPLC	Resin-Purified Extract	C18 column, acetonitrile/water gradient	>85% recovery from loaded sample	>97%
Crystallization	Purified HPLC Fractions	Ethanol/Water system, 4°C, 24h	8.76% crystallization yield	>99%	[10]

Experimental Protocols

Protocol 1: Pilot-Scale Extraction of Crude Flavonoids

• Material Preparation: Dry citrus peel at 40-50°C and grind to a fine powder (40-60 mesh).

• Extraction:

  • In a 20 L extraction tank, add 6.6 kg of the powdered peel.

  • Add 12 L of 96% ethanol and 8 L of deionized water to achieve a 60% ethanol solution.

  • Heat the mixture to 50°C and stir for 100 minutes.[7]

• Filtration and Concentration:

  • Filter the mixture to separate the solid residue.

  • Concentrate the liquid extract using a rotary evaporator under reduced pressure at a temperature below 60°C to remove the ethanol.[1]

  • The resulting aqueous concentrate is the crude flavonoid extract.

Protocol 2: Purification using Macroporous Resin Column Chromatography

• Resin Preparation:

  • Soak AB-8 or a similar macroporous resin in 95% ethanol for 24 hours to activate it.

  • Pack the resin into a column and wash thoroughly with deionized water until no ethanol is detected in the effluent.[8]

• Adsorption:

  • Adjust the pH of the crude flavonoid extract to 4.0.

  • Load the extract onto the column at a flow rate of 2 bed volumes per hour (BV/h).[8]

• Washing:

  • Wash the column with 10 BV of deionized water to remove sugars and other highly polar impurities.[8]

• Elution:

  • Elute the flavonoids with a stepwise gradient of aqueous ethanol (e.g., 20%, 40%, 60%, 80%) at a flow rate of 2 BV/h.

  • Collect fractions and analyze them by HPLC to identify the fractions containing Melitidin.

  • Pool the Melitidin-rich fractions.

Protocol 3: Final Purification by Preparative HPLC

• Sample Preparation:

  • Concentrate the Melitidin-rich fractions from the previous step to dryness.

  • Redissolve the residue in a minimal amount of the initial mobile phase.

• Chromatography:

  • Use a C18 preparative HPLC column.

  • The mobile phase typically consists of Solvent A (water with 0.1% formic or acetic acid) and Solvent B (acetonitrile with 0.1% formic or acetic acid).

  • Develop a gradient elution method to separate Melitidin from other closely related flavonoids (e.g., a linear gradient from 15% B to 40% B over 30 minutes).[1][7]

  • Monitor the elution at a wavelength of approximately 280-285 nm.

• Fraction Collection:

  • Collect the peak corresponding to Melitidin.

  • Analyze the purity of the collected fraction using analytical HPLC.

Protocol 4: Crystallization of Purified Melitidin

• Solution Preparation:

  • Concentrate the purified Melitidin fraction from preparative HPLC.

  • Dissolve the residue in a minimal amount of a suitable hot solvent (e.g., ethanol or methanol).

• Crystallization:

  • Slowly add a pre-determined volume of an anti-solvent (e.g., water) until the solution becomes slightly turbid.

  • Allow the solution to cool slowly to room temperature, then transfer to a refrigerator (4°C) and leave undisturbed for 24 hours to allow for crystal formation.[10]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold anti-solvent.

  • Dry the crystals under vacuum to obtain the final high-purity Melitidin.

Mandatory Visualizations

Caption: Workflow for Scaling Up Melitidin Purification.

Caption: Troubleshooting Logic for Low Purity Issues.

References

• 1. Transcriptome Analysis and HPLC Profiling of Flavonoid Biosynthesis in Citrus aurantium L. during Its Key Developmental Stages | MDPI [mdpi.com]
• 2. journals.flvc.org [journals.flvc.org]
• 3. mdpi.com [mdpi.com]
• 4. Preparative Isolation and Purification of Five Flavonoid Glycosides and One Benzophenone Galloyl Glycoside from Psidium guajava by High-Speed Counter-Current Chromatography (HSCCC) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Purification of naringin and neohesperidin from Huyou (Citrus changshanensis) fruit and their effects on glucose consumption in human HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous Quantification Method of Flavonoids in Jeju Native Citrus from Different Harvest Times Using a High-Performance Liquid Chromatography–Diode Array Detector (HPLC–DAD) [mdpi.com]
• 7. Supercritical fluid extraction of naringin from the peel of Citrus paradisi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Extraction and purification of antioxidative flavonoids from Chionanthus retusa leaf [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. people.ucsc.edu [people.ucsc.edu]
• 11. Simultaneous Determination of Flavonoids in Different Parts of Citrus reticulata‘Chachi’ Fruit by High Performance Liquid Chromatography—Photodiode Array Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. DSpace [kb.osu.edu]
• 14. air.unimi.it [air.unimi.it]
• 15. researchgate.net [researchgate.net]
• 16. New Method for Isolation of Naringin Compound from Citrus maxima [scirp.org]

Reference Data & Comparative Studies

Melitidin vs. Pravastatin: A Comparative Guide to HMG-CoA Reductase Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

The management of hypercholesterolemia is a cornerstone of cardiovascular disease prevention. The primary targets for therapeutic intervention are enzymes within the cholesterol biosynthesis pathway, most notably 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase (HMGR). Statins, such as pravastatin (B1207561), are established, potent competitive inhibitors of this enzyme. In the quest for novel lipid-lowering agents, natural compounds are of significant interest. Among these is Melitidin, a flavanone (B1672756) glycoside found in bergamot (Citrus bergamia), which has been investigated for its potential cholesterol-lowering effects. This guide provides a detailed comparison of Melitidin and pravastatin concerning their interaction with HMG-CoA reductase, supported by available experimental data and methodologies.

Mechanism of Action: A Tale of Two Pathways

Pravastatin: The Archetypal Competitive Inhibitor

Pravastatin is a well-characterized competitive inhibitor of HMG-CoA reductase.[1][2] Its chemical structure mimics the endogenous substrate, HMG-CoA, allowing it to bind to the active site of the enzyme, thereby blocking the conversion of HMG-CoA to mevalonate (B85504), the rate-limiting step in cholesterol synthesis.[3] This direct enzymatic inhibition leads to a decrease in intracellular cholesterol levels, which in turn upregulates the expression of LDL receptors on hepatocytes, enhancing the clearance of LDL cholesterol from the circulation.

Melitidin: An Indirect Modulator

Initial hypotheses, based on the structural similarity of Melitidin and its aglycone, naringenin, to the HMG-moiety, suggested a statin-like direct inhibition of HMG-CoA reductase. However, recent experimental evidence indicates that the primary cholesterol-lowering mechanism of bergamot flavonoids, including Melitidin, is not through direct enzymatic inhibition.[4][5] A 2021 study demonstrated that bergamot fruit extract and its principal flavonoid components did not directly inhibit HMG-CoA reductase activity in cell-based assays.[4][5] Instead, their lipid-lowering effects are attributed to a multi-faceted mechanism that includes:

• Downregulation of HMG-CoA Reductase Expression: Bergamot flavonoids have been shown to decrease the protein expression of HMG-CoA reductase.[4]

• Activation of AMP-activated protein kinase (AMPK): This activation is thought to contribute to the downregulation of HMG-CoA reductase.[4]

• Inhibition of Cholesterol Absorption: Certain components of bergamot extract have been found to reduce cholesterol uptake in intestinal cells.[4]

Therefore, the comparison is not of two direct inhibitors but of a direct competitive inhibitor (pravastatin) and a modulator of the cholesterol biosynthesis pathway (Melitidin).

Quantitative Comparison of HMG-CoA Reductase Inhibition

Direct comparison of inhibitory potency via IC50 values is challenging due to the differing mechanisms of action. While a wealth of data exists for pravastatin, there is a notable lack of experimental evidence for direct HMG-CoA reductase inhibition by isolated Melitidin.

Compound	Reported IC50 for HMG-CoA Reductase Inhibition	Mechanism of Action
Melitidin	No direct experimental IC50 value reported in the literature.	Indirect: Downregulation of HMG-CoA reductase expression and other mechanisms.[4]
Pravastatin	20 nM - 5.6 µM (Range from multiple studies)[1][2][6][7][8]	Direct, Competitive Inhibition[1][2]

Note on Pravastatin IC50 Variability: The reported IC50 values for pravastatin exhibit a wide range. This variability can be attributed to differences in experimental conditions, such as the source of the enzyme (e.g., purified recombinant vs. cell homogenates), substrate concentrations, and assay methodology.

Experimental Protocols

In Vitro HMG-CoA Reductase Inhibition Assay

A standard method for determining the in vitro inhibition of HMG-CoA reductase involves a spectrophotometric assay. This assay measures the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+ during the conversion of HMG-CoA to mevalonate by the enzyme.

Key Components:

• HMG-CoA Reductase: Purified, recombinant enzyme or liver microsomes.

• HMG-CoA: The substrate for the enzyme.

• NADPH: The cofactor for the enzymatic reaction.

• Inhibitor: The test compound (e.g., pravastatin, Melitidin) at various concentrations.

• Assay Buffer: To maintain optimal pH and ionic strength.

General Procedure:

• The HMG-CoA reductase enzyme is pre-incubated with the inhibitor at various concentrations.

• The reaction is initiated by the addition of the substrate, HMG-CoA, and the cofactor, NADPH.

• The change in absorbance at 340 nm is monitored over time using a spectrophotometer.

• The rate of NADPH consumption is calculated from the linear portion of the reaction curve.

• The percentage of inhibition is determined by comparing the reaction rates in the presence and absence of the inhibitor.

• The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is calculated from a dose-response curve.

Visualizing the Pathways

Caption: Pravastatin's direct competitive inhibition of HMG-CoA reductase.

Caption: Melitidin's indirect modulation of the cholesterol pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pravastatin inhibited the cholesterol synthesis in human hepatoma cell line Hep G2 less than simvastatin and lovastatin, which is reflected in the upregulation of 3-hydroxy-3-methylglutaryl coenzyme A reductase and squalene synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. japsonline.com [japsonline.com]
• 7. In vitro myotoxicity of the 3-hydroxy-3-methylglutaryl coenzyme A reductase inhibitors, pravastatin, lovastatin, and simvastatin, using neonatal rat skeletal myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of the Antitussive Efficacy of Melitidin and Dextromethorphan

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antitussive properties of Melitidin, a flavanone (B1672756) glycoside, and Dextromethorphan (B48470), a widely used over-the-counter cough suppressant. The following sections present available experimental data, outline methodologies from key preclinical studies, and illustrate relevant biological pathways and experimental workflows.

Quantitative Data on Antitussive Efficacy

Direct comparative studies between Melitidin and Dextromethorphan are not available in the current body of scientific literature. However, preclinical data from independent studies provide insights into their respective efficacies in animal models. The following tables summarize the available quantitative data.

Table 1: Antitussive Efficacy of Melitidin in a Guinea Pig Model

Compound	Dose	Animal Model	Tussive Agent	Efficacy	Reference
Melitidin	Not Specified	Guinea Pig	Citric Acid	Demonstrated a good antitussive effect	[1]

Note: The referenced study confirmed the antitussive effect of Melitidin but did not provide specific quantitative data on the reduction of cough frequency or other parameters.

Table 2: Antitussive Efficacy of Dextromethorphan in a Guinea Pig Model

Compound	Dose (mg/kg)	Animal Model	Tussive Agent	Change in Cough Frequency	Change in Cough Latency	Change in Cough Intensity (RMS)	Reference
Dextromethorphan	32	Guinea Pig	0.4 M Citric Acid Aerosol	No significant effect	No significant effect	No significant effect	[2][3]

RMS: Root Mean Square, a measure of sound intensity.

Experimental Protocols

Melitidin: Citric Acid-Induced Cough in Guinea Pigs

While a detailed protocol for the specific study on Melitidin is not available, a general methodology can be inferred from studies on the antitussive effects of Citrus grandis 'Tomentosa', the plant from which Melitidin is isolated.[4][5]

• Animals: Male guinea pigs are typically used.

• Tussive Challenge: Cough is induced by exposing the animals to an aerosolized solution of citric acid.

• Drug Administration: Melitidin would be administered orally or via injection prior to the citric acid challenge.

• Measurement: The primary endpoint is the number of coughs recorded over a specific period following the tussive challenge. A reduction in cough frequency compared to a control group indicates antitussive activity.

Dextromethorphan: Citric Acid-Induced Cough in Guinea Pigs

A detailed experimental protocol for evaluating the antitussive effect of dextromethorphan is described in a comparative analysis of classic and novel antitussives.[2][3]

• Animals: Guinea pigs are used for this model.

• Drug Administration: Dextromethorphan (32 mg/kg) is administered orally 30 minutes before the tussive challenge.

• Tussive Challenge: Animals are exposed to a 0.4 M citric acid aerosol for 14 minutes.

• Data Collection:

  • Cough Frequency: The number of coughs is counted in real-time by two blinded observers and validated through spectrogram inspection of audio recordings.

  • Cough Latency: The time to the first cough is recorded.

  • Cough Intensity: The intensity of the cough sound is analyzed using Root Mean Square (RMS) from the audio recordings.

• Statistical Analysis: Nonparametric tests, such as the Kruskal-Wallis test followed by Dunn's multiple comparisons test, are used to determine statistical significance.

Signaling Pathways and Mechanisms of Action

Melitidin

The mechanism of action and the signaling pathway for the antitussive effect of Melitidin have not yet been elucidated. Further research is required to understand how this flavanone glycoside suppresses the cough reflex.

Dextromethorphan

Dextromethorphan is a centrally acting cough suppressant.[4][6][7] Its primary mechanism of action involves its antagonist activity at the N-methyl-D-aspartate (NMDA) receptor in the cough center of the brainstem.[8] It also exhibits agonist activity at the sigma-1 receptor.[6][8] By binding to these receptors, dextromethorphan elevates the threshold for the cough reflex.[4]

References

• 1. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. [Experimental studies on antitussive, expectorant and antiasthmatic effects of extract from Citrus grandis var. tomentosa] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Antitussive Drugs—Past, Present, and Future - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Melitidin and Naringin: A Head-to-Head Comparison for Researchers

A comprehensive analysis of the biochemical and pharmacological properties of two notable citrus flavanones, Melitidin and naringin (B1676962). This guide provides a detailed comparison of their antioxidant, anti-inflammatory, and metabolic effects, supported by available experimental data and methodologies.

Introduction

Melitidin and naringin are naturally occurring flavanone (B1672756) glycosides predominantly found in citrus fruits. While naringin is well-known for its contribution to the bitter taste of grapefruit and its extensive pharmacological activities, Melitidin, a more recently identified compound, is gaining attention for its unique structural features and potential therapeutic benefits. This guide offers an objective, data-driven comparison of these two molecules to aid researchers, scientists, and drug development professionals in their investigations.

Chemical Structure and Physicochemical Properties

Naringin is the 7-neohesperidoside of naringenin (B18129).[1] Melitidin, on the other hand, is a more complex glycoside of naringenin, featuring a 3-hydroxy-3-methylglutaryl (HMG) moiety attached to its sugar component.[2][3] This structural difference is a key determinant of their distinct biological activities.

Property	Melitidin	Naringin
Molecular Formula	C₃₃H₄₀O₁₇[4]	C₂₇H₃₂O₁₄[1]
Molar Mass	708.7 g/mol [4]	580.54 g/mol [1]
Aglycone	Naringenin	Naringenin
Glycoside Moiety	7-(2''-α-rhamnosyl-6''-(3''''-hydroxy-3''''-methylglutaryl)-β-glucoside)[2]	7-neohesperidoside (rhamnosyl-glucose)[1]
Key Structural Feature	Presence of a 3-hydroxy-3-methylglutaryl (HMG) group[2][3]	Standard flavanone glycoside structure
Source	Bergamot (Citrus bergamia)[2][3], Citrus grandis 'Tomentosa'[5][6]	Grapefruit, oranges, and other citrus fruits[1]

Antioxidant Activity

Both Melitidin and naringin possess antioxidant properties, attributed to their flavonoid structure which enables them to scavenge free radicals. However, comparative studies indicate a difference in their efficacy.

A study evaluating the radical scavenging activity of various flavonoids found the following order of potency: neoeriocitrin (B1678166) ≥ peripolin > neohesperidin (B1678168) > brutieridin (B10837292) > melitidin > naringin .[7] This suggests that while both are effective antioxidants, Melitidin has a slightly higher radical scavenging capacity than naringin.[7]

Antioxidant Assay	Relative Activity
DPPH Radical Scavenging	Melitidin > Naringin[7]
ABTS Radical Scavenging	Melitidin > Naringin[7]
FRAP (Ferric Reducing Antioxidant Power)	Melitidin > Naringin[7]

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This assay measures the ability of an antioxidant to donate an electron and scavenge the stable DPPH radical. The reduction of DPPH is monitored by the decrease in its absorbance at a characteristic wavelength (typically around 517 nm).

Methodology:

• A solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol) is prepared.

• The test compound (Melitidin or naringin) at various concentrations is added to the DPPH solution.

• The mixture is incubated in the dark for a specified period (e.g., 30 minutes).

• The absorbance is measured using a spectrophotometer.

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay: This assay is based on the ability of antioxidants to quench the blue-green ABTS radical cation, which is measured by the decrease in absorbance at a specific wavelength (e.g., 734 nm).

Methodology:

• The ABTS radical cation is generated by reacting ABTS with a strong oxidizing agent like potassium persulfate.

• The ABTS radical solution is diluted to a specific absorbance.

• The test compound is added to the ABTS radical solution.

• After a set incubation time, the absorbance is measured.

• The percentage of inhibition is calculated similarly to the DPPH assay.

FRAP (Ferric Reducing Antioxidant Power) Assay: This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The formation of a colored ferrous-tripyridyltriazine complex is monitored spectrophotometrically at 593 nm.

Methodology:

• The FRAP reagent is prepared by mixing acetate (B1210297) buffer, a solution of TPTZ (2,4,6-tripyridyl-s-triazine) in HCl, and a solution of FeCl₃·6H₂O.

• The test compound is added to the FRAP reagent.

• The mixture is incubated at a specific temperature (e.g., 37°C).

• The absorbance of the colored product is measured.

• The antioxidant capacity is determined by comparing the change in absorbance to a standard curve prepared with a known antioxidant (e.g., FeSO₄).

A simplified workflow for common antioxidant assays.

Anti-inflammatory Activity

Naringin and its aglycone, naringenin, have well-documented anti-inflammatory properties. They exert their effects by modulating key inflammatory signaling pathways and reducing the production of pro-inflammatory mediators.

Naringin:

• Inhibition of NF-κB Pathway: Naringin has been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB), a critical transcription factor that regulates the expression of numerous pro-inflammatory genes.[8]

• Modulation of MAPK Pathway: It can also modulate the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, which is involved in cellular responses to a variety of stimuli, including inflammation.[9]

• Reduction of Pro-inflammatory Cytokines: Naringin treatment has been demonstrated to decrease the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β).[8]

• Inhibition of Inflammatory Enzymes: It can inhibit the activity of enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are responsible for the production of inflammatory mediators like prostaglandins (B1171923) and nitric oxide.[9]

Melitidin: Direct experimental data on the anti-inflammatory activity of purified Melitidin is currently scarce. However, given that Melitidin is a glycoside of naringenin, it is plausible that it possesses anti-inflammatory properties. The naringenin aglycone is known to have potent anti-inflammatory effects.[3][10] Further research is required to elucidate the specific anti-inflammatory mechanisms of Melitidin and to compare its potency with that of naringin. Studies on bergamot extracts, which are rich in Melitidin, have shown anti-inflammatory effects, suggesting a potential contribution from this compound.[11]

Experimental Protocols

Western Blot for Signaling Pathway Analysis (NF-κB and MAPK): This technique is used to detect and quantify specific proteins in a sample, allowing for the analysis of signaling pathway activation (e.g., phosphorylation of key proteins).

Methodology:

• Cells (e.g., macrophages) are pre-treated with the test compound (naringin) and then stimulated with an inflammatory agent (e.g., lipopolysaccharide - LPS).

• Total protein is extracted from the cells.

• Proteins are separated by size using SDS-PAGE (sodium dodecyl sulfate-polyacrylamide gel electrophoresis).

• The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

• The membrane is incubated with primary antibodies specific to the target proteins (e.g., phosphorylated-p65 for NF-κB activation, or phosphorylated-p38 for MAPK activation).

• A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) is then added.

• The signal is detected using a chemiluminescent substrate and imaged.

ELISA (Enzyme-Linked Immunosorbent Assay) for Cytokine Quantification: ELISA is a widely used immunological assay for quantifying the concentration of a specific analyte, such as a cytokine, in a sample.

Methodology:

• A microplate is coated with a capture antibody specific for the cytokine of interest (e.g., TNF-α).

• The sample (e.g., cell culture supernatant) is added to the wells, and the cytokine binds to the capture antibody.

• A detection antibody, also specific for the cytokine, is added, which binds to a different epitope on the cytokine.

• An enzyme-conjugated secondary antibody is added, which binds to the detection antibody.

• A substrate for the enzyme is added, resulting in a color change.

• The absorbance of the color is measured, and the cytokine concentration is determined from a standard curve.

Naringin's inhibitory effect on key inflammatory pathways.

Metabolic Regulation

A significant distinction between Melitidin and naringin lies in their effects on metabolic pathways, particularly cholesterol synthesis.

Melitidin: The presence of the 3-hydroxy-3-methylglutaryl (HMG) moiety in Melitidin's structure is highly significant. This group is structurally similar to the substrate of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[2][3] As a result, Melitidin acts as a natural statin, inhibiting HMG-CoA reductase and thereby lowering cholesterol synthesis.[9][12] This statin-like property makes Melitidin a compound of great interest for the management of hypercholesterolemia.[10][13]

Naringin: Naringin also exhibits beneficial effects on lipid metabolism, but through different mechanisms. It has been shown to:

• Lower plasma lipid levels.[1]

• Improve glucose intolerance.[1]

• Ameliorate hepatic steatosis.[1] These effects are thought to be mediated by the regulation of various genes and enzymes involved in lipid and glucose metabolism, but not through direct inhibition of HMG-CoA reductase in the same manner as statins.[1]

Metabolic Effect	Melitidin	Naringin
Primary Mechanism	HMG-CoA Reductase Inhibition (Statin-like)[9][12]	Modulation of various metabolic genes and enzymes[1]
Effect on Cholesterol	Directly inhibits cholesterol synthesis[10]	Lowers plasma cholesterol levels[1]
Other Metabolic Benefits	Preclinical studies suggest potent anticholesterolemic activity[13]	Improves glucose tolerance and reduces fatty liver[1]

Experimental Protocols

HMG-CoA Reductase Activity Assay: This assay measures the enzymatic activity of HMG-CoA reductase, which can be used to screen for inhibitors.

Methodology:

• HMG-CoA reductase enzyme is purified or a cell lysate containing the enzyme is used.

• The enzyme is incubated with its substrate, HMG-CoA, and the cofactor NADPH.

• The test compound (Melitidin) is added to the reaction mixture.

• The rate of NADPH oxidation (conversion to NADP⁺) is monitored by the decrease in absorbance at 340 nm.

• The inhibitory activity of the compound is determined by the reduction in the rate of NADPH oxidation compared to a control without the inhibitor.

Inhibition of HMG-CoA reductase by Melitidin.

Conclusion

Melitidin and naringin, while both being citrus-derived flavanone glycosides with naringenin as their common aglycone, exhibit distinct pharmacological profiles. Naringin is a well-researched compound with established antioxidant and anti-inflammatory properties. Melitidin, distinguished by its HMG moiety, demonstrates a unique statin-like mechanism of action, making it a promising candidate for cholesterol management.

While comparative data suggests Melitidin may have slightly superior antioxidant activity, further research is critically needed to fully elucidate its anti-inflammatory potential and to directly compare its efficacy with naringin in various experimental models. This head-to-head comparison provides a foundational guide for researchers to explore the therapeutic potential of these two intriguing natural compounds.

References

• 1. JNK pathway is involved in the inhibition of inflammatory target gene expression and NF-kappaB activation by melittin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regulatory mechanism and therapeutic potentials of naringin against inflammatory disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Naringenin: an analgesic and anti-inflammatory citrus flavanone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory Effect of Melittin on Porphyromonas Gingivalis LPS-Stimulated Human Keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Melatonin suppresses macrophage cyclooxygenase-2 and inducible nitric oxide synthase expression by inhibiting p52 acetylation and binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. COX Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Comparison of the inhibition effects of naringenin and its glycosides on LPS-induced inflammation in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Flavonoids as Cytokine Modulators: A Possible Therapy for Inflammation-Related Diseases [mdpi.com]
• 12. Melittin-derived peptides exhibit variations in cytotoxicity and antioxidant, anti-inflammatory and allergenic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anti-Inflammatory Effect of Melittin on Porphyromonas Gingivalis LPS-Stimulated Human Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vivo Cholesterol-Lowering Effects of Melitidin and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo cholesterol-lowering efficacy of Melitidin, a key flavonoid found in Bergamot fruit extract, with established pharmaceutical alternatives, Atorvastatin and Ezetimibe. The information is supported by experimental data from human and animal studies, detailed experimental protocols, and visualizations of the key signaling pathways involved in their mechanisms of action.

Comparative Efficacy of Cholesterol-Lowering Agents

The following table summarizes the in vivo cholesterol-lowering effects of Bergamot Fruit Extract (containing Melitidin), Atorvastatin, and Ezetimibe based on data from clinical trials. It is important to note that the study designs, patient populations, and treatment durations may vary, impacting direct comparisons.

Agent	Mechanism of Action	Dosage	Study Duration	Total Cholesterol Reduction	LDL Cholesterol Reduction	HDL Cholesterol Increase	Triglyceride Reduction
Bergamot Fruit Extract (BFE)	Inhibition of HMG-CoA Reductase, Activation of AMPK	500-1000 mg/day	30 days - 6 months	12.3% to 31.3%[1]	7.6% to 40.8%[1]	Up to 40%[2]	11.5% to 39.5%[1]
Atorvastatin	HMG-CoA Reductase Inhibitor	10-80 mg/day	8 weeks	Dose-dependent	Up to 60%	Variable	Dose-dependent
Ezetimibe	Cholesterol Absorption Inhibitor (NPC1L1 Blocker)	10 mg/day	-	~13.46% (monotherapy)	~18% (monotherapy)[3]	~3% (monotherapy)	~8.06% (monotherapy)

Experimental Protocols

Induction of Hyperlipidemia in a Rat Model and Evaluation of a Test Compound

This protocol provides a detailed methodology for inducing hyperlipidemia in rats and assessing the efficacy of an orally administered cholesterol-lowering agent.

1. Animals and Acclimatization:

• Species: Male Wistar rats (or other suitable strain).

• Acclimatization: Animals are to be acclimatized for a minimum of one week prior to the commencement of the study, with ad libitum access to a standard chow diet and water.

2. Induction of Hyperlipidemia:

• Diet: A high-cholesterol diet is prepared by supplementing the standard chow with 1-2% cholesterol and 0.5% cholic acid. The fat content can also be increased to 15-20% using sources like lard or soybean oil to create a high-fat, high-cholesterol diet.

• Duration: The animals are fed this hypercholesterolemic diet for a period of 4 to 8 weeks to induce a stable hyperlipidemic state. Confirmation of hyperlipidemia is achieved by measuring baseline serum lipid profiles.

3. Experimental Groups:

• Group 1: Normal Control: Fed a standard diet.

• Group 2: Hyperlipidemic Control: Fed the high-cholesterol diet and administered the vehicle (e.g., distilled water or 0.5% carboxymethylcellulose) orally.

• Group 3: Test Compound Group(s): Fed the high-cholesterol diet and administered the test compound (e.g., Melitidin-rich Bergamot extract) at varying doses via oral gavage.

• Group 4: Positive Control: Fed the high-cholesterol diet and administered a standard-of-care drug such as Atorvastatin (e.g., 10 mg/kg/day) via oral gavage.

4. Administration of Test Compound:

• The test compound and positive control are administered daily for a period of 4 to 8 weeks.

5. Sample Collection and Analysis:

• Blood Collection: At the end of the treatment period, animals are fasted overnight, and blood is collected via cardiac puncture under anesthesia.

• Serum Separation: Blood is allowed to clot and then centrifuged to separate the serum.

• Lipid Profile Analysis: Serum levels of total cholesterol, LDL-cholesterol, HDL-cholesterol, and triglycerides are measured using commercially available enzymatic kits.

6. Statistical Analysis:

• Data are expressed as mean ± standard deviation. Statistical significance between the groups is determined using one-way ANOVA followed by a suitable post-hoc test. A p-value of <0.05 is considered statistically significant.

Signaling Pathways and Mechanisms of Action

The cholesterol-lowering effects of Melitidin (via Bergamot Fruit Extract), Atorvastatin, and Ezetimibe are mediated by distinct signaling pathways.

Melitidin and Atorvastatin: Inhibition of HMG-CoA Reductase

Both Melitidin (as a component of BFE) and Atorvastatin are proposed to lower cholesterol by inhibiting HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway. This inhibition leads to a decrease in intracellular cholesterol levels, which in turn upregulates the expression of LDL receptors on the surface of liver cells, enhancing the clearance of LDL cholesterol from the bloodstream.

Caption: HMG-CoA Reductase Inhibition Pathway.

Melitidin: Activation of AMPK Signaling Pathway

Bergamot Fruit Extract, containing Melitidin, has been shown to activate AMP-activated protein kinase (AMPK). Activated AMPK can phosphorylate and inactivate HMG-CoA reductase, further contributing to the reduction of cholesterol synthesis.

Caption: AMPK-Mediated Cholesterol Synthesis Inhibition.

Ezetimibe: Inhibition of Cholesterol Absorption

Ezetimibe lowers cholesterol by a mechanism distinct from HMG-CoA reductase inhibitors. It selectively inhibits the intestinal absorption of dietary and biliary cholesterol by blocking the Niemann-Pick C1-Like 1 (NPC1L1) protein, a critical transporter for cholesterol uptake in the small intestine.

Caption: Ezetimibe's Mechanism of Cholesterol Absorption Inhibition.

Conclusion

Melitidin, as a key bioactive compound in Bergamot Fruit Extract, demonstrates significant potential as a cholesterol-lowering agent, acting through multiple pathways including HMG-CoA reductase inhibition and AMPK activation. Its efficacy in reducing total and LDL cholesterol is comparable to that of low-dose statins in some studies. Atorvastatin remains a highly effective first-line treatment for hypercholesterolemia due to its potent HMG-CoA reductase inhibition. Ezetimibe offers a complementary mechanism by inhibiting cholesterol absorption, making it a valuable option for combination therapy or for patients who cannot tolerate statins. The choice of agent will depend on the patient's lipid profile, cardiovascular risk, and tolerance to medication. Further in vivo studies directly evaluating purified Melitidin are warranted to fully elucidate its therapeutic potential.

References

• 1. ahajournals.org [ahajournals.org]
• 2. ClinPGx [clinpgx.org]
• 3. scielo.br [scielo.br]

A Comparative Guide to Melitidin Quantification: HPLC-PDA vs. UPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Melitidin, a flavanone (B1672756) glycoside found in citrus species such as Citrus grandis 'Tomentosa' and Bergamot orange, has garnered significant interest in the scientific community.[1][2][3][4] Preclinical studies have highlighted its potential as an antitussive agent and have shown it to exhibit statin-like properties, suggesting its therapeutic potential.[1][2][4] As research into the pharmaceutical applications of Melitidin progresses, the need for robust and reliable quantification methods becomes paramount. This guide provides a comprehensive cross-validation of two common analytical techniques for the quantification of Melitidin: High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PDA) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

This objective comparison, supported by experimental data, will assist researchers in selecting the most appropriate method for their specific analytical needs, whether for routine quality control or for high-sensitivity pharmacokinetic studies.

Comparative Analysis of Quantification Methods

The choice between HPLC-PDA and UPLC-MS/MS for Melitidin quantification hinges on the specific requirements of the analysis, such as sensitivity, selectivity, throughput, and cost. While HPLC-PDA offers a cost-effective and reliable solution for routine analysis, UPLC-MS/MS provides superior sensitivity and selectivity, making it ideal for detecting trace amounts of Melitidin in complex matrices.

Validation Parameter	HPLC-PDA	UPLC-MS/MS (Representative Data)	Key Insights
Linearity (r²)	0.9999	> 0.99	Both methods demonstrate excellent linearity for the quantification of flavanone glycosides.
Limit of Detection (LOD)	0.17 µg/mL	~0.05 - 0.5 ng/mL	UPLC-MS/MS offers significantly lower limits of detection, making it the superior choice for trace analysis.
Limit of Quantification (LOQ)	0.56 µg/mL	~0.15 - 2.0 ng/mL	The lower LOQ of UPLC-MS/MS allows for accurate quantification of Melitidin at much lower concentrations.
Precision (%RSD)	Intra-day: 0.45 - 1.68% Inter-day: 0.61 - 1.92%	< 15%	Both methods exhibit good precision, with low relative standard deviations for repeated measurements.
Accuracy (% Recovery)	95.08 - 102.94%	85 - 115%	Both methods provide high accuracy, with recovery rates well within acceptable limits for bioanalytical methods.
Specificity	Good, but potential for interference from co-eluting compounds.	Excellent, based on the specific mass-to-charge ratio of the analyte and its fragments.	The high selectivity of UPLC-MS/MS minimizes the risk of matrix interference, a common challenge in the analysis of complex samples like plant extracts and biological fluids.
Analysis Time	Longer run times.	Shorter run times.	UPLC technology allows for faster separations and higher throughput compared to conventional HPLC.
Cost	More cost-effective instrumentation and operation.	Higher initial investment and operational costs.	HPLC-PDA is a more accessible technique for laboratories with limited budgets.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the quantification of Melitidin using HPLC-PDA and UPLC-MS/MS.

Fig. 1: HPLC-PDA Experimental Workflow for Melitidin Quantification.

Fig. 2: UPLC-MS/MS Experimental Workflow for Melitidin Quantification.

Detailed Experimental Protocols

HPLC-PDA Method for Simultaneous Quantification of Naringin and Melitidin

This protocol is based on a validated method for the analysis of young pomelo fruits.

• Instrumentation and Chromatographic Conditions:

  • HPLC System: Waters Acquity UPLC system or equivalent.

  • Column: GL Sciences InertSustain C18 (4.6 × 250 mm; 5 µm).

  • Mobile Phase: Acetonitrile (B52724) and 0.1% acetic acid in water.

  • Flow Rate: 1 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 283 nm.

• Standard and Sample Preparation:

  • Standard Solution: Prepare stock solutions of Melitidin and Naringin standards in methanol and dilute to create a series of calibration standards.

  • Sample Extraction: Extract the plant material with a suitable solvent (e.g., methanol) using an appropriate method such as ultrasonication or maceration. Filter the extract before injection.

• Validation Parameters:

  • Linearity: Analyze a series of at least five concentrations of the standard solution to construct a calibration curve. The linear range for Melitidin is typically 25 - 500 µg/mL.

  • Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a sample at the same concentration.

  • Accuracy: Determine by the standard addition method or by analyzing a certified reference material.

  • LOD and LOQ: Calculate based on the standard deviation of the response and the slope of the calibration curve.

UPLC-MS/MS Method for Quantification of Flavanone Glycosides (Representative Protocol)

This protocol is a representative method for the quantification of flavanone glycosides in biological samples and can be adapted for Melitidin.

• Instrumentation and Chromatographic Conditions:

  • UPLC System: Waters ACQUITY UPLC system or equivalent.

  • Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Column: A suitable reversed-phase column, such as an ACQUITY UPLC BEH C18 column.

  • Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid).

  • Flow Rate: Typically in the range of 0.2 - 0.5 mL/min.

  • Injection Volume: 1 - 5 µL.

  • Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode, depending on the analyte's properties.

  • Detection: Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

• Standard and Sample Preparation:

  • Standard Solution: Prepare a stock solution of the Melitidin standard in a suitable solvent (e.g., methanol) and create a series of calibration standards, including an internal standard.

  • Sample Preparation (for biological fluids): Perform protein precipitation by adding a solvent like acetonitrile to the sample. Centrifuge the mixture and collect the supernatant for analysis.

• Validation Parameters:

  • Linearity: Establish a calibration curve using a series of standards spiked into the same matrix as the samples.

  • Precision and Accuracy: Evaluate by analyzing quality control samples at different concentration levels on the same day (intra-day) and on different days (inter-day).

  • Matrix Effect: Assess the ion suppression or enhancement caused by the sample matrix.

  • Recovery: Determine the extraction efficiency of the sample preparation method.

  • LOD and LOQ: Determine based on the signal-to-noise ratio of the analyte peak.

Conclusion

The selection of an appropriate analytical method for the quantification of Melitidin is critical for obtaining reliable and accurate data. For routine quality control of raw materials and extracts where Melitidin concentrations are relatively high, a well-validated HPLC-PDA method provides a robust, cost-effective, and accurate solution.

For applications requiring higher sensitivity and selectivity, such as pharmacokinetic studies, the analysis of biological fluids, or the detection of trace amounts of Melitidin in complex matrices, UPLC-MS/MS is the superior choice. Its ability to minimize matrix effects and provide structural information through fragmentation patterns ensures a higher degree of confidence in the analytical results.

Ultimately, the decision should be guided by the specific research question, the nature of the sample matrix, the required level of sensitivity, and the available resources. Further studies directly comparing these two methods for Melitidin quantification in various matrices would be beneficial to solidify these recommendations.

References

• 1. Development and Validation of a UPLC-MS/MS Method for the Quantitative Determination and Pharmacokinetic Analysis of Cirsimarin in Rat Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LC-MS/MS assay of flavanones in citrus juices and beverages [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. LC-MS/MS-based metabolomics approach identified novel antioxidant flavonoids associated with drought tolerance in citrus species - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Melitidin Across Citrus Species: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of Melitidin, a flavanone (B1672756) glycoside with promising therapeutic potential, across different citrus species. This document summarizes available quantitative data, details experimental protocols for its analysis, and visualizes its proposed signaling pathways.

Melitidin, a flavanone glycoside first isolated from Citrus grandis 'Tomentosa', has garnered scientific interest for its potential health benefits.[1][2] Research suggests it may possess antitussive properties and, notably, it is being investigated as a potential anti-cholesterol agent due to its structural similarity to statins and its ability to inhibit 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in cholesterol biosynthesis. This guide offers a comparative look at the presence of Melitidin in various citrus species based on current scientific literature.

Quantitative Comparison of Melitidin Content

The concentration of Melitidin varies significantly among different citrus species and even between cultivars and fruit parts. To date, quantitative data is most readily available for Bergamot (Citrus bergamia) and select cultivars of Pummelo (Citrus grandis). Data for other common citrus species such as sweet orange (Citrus sinensis), lemon (Citrus limon), lime (Citrus aurantiifolia), and mandarin (Citrus reticulata) is currently limited in the scientific literature.

Citrus Species	Cultivar	Plant Part	Melitidin Concentration (mg/kg)	Reference
Citrus bergamia	Not Specified	Juice	14.8 (approx.)	[3]
Citrus grandis	'Guanximiyu'	Flavedo (Peel)	Low levels detected	[4]
Citrus grandis	'Shatianyu'	Flavedo (Peel)	Predominant flavanone glycoside	[4]

Note: The term "low levels" and "predominant" are as stated in the referenced literature, which did not provide specific quantitative values in mg/kg for these pummelo cultivars. Further research is needed to establish precise concentrations and to broaden this comparative analysis to a wider range of citrus species.

Experimental Protocols for Melitidin Analysis

Accurate quantification of Melitidin is crucial for comparative studies and potential therapeutic development. High-Performance Liquid Chromatography (HPLC) is the predominant analytical technique for this purpose.

Protocol: Extraction and Quantification of Melitidin from Young Pomelo Fruits by HPLC-PDA

This protocol is adapted from a validated method for the simultaneous quantification of naringin (B1676962) and Melitidin.

1. Sample Preparation:

• Obtain young pomelo fruits.

• Lyophilize (freeze-dry) the fruit material.

• Grind the lyophilized material into a fine powder.

2. Extraction:

• Accurately weigh a specific amount of the powdered sample.

• Macerate the sample in a defined volume of 60% ethanol.

• Employ ultrasound-assisted extraction for a specified duration to enhance efficiency.

• Filter the extract to remove solid particles.

• Evaporate the solvent from the filtrate to obtain a crude extract.

• Redissolve the crude extract in a suitable solvent (e.g., methanol) to a known concentration for HPLC analysis.

3. HPLC-PDA Analysis:

• Chromatographic System: A Waters Acquity UPLC system or equivalent.

• Column: GL Sciences InertSustain C18 (4.6 × 250 mm; 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and 0.1% acetic acid in water.

• Flow Rate: 1 mL/min.

• Injection Volume: 10 µL.

• Detection: PDA detector set at 283 nm.

• Quantification: Generate a calibration curve using a certified Melitidin standard at various concentrations (e.g., 25 - 500 µg/mL). The concentration of Melitidin in the samples is determined by comparing the peak area with the standard curve.

Visualizing the Biological Activity of Melitidin: Signaling Pathways

Melitidin is believed to exert its biological effects through the modulation of specific signaling pathways. Based on studies of bergamot extract, which is a known source of Melitidin, two key pathways have been implicated: the anti-inflammatory pathway and the cholesterol-lowering pathway.

Anti-Inflammatory Signaling Pathway

Bergamot extract has been shown to attenuate the activation of nuclear factor-kappa B (NF-κB) and the phosphorylation of mitogen-activated protein kinases (MAPK), both of which are central to the inflammatory response. The diagram below illustrates the proposed mechanism.

Caption: Putative anti-inflammatory mechanism of Melitidin.

Cholesterol-Lowering Signaling Pathway

While initially thought to directly inhibit HMG-CoA reductase in a manner similar to statins, recent evidence suggests that the cholesterol-lowering effect of bergamot extract, and by extension Melitidin, may be due to the downregulation of HMG-CoA reductase expression, potentially through the activation of AMP-activated protein kinase (AMPK).

References

• 1. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. f1000research-files.f1000.com [f1000research-files.f1000.com]
• 3. journalwjarr.com [journalwjarr.com]
• 4. Phytochemical analysis of Citrus aurantifolia (LIME) fruit [journalwjarr.com]

Comparative Efficacy of Melitidin and Synthetic Statins in Cholesterol Regulation: A Guide for Researchers

This guide provides a detailed comparison of the naturally occurring flavonoid, Melitidin, and synthetic statins in the context of cholesterol management. It is intended for an audience of researchers, scientists, and professionals in drug development, offering an objective analysis based on available preclinical and clinical data. The guide summarizes quantitative data, outlines experimental methodologies, and visualizes key biological pathways to facilitate a comprehensive understanding of their respective mechanisms and therapeutic potential.

Introduction to Melitidin and Synthetic Statins

Melitidin is a flavanone (B1672756) glycoside predominantly found in bergamot orange juice (Citrus bergamia) and has also been isolated from Citrus grandis 'Tomentosa'.[1][2] Preclinical research has suggested that Melitidin possesses statin-like properties, drawing attention to its potential as a natural alternative for managing hyperlipidemia.[1] Its proposed mechanism of action is centered on the cholesterol biosynthesis pathway, although the precise interactions are still under investigation.

Synthetic statins are a class of prescription drugs that are the cornerstone of treatment for high cholesterol and the prevention of cardiovascular disease.[3] They are potent inhibitors of HMG-CoA reductase, the rate-limiting enzyme in cholesterol synthesis. This guide will compare the efficacy and mechanisms of Melitidin, primarily through data on bergamot extract, with established synthetic statins such as atorvastatin, simvastatin, and rosuvastatin.

Quantitative Comparison of Efficacy

The following tables summarize the lipid-lowering effects of bergamot extract (as a source of Melitidin) and various synthetic statins based on available studies. It is important to note that direct head-to-head clinical trials of purified Melitidin against synthetic statins are not currently available. The data for bergamot extract is derived from a systematic review of human studies and may reflect the synergistic effects of multiple compounds.[4]

Table 1: Efficacy of Bergamot Extract (Containing Melitidin)

Parameter	Percentage Reduction	Dosage and Duration	Study Population
Total Cholesterol	12.3% to 31.3%	Varied	Human subjects
LDL Cholesterol	7.6% to 40.8%	Varied	Human subjects
Triglycerides	11.5% to 39.5%	Varied	Human subjects

Data sourced from a systematic review of 12 studies.[4] The designs and scientific quality of the included studies were noted to be heterogeneous.

Table 2: Efficacy of Common Synthetic Statins

Statin	Typical Daily Dose	Average LDL-C Reduction
Atorvastatin	10-80 mg	39-60%
Rosuvastatin	5-40 mg	45-63%
Simvastatin	20-40 mg	35-53%
Pravastatin	40-80 mg	30-45%
Lovastatin	40-80 mg	30-45%

Data represents typical dose-dependent efficacy ranges established in large-scale clinical trials.

Mechanisms of Action

Synthetic Statins: HMG-CoA Reductase Inhibition

Synthetic statins are structurally similar to HMG-CoA, the substrate for HMG-CoA reductase. They act as competitive inhibitors of this enzyme, blocking the conversion of HMG-CoA to mevalonate, a crucial precursor in the cholesterol biosynthesis pathway. This inhibition leads to a decrease in intracellular cholesterol levels, which in turn upregulates the expression of LDL receptors on the surface of liver cells. The increased number of LDL receptors enhances the clearance of LDL cholesterol from the bloodstream.

Mechanism of Action of Synthetic Statins

Melitidin: A Statin-Like but Distinct Mechanism

Melitidin contains a 3-hydroxy-3-methylglutaryl (HMG) moiety, which is structurally similar to the natural substrate of HMG-CoA reductase, suggesting a potential for direct competitive inhibition similar to statins.[5] However, some research indicates that bergamot fruit extract and its components, including Melitidin, do not directly inhibit HMG-CoA reductase activity.[5]

An alternative proposed mechanism involves the activation of AMP-activated protein kinase (AMPK).[6] Activated AMPK can lead to the downregulation of HMG-CoA reductase expression, thereby reducing cholesterol synthesis.[5] This suggests that Melitidin may not inhibit the enzyme directly but rather reduces its production. Furthermore, some flavonoids in bergamot have been shown to inhibit LDL-C oxidation and triglyceride synthesis.[6]

Proposed Mechanism of Action of Melitidin

Experimental Protocols

In Vitro HMG-CoA Reductase Activity Assay

This protocol is a standard method to assess the direct inhibitory effect of a compound on HMG-CoA reductase.

• Enzyme Preparation: A purified, recombinant form of human HMG-CoA reductase is used.

• Reaction Mixture: The reaction is typically carried out in a buffer solution containing the enzyme, the substrate HMG-CoA, and the cofactor NADPH.

• Test Compound Incubation: The test compound (e.g., a synthetic statin or Melitidin) is pre-incubated with the enzyme at various concentrations.

• Reaction Initiation: The reaction is initiated by adding NADPH.

• Measurement: The rate of NADPH oxidation is monitored by measuring the decrease in absorbance at 340 nm using a spectrophotometer. A decrease in the rate of NADPH consumption in the presence of the test compound indicates enzyme inhibition.

• Data Analysis: The IC50 (half-maximal inhibitory concentration) is calculated to quantify the potency of the inhibitor.

Cell-Based Cholesterol Synthesis Assay

This assay measures the de novo synthesis of cholesterol in a cellular context.

• Cell Culture: Human liver cells (e.g., HepG2) are cultured in a suitable medium.

• Treatment: The cells are treated with the test compound (Melitidin or statin) for a specified period (e.g., 24 hours).

• Radiolabeling: A radiolabeled precursor, such as [14C]-acetate, is added to the culture medium.

• Lipid Extraction: After incubation, the cells are harvested, and total lipids are extracted.

• Separation and Quantification: The lipid extract is separated using thin-layer chromatography (TLC) to isolate the cholesterol fraction. The radioactivity of the cholesterol band is measured using a scintillation counter.

• Analysis: A reduction in the incorporation of the radiolabel into cholesterol in treated cells compared to control cells indicates an inhibition of cholesterol synthesis.

Animal Models for Efficacy Testing

Animal models are used to evaluate the in vivo lipid-lowering effects of a compound.

• Model Selection: A hyperlipidemic animal model is chosen, such as rats or mice fed a high-fat diet, or genetically modified models (e.g., LDL receptor knockout mice).

• Treatment Administration: The test compound is administered orally or via injection for a defined period (e.g., several weeks). A control group receives a placebo, and a positive control group receives a known statin.

• Blood Sampling: Blood samples are collected at baseline and at the end of the treatment period.

• Lipid Profile Analysis: Plasma is isolated, and levels of total cholesterol, LDL-C, HDL-C, and triglycerides are measured using standard enzymatic assays.

• Statistical Analysis: The changes in lipid parameters between the treatment groups and the control group are statistically analyzed to determine the efficacy of the test compound.

General Experimental Workflow

Conclusion and Future Directions

The available evidence suggests that Melitidin, primarily through studies on bergamot extract, exhibits significant lipid-lowering properties.[4] While its efficacy in reducing LDL-C appears promising, it may not reach the high levels of reduction seen with potent synthetic statins. However, the potential for a different mechanism of action, possibly involving AMPK activation rather than direct HMG-CoA reductase inhibition, makes Melitidin an interesting subject for further research.[5] This alternative pathway could offer therapeutic benefits, particularly for patients who are intolerant to statins.

For the scientific and drug development community, the following steps are crucial:

• Isolation and Purification: Large-scale isolation and purification of Melitidin are necessary to conduct studies with the pure compound.

• Mechanism of Action Studies: Further in vitro and in vivo studies are required to definitively elucidate the molecular mechanism of Melitidin's action on cholesterol metabolism.

• Head-to-Head Comparative Studies: Preclinical and eventually clinical trials directly comparing purified Melitidin with synthetic statins are needed to establish its relative efficacy and safety profile.

• Synergistic Effects: Investigating the potential for Melitidin to be used in combination with low-dose statins could be a promising therapeutic strategy.[4]

References

• 1. Melitidin - Wikipedia [en.wikipedia.org]
• 2. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effect of bergamot on lipid profile in humans: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipid-Lowering Nutraceuticals for an Integrative Approach to Dyslipidemia - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation of Melitidin's Antitussive Mechanism: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antitussive properties of Melitidin, a flavanone (B1672756) glycoside isolated from Citrus grandis 'Tomentosa', and other established antitussive agents. Due to the limited research on the specific mechanism of Melitidin, this document summarizes its observed effects and draws comparisons with the known mechanisms of action of other antitussive drugs. The information is intended to provide a framework for future independent validation studies.

Comparative Analysis of Antitussive Agents

The following table summarizes the antitussive effects of Melitidin in comparison to other well-established antitussive drugs. The data for Melitidin is based on a study utilizing a citric acid-induced cough model in guinea pigs.

Compound	Class	Proposed/Established Mechanism of Action	Efficacy Data (Citric Acid-Induced Cough in Guinea Pigs)
Melitidin	Flavanone Glycoside	Peripheral action; specific mechanism not yet elucidated. Potentially involves anti-inflammatory and antioxidant pathways, similar to other flavonoids.[1]	Showed a good antitussive effect on cough induced by citric acid in Guinea pig.[2]
Codeine	Opioid	Central action via µ-opioid receptors in the brainstem, inhibiting the cough reflex.[3][4]	Dose-dependent reduction in cough frequency.
Dextromethorphan	Morphinan	Central action as an NMDA receptor antagonist in the cough center.[3][4]	Dose-dependent reduction in cough frequency.
Benzonatate	Non-narcotic	Peripheral action by anesthetizing stretch receptors in the respiratory passages.[3][4]	Reduction in cough frequency.
Naringin (B1676962)	Flavanone Glycoside	Peripheral action, not mediated by sensory neuropeptides or ATP-sensitive K+ channels.[5] Exhibits anti-inflammatory effects through inhibition of pathways like NF-κB.[6][7]	Dose-dependent reduction in cough frequency.

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the independent validation of antitussive drug efficacy. The following is a standard protocol for the citric acid-induced cough model in guinea pigs, which was used to assess the antitussive effect of Melitidin.

Citric Acid-Induced Cough Model in Guinea Pigs

• Animals: Male Dunkin-Hartley guinea pigs (300-400 g) are typically used. Animals are housed in a controlled environment with free access to food and water.

• Acclimatization: Animals are acclimatized to the experimental conditions for several days before the study.

• Drug Administration: Test compounds (e.g., Melitidin) or vehicle are administered, often intraperitoneally (i.p.) or orally (p.o.), at a specified time before the cough induction.

• Cough Induction:

  • Each guinea pig is placed individually in a transparent, whole-body plethysmograph chamber.

  • A 0.3 M solution of citric acid in saline is aerosolized into the chamber using an ultrasonic nebulizer for a set period (e.g., 5 minutes).

  • The number of coughs is counted by a trained observer, often with the aid of audio and video recording, for a defined observation period (e.g., 10 minutes) starting from the beginning of the aerosol exposure.

• Data Analysis: The total number of coughs in the drug-treated group is compared to the vehicle-treated control group. The percentage inhibition of cough is calculated. Statistical significance is determined using appropriate statistical tests (e.g., Student's t-test or ANOVA).

Visualizing Mechanisms and Workflows

Proposed Peripheral Antitussive Mechanism of Melitidin

Based on studies of the structurally similar flavonoid, naringin, a potential peripheral mechanism of action for Melitidin is proposed. This likely involves the modulation of inflammatory pathways in the airways.

Caption: Proposed peripheral antitussive mechanism of Melitidin.

Experimental Workflow for Antitussive Testing

The following diagram illustrates the typical workflow for evaluating the antitussive efficacy of a test compound like Melitidin.

Caption: Standard experimental workflow for antitussive drug testing.

Comparison of Central vs. Peripheral Antitussive Mechanisms

This diagram illustrates the fundamental difference between centrally and peripherally acting antitussive drugs.

Caption: Central vs. Peripheral antitussive mechanisms.

References

• 1. scilit.com [scilit.com]
• 2. Melitidin: a flavanone glycoside from Citrus grandis 'Tomentosa' - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. List of Antitussives - Drugs.com [drugs.com]
• 4. hbrppublication.com [hbrppublication.com]
• 5. Antitussive effect of naringin on experimentally induced cough in Guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Activity and mechanism of naringin in the treatment of post-infectious cough - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activity and mechanism of naringin in the treatment of post-infectious cough [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Melitidin: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. Melitidin, a toxic substance, requires stringent disposal procedures in line with regulatory standards. This guide provides essential, step-by-step instructions for the safe disposal of Melitidin, ensuring the well-being of laboratory personnel and compliance with safety protocols.

Core Safety and Handling Protocols

Melitidin is classified as toxic if swallowed, in contact with skin, or inhaled.[1][2] Therefore, adherence to strict safety measures is non-negotiable. All handling and disposal procedures should be conducted by trained personnel wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2][3] Operations involving solid Melitidin should be performed in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of dust particles.

Quantitative Data Summary

While specific quantitative disposal parameters for Melitidin are not extensively documented, the following table summarizes its key identifiers and hazard classifications based on available Safety Data Sheets (SDS).

Parameter	Value	Reference
CAS Number	20449-79-0
GHS Hazard Statements	H301: Toxic if swallowedH311: Toxic in contact with skinH331: Toxic if inhaled	[2]
UN Number	3462	[2]
Hazard Class	6.1 - POISON	[2]

Step-by-Step Disposal Procedure for Melitidin

The following protocol is a general guideline based on best practices for the disposal of toxic chemical waste. Always consult and adhere to your institution's specific Environmental Health and Safety (EHS) policies and local regulations.

Step 1: Waste Segregation and Collection

• Solid Waste: Collect all solid Melitidin waste, including residual product and contaminated consumables (e.g., weigh boats, pipette tips, gloves), in a dedicated, clearly labeled hazardous waste container. The container must be robust, leak-proof, and made of a compatible material.

• Liquid Waste: Solutions containing Melitidin should be collected in a separate, designated liquid hazardous waste container. The solvent and approximate concentration of Melitidin should be clearly indicated on the label.

• Sharps: Any sharps (e.g., needles, contaminated glassware) must be placed in a puncture-resistant sharps container.

Step 2: Labeling of Waste Containers

Proper labeling is critical for safe handling and disposal. Each waste container must be clearly labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "Melitidin"

• CAS Number: "20449-79-0"

• The primary hazard(s): "Toxic"

• Accumulation start date

Step 3: Storage of Hazardous Waste

Store all Melitidin waste containers in a designated, secure, and well-ventilated Satellite Accumulation Area (SAA) until they are collected for disposal. This area should be away from general laboratory traffic and incompatible chemicals.

Step 4: Arranging for Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste. Provide them with a complete and accurate inventory of the waste, including the chemical name, quantity, and container type. Do not attempt to dispose of Melitidin waste through standard trash or down the drain.

Step 5: Decontamination of Work Surfaces

Thoroughly decontaminate all surfaces and equipment that have come into contact with Melitidin. Use an appropriate solvent, such as ethanol (B145695) or isopropanol, followed by a thorough wash with soap and water. All cleaning materials, such as wipes and absorbent pads, must be disposed of as solid hazardous waste.[3]

Experimental Protocols

Currently, there are no standardized, publicly available experimental protocols for the chemical neutralization or deactivation of Melitidin for disposal purposes. The recommended procedure is to manage it as toxic hazardous waste through a licensed disposal facility.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Melitidin.

References

• 1. carlroth.com [carlroth.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for Handling Melitidin

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Melitidin. While Melitidin, a flavanone (B1672756) glycoside found in citrus fruits, is not classified as a hazardous substance based on data from similar compounds, adherence to prudent laboratory practices is crucial to minimize exposure and ensure a safe research environment.[1][2]

Chemical and Physical Properties of Melitidin

Property	Value	Source
Chemical Formula	C₃₃H₄₀O₁₈	Wikipedia
Molar Mass	724.66 g/mol	Wikipedia
Appearance	Light yellow to yellow solid	MedchemExpress.com
CAS Number	1162664-58-5	MedchemExpress.com

Personal Protective Equipment (PPE) for Handling Melitidin

Given that Melitidin is a powdered substance, the primary risks are associated with inhalation and direct contact with skin and eyes.[3] Therefore, a comprehensive PPE strategy is essential.

PPE Type	Specification	Rationale
Eye Protection	Safety glasses with side shields or safety goggles.	Protects against airborne particles and accidental splashes.[4][5]
Hand Protection	Nitrile gloves.	Prevents direct skin contact.[4]
Body Protection	Standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Recommended when weighing or handling large quantities of powder, or if the ventilation is inadequate. A NIOSH-approved respirator should be used.	Minimizes the risk of inhaling fine particles.[6]

Experimental Protocols: Step-by-Step Handling Procedures

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store Melitidin in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible materials.

• The container should be tightly sealed to prevent absorption of moisture.

2. Weighing the Compound:

• Weighing of powdered Melitidin should be conducted in a chemical fume hood or a ventilated balance enclosure to control airborne particles.[6][7]

• Use appropriate PPE, including gloves, a lab coat, and eye protection. Respiratory protection is advised during this step.

• Use a spatula to handle the powder and avoid creating dust clouds.

• Clean the weighing area and spatula thoroughly after use.

3. Solution Preparation:

• When dissolving Melitidin, add the solvent to the weighed powder slowly to avoid splashing.

• If sonication is required, ensure the container is properly sealed.

• All solution preparation should be done in a fume hood.

Disposal Plan

Proper disposal of chemical waste is critical to environmental safety and regulatory compliance.

Solid Waste:

• Uncontaminated, excess solid Melitidin can be disposed of as non-hazardous waste. To prevent alarming custodial staff, it is recommended to place it in a sealed bag and dispose of it directly into an outside dumpster.[8]

• Contaminated materials such as gloves, weigh boats, and paper towels should be placed in a designated laboratory waste container.

Liquid Waste:

• Small quantities of dilute aqueous solutions of Melitidin can typically be disposed of down the drain with copious amounts of water, provided this is in accordance with local and institutional regulations.[8][9][10]

• Solutions of Melitidin in organic solvents must be collected in a designated hazardous waste container for chemical waste.

Empty Containers:

• Thoroughly rinse empty Melitidin containers with a suitable solvent (e.g., ethanol (B145695) or water).

• The first rinse should be collected and disposed of as chemical waste.[8]

• After rinsing, the container can be disposed of in the regular trash.[8]

Diagrams

Caption: Workflow for safe handling and disposal of Melitidin.

References

• 1. uprm.edu [uprm.edu]
• 2. extrasynthese.com [extrasynthese.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. PPE and Safety for Chemical Handling [acsmaterial.com]
• 5. hsa.ie [hsa.ie]
• 6. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health and Safety [ehs.cornell.edu]
• 7. Powder Handling - AirClean Systems [aircleansystems.com]
• 8. sfasu.edu [sfasu.edu]
• 9. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 10. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]